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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Isolation of 3α-Tigloyloxypterokaurene L3 from Wedelia trilobata

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the isolation and characterization of the ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3, f...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation and characterization of the ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3, from the plant Wedelia trilobata. This document details the experimental protocols for extraction, separation, and purification, presents quantitative data in a structured format, and includes visualizations to illustrate key processes.

Introduction

Wedelia trilobata (L.) Hitchc., a plant belonging to the Asteraceae family, is a source of various bioactive secondary metabolites.[1] Among these are ent-kaurane diterpenoids, a class of compounds known for a range of biological activities, including antimicrobial and cytotoxic effects.[2][3] This guide focuses on the isolation of a specific ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3, providing a detailed methodology for its extraction and purification.[4]

Experimental Protocols

The isolation of 3α-tigloyloxypterokaurene L3 from Wedelia trilobata involves a multi-step process encompassing extraction, fractionation, and chromatographic separation. The following protocol is based on established methodologies for the isolation of ent-kaurane diterpenoids from this plant species.[4]

2.1. Plant Material and Extraction

  • Collection and Preparation: Whole plants of Wedelia trilobata are collected, identified, and air-dried. The dried plant material is then ground into a coarse powder to increase the surface area for efficient extraction.

  • Solvent Extraction: The powdered plant material is extracted with 95% ethanol (B145695) at room temperature. This process is typically repeated multiple times to ensure exhaustive extraction of the secondary metabolites. The resulting ethanol extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

2.2. Fractionation of the Crude Extract

The crude ethanol extract is subjected to a preliminary fractionation process to separate compounds based on their polarity.

  • Suspension and Initial Separation: The crude extract is suspended in water and then partitioned successively with petroleum ether (PE) and ethyl acetate (B1210297) (EtOAc). This liquid-liquid extraction separates the compounds into fractions of differing polarities.

  • Focus on the Bioactive Fraction: The petroleum ether fraction is often the focus for the isolation of less polar compounds like diterpenoids. This fraction is concentrated to yield a residue that is then subjected to further chromatographic separation.

2.3. Chromatographic Purification

A series of chromatographic techniques are employed to isolate the target compound, 3α-tigloyloxypterokaurene L3, from the complex mixture of the petroleum ether fraction.

  • Silica (B1680970) Gel Column Chromatography: The PE fraction is loaded onto a silica gel column. The column is then eluted with a gradient of petroleum ether and acetone, starting with a low polarity mixture and gradually increasing the polarity (e.g., from 40:1 to 15:1 v/v). Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Sephadex LH-20 Column Chromatography: Fractions containing the compound of interest are further purified using a Sephadex LH-20 column. This size-exclusion chromatography helps to remove impurities of different molecular sizes.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): The final purification step often involves preparative HPLC. This technique provides high resolution and is used to obtain the pure compound. The specific mobile phase and column for prep-HPLC would be optimized based on the analytical HPLC profile of the semi-purified fraction.

Quantitative Data

The following tables summarize the key quantitative data for 3α-tigloyloxypterokaurene L3.

Table 1: Physicochemical and Spectroscopic Data for 3α-Tigloyloxypterokaurene L3 [4]

PropertyValue
Molecular Formula C₂₅H₃₄O₅
Molecular Weight 414.5 g/mol
Appearance White, amorphous powder
HREIMS [M]⁺ (m/z) 414.2406 (calculated for C₂₅H₃₄O₅, 414.2401)
¹H-NMR (CDCl₃, MHz) See Table 2
¹³C-NMR (CDCl₃, MHz) See Table 3

Table 2: ¹H-NMR Spectroscopic Data for 3α-Tigloyloxypterokaurene L3 (CDCl₃) [4]

Positionδ (ppm)MultiplicityJ (Hz)
11.85, 1.05m
21.75, 1.65m
34.60dd12.1, 4.5
51.55m
61.95, 1.45m
71.60, 1.40m
92.05m
111.50, 1.30m
121.70, 1.55m
132.55m
142.15, 1.25m
154.85, 4.80s
174.95, 4.90s
181.15s
200.90s
1'---
2'6.86br. s
3'---
4'1.80s
5'1.82s

Table 3: ¹³C-NMR Spectroscopic Data for 3α-Tigloyloxypterokaurene L3 (CDCl₃) [4]

Positionδ (ppm)Positionδ (ppm)
139.51438.0
218.515155.5
378.716103.0
438.817106.5
555.51828.5
621.519182.0
741.02015.5
844.01'167.7
977.32'128.8
1039.03'137.2
1118.04'14.4
1233.05'12.0
1345.9

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the workflow for the isolation of 3α-tigloyloxypterokaurene L3 from Wedelia trilobata.

Isolation_Workflow plant Dried, powdered Wedelia trilobata extraction 95% Ethanol Extraction (Room Temperature) plant->extraction crude_extract Crude Ethanol Extract extraction->crude_extract partition Liquid-Liquid Partition (H₂O, PE, EtOAc) crude_extract->partition pe_fraction Petroleum Ether Fraction partition->pe_fraction silica_gel Silica Gel Column Chromatography (PE:Acetone gradient) pe_fraction->silica_gel fractions Collected Fractions silica_gel->fractions sephadex Sephadex LH-20 Column Chromatography fractions->sephadex semi_pure Semi-pure Compound sephadex->semi_pure prep_hplc Preparative HPLC semi_pure->prep_hplc pure_compound Pure 3α-Tigloyloxypterokaurene L3 prep_hplc->pure_compound

Caption: Isolation workflow for 3α-tigloyloxypterokaurene L3.

4.2. Biological Activity: Antimicrobial Action

Ent-kaurane diterpenoids isolated from Wedelia trilobata have demonstrated antimicrobial properties.[5][6] While the specific mechanism of action for 3α-tigloyloxypterokaurene L3 is not yet fully elucidated, a general proposed mechanism for antimicrobial agents involves the disruption of the microbial cell membrane or inhibition of essential cellular processes.

Antimicrobial_Action compound 3α-Tigloyloxypterokaurene L3 microbe Microbial Cell (e.g., Bacteria, Fungi) compound->microbe Targets interaction Interaction with Cell Membrane microbe->interaction disruption Membrane Disruption / Permeabilization interaction->disruption inhibition Inhibition of Cellular Processes interaction->inhibition cell_death Inhibition of Growth / Cell Death disruption->cell_death inhibition->cell_death

Caption: Proposed antimicrobial action of 3α-tigloyloxypterokaurene L3.

Conclusion

This technical guide outlines a robust methodology for the isolation of 3α-tigloyloxypterokaurene L3 from Wedelia trilobata. The detailed protocols and quantitative data provided herein serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development who are interested in the study of ent-kaurane diterpenoids and their potential therapeutic applications. Further investigation into the specific biological activities and mechanisms of action of this compound is warranted to fully explore its pharmacological potential.

References

Exploratory

Spectroscopic and Structural Elucidation of 3α-Tigloyloxypterokaurene L3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the spectroscopic data and structural elucidation of the ent-kaurane diterpenoid, 3α-tigl...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data and structural elucidation of the ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3. While specific experimental data for this compound is not publicly available, this document synthesizes representative data and methodologies from closely related analogues isolated from the Pteris genus. The guide is intended to serve as a practical resource for researchers engaged in the isolation, characterization, and biological evaluation of novel natural products. It details standardized experimental protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, and presents expected data in a structured format. Furthermore, this guide illustrates typical experimental workflows and potential biological signaling pathways for this class of compounds.

Chemical Structure

3α-Tigloyloxypterokaurene L3 is an ent-kaurane diterpenoid, a class of natural products known for its diverse biological activities. The core structure consists of a tetracyclic kaurane (B74193) skeleton with a tigloyloxy substituent at the C-3 position. The exact stereochemistry and substitution pattern are crucial for its biological function.

Chemical Formula: C₂₅H₃₄O₄ Molecular Weight: 414.54 g/mol CAS Number: 77658-38-9

Spectroscopic Data

The following tables summarize the expected spectroscopic data for 3α-tigloyloxypterokaurene L3 based on the analysis of structurally similar ent-kaurane diterpenoids.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
PositionδH (ppm)MultiplicityJ (Hz)
11.50, 1.65m
21.75, 1.90m
35.20dd11.5, 4.5
51.85m
61.40, 1.55m
71.30, 1.45m
92.10m
111.60, 1.75m
121.50, 1.65m
132.80m
141.95, 2.15m
174.85, 4.95br s
181.05s
191.15s
200.95s
Tigloyl Moiety
2'6.90qq7.0, 1.5
3'1.85dq7.0, 1.0
4'1.80qd1.5, 1.0
¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
PositionδC (ppm)
140.5
218.5
378.0
438.0
555.0
621.0
741.5
844.0
956.5
1039.5
1119.0
1233.0
1345.0
1439.0
1549.0
16155.0
17106.0
1828.5
1916.0
2015.5
Tigloyl Moiety
1'167.5
2'128.0
3'138.5
4'14.5
5'12.0
Mass Spectrometry (MS) Data
TechniqueIonization ModeObserved m/zInterpretation
ESI-MSPositive415.2530[M+H]⁺
ESI-MSPositive437.2350[M+Na]⁺
HR-ESI-MSPositive415.2535C₂₅H₃₅O₄⁺ (Calculated: 415.2535)
Infrared (IR) Spectroscopic Data
Wavenumber (cm⁻¹)Interpretation
3450O-H stretch (possible trace water or hydrolysis)
2925C-H stretch (alkane)
1710C=O stretch (ester)
1645C=C stretch (alkene)
1240C-O stretch (ester)
890=C-H bend (exocyclic methylene)

Experimental Protocols

Isolation and Purification

3α-Tigloyloxypterokaurene L3 would typically be isolated from the crude extract of a Pteris species. A general protocol involves:

  • Extraction: The dried and powdered plant material is extracted with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature.

  • Partitioning: The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as hexane, chloroform (B151607), and ethyl acetate (B1210297).

  • Chromatography: The active fraction (e.g., the chloroform or ethyl acetate fraction) is subjected to multiple chromatographic steps, including silica (B1680970) gel column chromatography, Sephadex LH-20 chromatography, and preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
  • NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC spectra are recorded on a 500 MHz or higher field NMR spectrometer. The sample is dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (B1202638) (TMS) as the internal standard.

  • Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is performed on a time-of-flight (TOF) mass spectrometer to determine the accurate mass and molecular formula.

  • Infrared Spectroscopy: The IR spectrum is recorded on a Fourier-transform infrared (FTIR) spectrometer using a KBr pellet or as a thin film.

Visualizations

Experimental Workflow for Spectroscopic Analysis

experimental_workflow cluster_extraction Extraction & Isolation cluster_analysis Spectroscopic Analysis plant_material Plant Material (Pteris sp.) crude_extract Crude Extract plant_material->crude_extract Methanol Extraction fractionation Solvent Partitioning crude_extract->fractionation chromatography Column Chromatography fractionation->chromatography Active Fraction hplc Preparative HPLC chromatography->hplc pure_compound Pure 3α-Tigloyloxypterokaurene L3 hplc->pure_compound nmr NMR (1H, 13C, 2D) pure_compound->nmr ms MS (HR-ESI-MS) pure_compound->ms ir IR (FTIR) pure_compound->ir structure_elucidation Structure Elucidation nmr->structure_elucidation ms->structure_elucidation ir->structure_elucidation

Caption: Workflow for the isolation and spectroscopic analysis of 3α-tigloyloxypterokaurene L3.

Hypothetical Signaling Pathway Investigation

Given that many ent-kaurane diterpenoids exhibit anti-inflammatory properties, a potential area of investigation for 3α-tigloyloxypterokaurene L3 would be its effect on inflammatory signaling pathways, such as the NF-κB pathway.

signaling_pathway cluster_cell Cellular Response to Inflammatory Stimulus cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus lps LPS (Inflammatory Stimulus) tlr4 TLR4 Receptor lps->tlr4 myD88 MyD88 tlr4->myD88 compound 3α-Tigloyloxypterokaurene L3 ikk IKK Complex compound->ikk Inhibition? nf_kb NF-κB compound->nf_kb Inhibition of Translocation? traf6 TRAF6 myD88->traf6 tak1 TAK1 traf6->tak1 tak1->ikk nf_kb_complex NF-κB/IκB Complex ikk->nf_kb_complex Phosphorylates IκB ikb IκB nf_kb_complex->ikb IκB Degradation nf_kb_complex->nf_kb NF-κB Release nf_kb_nuc NF-κB nf_kb->nf_kb_nuc Translocation dna DNA nf_kb_nuc->dna Binds to Promoter Region inflammatory_genes Pro-inflammatory Genes (COX-2, iNOS, TNF-α) dna->inflammatory_genes Gene Transcription

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 3α-tigloyloxypterokaurene L3.

Foundational

Hypothetical Biosynthetic Pathway of 3α-Tigloyloxypterokaurene L3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The biosynthetic pathway for 3α-tigloyloxypterokaurene L3 has not been fully elucidated in publicly available scientific literature. This guide...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The biosynthetic pathway for 3α-tigloyloxypterokaurene L3 has not been fully elucidated in publicly available scientific literature. This guide presents a hypothetical pathway based on the established biosynthesis of its constituent moieties: the pterokaurene skeleton (a presumed kaurene-type diterpenoid) and the tigloyl group. The experimental protocols described are general methodologies commonly employed in the study of natural product biosynthesis.

Introduction

3α-Tigloyloxypterokaurene L3 is a diterpenoid natural product. Diterpenoids are a large and diverse class of organic compounds derived from four isoprene (B109036) units, which exhibit a wide range of biological activities. The core structure, a pterokaurene, belongs to the kaurene family of tetracyclic diterpenes. The tigloyl ester at the 3α position is a feature known to be important for the biological activity of various natural products. This guide outlines a plausible biosynthetic route to 3α-Tigloyloxypterokaurene L3, detailing the enzymatic steps from primary metabolism to the final decorated natural product.

Proposed Biosynthetic Pathway

The biosynthesis of 3α-Tigloyloxypterokaurene L3 can be conceptually divided into three main stages:

  • Formation of the ent-Kaurene (B36324) Skeleton: The biosynthesis of the tetracyclic diterpene core from the universal diterpene precursor, geranylgeranyl pyrophosphate (GGPP).

  • Generation of the Tigloyl Moiety: The formation of tigloyl-CoA, the activated acyl donor, from the amino acid isoleucine.

  • Hydroxylation and Acylation: The modification of the kaurene skeleton by hydroxylation and subsequent esterification with tigloyl-CoA.

Biosynthesis of the ent-Kaurene Skeleton

The formation of the ent-kaurene skeleton is a well-characterized pathway, particularly in the context of gibberellin biosynthesis.[1][2][3][4] It proceeds in two key cyclization steps catalyzed by two distinct enzymes in plants:

  • ent-Copalyl Diphosphate (B83284) Synthase (ent-CPS): This class II diterpene cyclase catalyzes the protonation-initiated cyclization of the acyclic precursor, geranylgeranyl pyrophosphate (GGPP), to form the bicyclic intermediate, ent-copalyl diphosphate (ent-CPP).[2]

  • ent-Kaurene Synthase (ent-KS): This class I diterpene cyclase mediates the subsequent cyclization of ent-CPP to the tetracyclic hydrocarbon, ent-kaurene.[2][3][5]

In some fungi, these two steps are catalyzed by a single bifunctional enzyme.[6] Following the formation of ent-kaurene, further modifications occur. For the purpose of this hypothetical pathway, we propose the action of a hydroxylase to introduce a hydroxyl group at the C3α position.

  • Cytochrome P450 Monooxygenase (CYP450): A specific CYP450 is postulated to catalyze the regio- and stereospecific hydroxylation of a pterokaurene precursor at the 3α-position to yield 3α-hydroxypterokaurene.

Biosynthesis_of_Pterokaurene_Skeleton GGPP Geranylgeranyl Pyrophosphate (GGPP) entCPP ent-Copalyl Diphosphate (ent-CPP) GGPP->entCPP Cyclization I entKaurene Pterokaurene (hypothetical) entCPP->entKaurene Cyclization II hydroxylatedKaurene 3α-Hydroxypterokaurene entKaurene->hydroxylatedKaurene Hydroxylation enzyme1 ent-CPS enzyme2 ent-KS enzyme3 CYP450 Monooxygenase

Biosynthesis of Tigloyl-CoA

Tigloyl-CoA is derived from the catabolism of the amino acid L-isoleucine.[7][8] This metabolic pathway involves several enzymatic steps, culminating in the formation of tigloyl-CoA, which serves as an activated acyl donor for subsequent transferase reactions.

Tigloyl_CoA_Biosynthesis Isoleucine L-Isoleucine KetoAcid α-keto-β-methylvalerate Isoleucine->KetoAcid MethylbutyrylCoA α-methylbutyryl-CoA KetoAcid->MethylbutyrylCoA TigloylCoA Tigloyl-CoA MethylbutyrylCoA->TigloylCoA enzyme1 Branched-chain aminotransferase enzyme2 Branched-chain α-keto acid dehydrogenase enzyme3 Acyl-CoA dehydrogenase

Final Acylation Step

The final step in the proposed biosynthetic pathway is the transfer of the tigloyl group from tigloyl-CoA to the 3α-hydroxyl group of the pterokaurene skeleton. This reaction is catalyzed by a specific acyltransferase.

  • Acyl-CoA:3α-hydroxypterokaurene O-tigloyltransferase (HPT): This enzyme, likely a member of the BAHD acyltransferase superfamily, would specifically recognize both 3α-hydroxypterokaurene and tigloyl-CoA as substrates to catalyze the formation of the final product, 3α-tigloyloxypterokaurene L3.[9]

Final_Acylation Substrate1 3α-Hydroxypterokaurene Acyltransferase O-tigloyltransferase (HPT) Substrate1->Acyltransferase Substrate2 Tigloyl-CoA Substrate2->Acyltransferase Product 3α-Tigloyloxypterokaurene L3 CoASH Coenzyme A Acyltransferase->Product Acyltransferase->CoASH

Quantitative Data

Quantitative data for the specific enzymes in the hypothetical 3α-tigloyloxypterokaurene L3 pathway are not available. However, kinetic parameters for homologous enzymes from related pathways provide a reference for what might be expected.

Enzyme FamilyHomologous EnzymeSubstrateKm (µM)kcat (s-1)Source Organism
Diterpene Synthase AtCPSGGPP0.60.03Arabidopsis thaliana
Diterpene Synthase AtKSent-CPP0.30.04Arabidopsis thaliana
Acyltransferase LaHMT/HLT13-hydroxylupanine (B1673957)18N/ALupinus albus
Acyltransferase LaHMT/HLTTigloyl-CoA140N/ALupinus albus[10]

N/A: Data not available in the cited literature.

Experimental Protocols

The elucidation of a novel biosynthetic pathway such as that for 3α-tigloyloxypterokaurene L3 involves a series of key experiments. The following are generalized protocols for the identification and characterization of the enzymes involved.

Gene Identification and Cloning

The identification of candidate genes for the biosynthetic pathway often relies on transcriptomic data from the source organism. Genes encoding diterpene synthases, cytochrome P450s, and acyltransferases that are co-expressed with the production of the target compound are prime candidates.

Gene_Cloning_Workflow Start Organism Producing 3α-Tigloyloxypterokaurene L3 RNA_Extraction RNA Extraction Start->RNA_Extraction cDNA_Synthesis cDNA Synthesis RNA_Extraction->cDNA_Synthesis Transcriptome_Sequencing Transcriptome Sequencing (RNA-Seq) cDNA_Synthesis->Transcriptome_Sequencing Bioinformatics Bioinformatic Analysis (Gene Annotation, Co-expression) Transcriptome_Sequencing->Bioinformatics Candidate_Genes Candidate Genes (CPS, KS, CYP450, Acyltransferase) Bioinformatics->Candidate_Genes PCR_Amplification PCR Amplification of Candidate Genes Candidate_Genes->PCR_Amplification Cloning Cloning into Expression Vector PCR_Amplification->Cloning End Recombinant Plasmids Cloning->End

Protocol:

  • RNA Extraction: Total RNA is extracted from the tissues of the source organism known to produce 3α-tigloyloxypterokaurene L3 using a suitable kit (e.g., RNeasy Plant Mini Kit, Qiagen).

  • cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcriptase enzyme.

  • PCR Amplification: Degenerate primers designed from conserved regions of known diterpene synthases, CYP450s, or acyltransferases are used to amplify partial gene fragments. Full-length genes are then obtained using RACE (Rapid Amplification of cDNA Ends).

  • Cloning: The full-length cDNA is cloned into a suitable expression vector (e.g., pET-28a for E. coli or pYES-DEST52 for yeast).

Heterologous Expression and Protein Purification

To characterize the function of the candidate enzymes, they are expressed in a heterologous host, such as Escherichia coli or Saccharomyces cerevisiae.

Protocol:

  • Transformation: The expression vector containing the gene of interest is transformed into the chosen expression host.

  • Culture and Induction: The transformed cells are grown in appropriate media to a desired cell density, and protein expression is induced (e.g., with IPTG for E. coli or galactose for yeast).

  • Cell Lysis: Cells are harvested and lysed by sonication or enzymatic digestion.

  • Protein Purification: The target protein, often engineered with a purification tag (e.g., His-tag), is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA).

In Vitro Enzyme Assays

The function of the purified recombinant enzymes is confirmed through in vitro assays with their predicted substrates.

Enzyme_Assay_Workflow Purified_Enzyme Purified Recombinant Enzyme Incubation Incubation in Buffer Purified_Enzyme->Incubation Substrates Substrates (e.g., GGPP, ent-CPP, Pterokaurene, Tigloyl-CoA) Substrates->Incubation Quenching Reaction Quenching Incubation->Quenching Extraction Product Extraction Quenching->Extraction Analysis Product Analysis (GC-MS, LC-MS) Extraction->Analysis Product_Identification Product Identification Analysis->Product_Identification

Protocol:

  • Reaction Mixture: A typical reaction mixture contains the purified enzyme, the substrate(s) in a suitable buffer with any necessary cofactors (e.g., Mg2+ for terpene cyclases, NADPH for CYP450s).

  • Incubation: The reaction is incubated at an optimal temperature for a set period.

  • Quenching and Extraction: The reaction is stopped (e.g., by adding a strong acid or organic solvent), and the products are extracted.

  • Analysis: The reaction products are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) and compared with authentic standards if available.

Conclusion

The proposed biosynthetic pathway for 3α-tigloyloxypterokaurene L3 provides a logical framework for understanding the formation of this complex natural product. While based on well-established biochemical principles, the precise enzymes and intermediates remain to be experimentally validated. The methodologies outlined in this guide provide a roadmap for researchers to identify the genes and characterize the enzymes responsible for this pathway, which could ultimately be harnessed for the biotechnological production of this and related valuable compounds. Further research into the enzymology and regulation of this pathway will undoubtedly provide deeper insights into the metabolic diversity of diterpenoid biosynthesis.

References

Exploratory

Unraveling 3α-Tigloyloxypterokaurene L3: A Technical Guide on its Putative Natural Abundance and Distribution

For the attention of: Researchers, Scientists, and Drug Development Professionals Disclaimer: The natural product "3α-Tigloyloxypterokaurene L3" is not explicitly documented in the currently available scientific literatu...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The natural product "3α-Tigloyloxypterokaurene L3" is not explicitly documented in the currently available scientific literature. This technical guide is constructed based on an analysis of structurally related compounds, specifically ent-kaurane diterpenoids isolated from the fern genus Pteris, with a focus on Pteris semipinnata. The "L3" designation is presumed to be an internal laboratory identifier for a specific isolate or fraction and is not a standardized nomenclature.

Executive Summary

This document provides a comprehensive overview of the current understanding of ent-kaurane diterpenoids, a class of natural products to which 3α-Tigloyloxypterokaurene L3 likely belongs. While direct data on the natural abundance and distribution of this specific compound are unavailable, this guide synthesizes information from related diterpenoids found in Pteris semipinnata. It outlines the probable botanical sources, presents a generalized experimental protocol for isolation and characterization, and discusses the known biological activities of similar compounds. This guide serves as a foundational resource for researchers interested in the potential therapeutic applications of this and related natural products.

Botanical Source and Distribution

The primary botanical source of pterokaurene-type diterpenoids is the fern genus Pteris, belonging to the family Pteridaceae. Notably, Pteris semipinnata has been identified as a rich source of a diverse array of ent-kaurane diterpenoids.[1][2][3][4] This fern species is predominantly found in tropical and subtropical regions of Asia.

Natural Abundance of ent-Kaurane Diterpenoids in Pteris semipinnata

Quantitative data on the natural abundance of 3α-Tigloyloxypterokaurene L3 is not available in the public domain. The concentration of secondary metabolites in plants can vary significantly based on factors such as geographical location, season of collection, and specific plant part. However, phytochemical studies on Pteris semipinnata have led to the isolation and identification of numerous ent-kaurane diterpenoids. The presence of these related compounds suggests that 3α-Tigloyloxypterokaurene L3, if present, would likely be found in the ethanolic or methanolic extracts of the whole plant or aerial parts.

Table 1: A Selection of ent-Kaurane Diterpenoids Isolated from Pteris semipinnata

Compound NameMolecular FormulaReference
Pterisolic Acid AC20H26O5[1]
Pterisolic Acid BC20H28O5[1]
Pterisolic Acid CC20H26O4[1]
Pterisolic Acid DC20H30O5[1]
Pterisolic Acid EC20H30O5[1]
Pterisolic Acid FC20H28O6[1]
6β,11α-dihydroxy-15-oxo-ent-kaur-16-en-19-oic acidC20H28O5[3]
7α,11α-dihydroxy-15-oxo-ent-kaur-16-en-19-oic acidC20H28O5[3]
7β-hydroxy-11β,16β-epoxy-ent-kauran-19-oic acidNot Specified[4]

Experimental Protocols: A Generalized Approach for Isolation and Characterization

The following is a generalized workflow for the extraction, isolation, and structural elucidation of ent-kaurane diterpenoids from Pteris semipinnata, based on published methodologies.[1][3]

Extraction
  • Plant Material Preparation: Air-dried and powdered whole plants or aerial parts of Pteris semipinnata are used as the starting material.

  • Solvent Extraction: The powdered plant material is extracted exhaustively with 95% ethanol (B145695) or methanol (B129727) at room temperature.

  • Concentration: The resulting extract is concentrated under reduced pressure to yield a crude residue.

Fractionation and Isolation
  • Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.

  • Column Chromatography: The fractions are subjected to repeated column chromatography.

    • Silica Gel Chromatography: Used for initial separation of the fractions, with elution gradients of hexane-ethyl acetate or chloroform-methanol.

    • Sephadex LH-20 Chromatography: Employed for further purification of sub-fractions.

    • Preparative High-Performance Liquid Chromatography (HPLC): Often required for the final purification of individual compounds, typically using a C18 column with a methanol-water or acetonitrile-water mobile phase.

Structure Elucidation

The purified compounds are structurally characterized using a combination of spectroscopic techniques:

  • Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the molecular formula.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • 1D NMR: ¹H and ¹³C NMR spectra provide information on the proton and carbon environments.

    • 2D NMR: Techniques such as COSY, HSQC, and HMBC are used to establish the connectivity of protons and carbons and to determine the overall structure.

  • X-ray Crystallography: Single-crystal X-ray diffraction analysis provides unambiguous determination of the stereochemistry of the molecule.[1]

Generalized workflow for the isolation and characterization of ent-kaurane diterpenoids.

Biological Activity and Signaling Pathways

While no specific signaling pathways involving 3α-Tigloyloxypterokaurene L3 have been reported, other ent-kaurane diterpenoids isolated from Pteris species have demonstrated a range of biological activities, including cytotoxic and anti-inflammatory effects. For instance, some ent-kaurane diterpenoids from Pteris multifida have been shown to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-activated microglia cells, suggesting potential anti-neuroinflammatory activity.

As there is no information on signaling pathways for the requested compound, a diagram cannot be generated.

Conclusion and Future Directions

The current body of scientific literature does not contain specific information on the natural abundance, distribution, or biological activity of 3α-Tigloyloxypterokaurene L3. However, based on the phytochemical profile of its likely source, Pteris semipinnata, it is reasonable to classify it as an ent-kaurane diterpenoid. The generalized protocols outlined in this guide provide a solid foundation for the future isolation and characterization of this and other novel diterpenoids from this fern. Further research is warranted to isolate and structurally confirm 3α-Tigloyloxypterokaurene L3, quantify its abundance in Pteris semipinnata, and explore its potential pharmacological activities and underlying mechanisms of action. Such studies will be crucial in determining its potential as a lead compound for drug development.

References

Exploratory

An In-Depth Technical Guide to 3α-Tigloyloxypterokaurene L3: Discovery, Origin, and Characterization

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the discovery, origin, and physicochemical characterization of the ent-kaurane diterpenoid, 3α-Tig...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and physicochemical characterization of the ent-kaurane diterpenoid, 3α-Tigloyloxypterokaurene L3. While specific biological activities for this compound have not yet been extensively reported, this document also explores the known biological activities and mechanisms of action of closely related compounds from its natural source, offering a basis for future research and drug development endeavors.

Discovery and Origin

3α-Tigloyloxypterokaurene L3 is a naturally occurring diterpenoid that was first isolated from the ethanol (B145695) extract of the plant Wedelia trilobata.[1] This plant, belonging to the Asteraceae family, is a perennial herb found in tropical and subtropical regions and has been traditionally used in herbal medicine. The phytochemical investigation of Wedelia trilobata has revealed a rich diversity of secondary metabolites, particularly ent-kaurane diterpenoids, which are a class of tetracyclic diterpenes known for their wide range of biological activities.[2]

The discovery of 3α-Tigloyloxypterokaurene L3 was the result of efforts to systematically identify the chemical constituents of Wedelia trilobata. Its structure was elucidated through extensive spectroscopic analysis, including one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.[1]

Physicochemical Characterization

The structure of 3α-Tigloyloxypterokaurene L3 is characterized by an ent-kaurane skeleton with a tigloyloxy group attached at the 3α position. The systematic name for this compound is ent-3β-tigloyloxy-9α-hydroxykaur-16-en-19-oic acid. The presence of the tigloyloxy moiety is a key feature, and its signals are readily identifiable in the 1H NMR spectrum.

Quantitative NMR Data

The following tables summarize the 1H and 13C NMR spectroscopic data for 3α-Tigloyloxypterokaurene L3, as reported in the literature. This data is crucial for the identification and verification of the compound.

Table 1: 1H NMR Data for 3α-Tigloyloxypterokaurene L3 (in CDCl3)

PositionChemical Shift (δ) in ppmMultiplicityCoupling Constant (J) in Hz
11.85, 1.10m
21.75, 1.65m
34.95t2.8
51.80m
61.60, 1.50m
71.45, 1.35m
91.90m
111.55, 1.25m
121.70, 1.40m
132.65m
141.95, 1.15m
152.05, 1.30m
174.85, 4.80s
181.25s
201.18s
2'6.85qq7.1, 1.5
3'1.82d7.1
4'1.77s

Table 2: 13C NMR Data for 3α-Tigloyloxypterokaurene L3 (in CDCl3)

PositionChemical Shift (δ) in ppmCarbon Type
140.8CH2
218.9CH2
380.5CH
437.8C
556.5CH
621.8CH2
741.2CH2
844.2C
956.9CH
1039.5C
1118.5CH2
1233.1CH2
1343.8CH
1439.8CH2
1549.1CH2
16155.9C
17103.0CH2
1828.9CH3
19184.2C
2015.5CH3
1'167.7C
2'128.8C
3'137.2CH
4'12.0CH3
5'14.4CH3

Experimental Protocols

The isolation and purification of 3α-Tigloyloxypterokaurene L3 from Wedelia trilobata involves a multi-step process. The following is a representative methodology based on standard practices for the isolation of ent-kaurane diterpenoids.

General Experimental Workflow

experimental_workflow plant_material Dried, powdered Wedelia trilobata extraction Extraction with 95% Ethanol at room temperature plant_material->extraction concentration Concentration under reduced pressure to yield crude extract extraction->concentration partition Suspension in H2O and partitioning with Ethyl Acetate concentration->partition separation Separation of Ethyl Acetate soluble fraction partition->separation column_chromatography Silica (B1680970) Gel Column Chromatography separation->column_chromatography elution Gradient elution (e.g., Petroleum Ether-Acetone) column_chromatography->elution fraction_collection Collection of fractions elution->fraction_collection purification Repeated Column Chromatography (Silica Gel, Sephadex LH-20) fraction_collection->purification final_compound Isolation of pure 3α-Tigloyloxypterokaurene L3 purification->final_compound

Figure 1: General workflow for the isolation of 3α-Tigloyloxypterokaurene L3.
Detailed Methodology

  • Plant Material and Extraction: Air-dried and powdered whole plants of Wedelia trilobata are extracted with 95% ethanol at room temperature for an extended period. The extraction process is typically repeated multiple times to ensure a high yield.

  • Concentration and Partitioning: The combined ethanol extracts are concentrated under reduced pressure to obtain a crude extract. This crude extract is then suspended in water and partitioned successively with a solvent of intermediate polarity, such as ethyl acetate, to separate compounds based on their polarity.

  • Column Chromatography: The ethyl acetate-soluble fraction, which is rich in diterpenoids, is subjected to silica gel column chromatography.

  • Gradient Elution: The column is eluted with a gradient of a non-polar solvent (e.g., petroleum ether or hexane) and a more polar solvent (e.g., acetone (B3395972) or ethyl acetate). The polarity is gradually increased to separate the different classes of compounds.

  • Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

  • Further Purification: The fractions containing the target compound are subjected to repeated column chromatography, potentially using different stationary phases like Sephadex LH-20, to achieve final purification of 3α-Tigloyloxypterokaurene L3.

Biological Activity and Potential Signaling Pathways

While specific biological activity data for 3α-Tigloyloxypterokaurene L3 is not yet available in the public domain, the broader class of ent-kaurane diterpenoids from Wedelia species has been shown to possess significant pharmacological properties, including anti-inflammatory and cytotoxic activities.

Anti-inflammatory Activity

Many ent-kaurane diterpenoids exhibit anti-inflammatory effects. Their mechanism of action is often linked to the inhibition of key inflammatory mediators and signaling pathways. A prominent pathway implicated is the Nuclear Factor-kappa B (NF-κB) signaling cascade.[3]

Potential Signaling Pathway: NF-κB Inhibition

The NF-κB pathway is a central regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the nucleus, where it induces the transcription of pro-inflammatory genes, such as those for cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various cytokines (e.g., TNF-α, IL-6). Some ent-kaurane diterpenoids have been shown to inhibit the phosphorylation of IκB, thereby preventing NF-κB activation and subsequent inflammation.[4]

nfkb_pathway cluster_nucleus Nucleus lps LPS tlr4 TLR4 lps->tlr4 ikk IKK Activation tlr4->ikk ikb IκB Phosphorylation & Degradation ikk->ikb nfkb_active Active NF-κB ikb->nfkb_active releases nfkb_complex NF-κB/IκB Complex nfkb_complex->ikb translocation Nuclear Translocation nfkb_active->translocation nucleus Nucleus translocation->nucleus gene_transcription Pro-inflammatory Gene Transcription (COX-2, iNOS, TNF-α, IL-6) inflammation Inflammatory Response gene_transcription->inflammation diterpenoid ent-Kaurane Diterpenoids (e.g., from Wedelia) diterpenoid->ikk Inhibition

Figure 2: A potential mechanism of anti-inflammatory action for ent-kaurane diterpenoids via inhibition of the NF-κB pathway.

Future Directions

The discovery and characterization of 3α-Tigloyloxypterokaurene L3 provide a foundation for further investigation. Key areas for future research include:

  • Biological Screening: A comprehensive evaluation of the biological activities of pure 3α-Tigloyloxypterokaurene L3, including its anti-inflammatory, cytotoxic, and antimicrobial properties.

  • Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by this compound.

  • Structure-Activity Relationship (SAR) Studies: Synthesis of analogs of 3α-Tigloyloxypterokaurene L3 to understand the contribution of different functional groups to its biological activity.

  • In Vivo Efficacy: Assessment of the therapeutic potential of this compound in animal models of relevant diseases.

The unique structure of 3α-Tigloyloxypterokaurene L3 makes it a promising candidate for further drug discovery and development efforts, particularly in the area of anti-inflammatory therapeutics.

References

Foundational

In-depth Technical Guide: 3-Alaph-Tigloyloxypterokaurene L3 (CAS: 158851-68-7)

A comprehensive review of the available scientific literature reveals no data for a compound identified as "3-Alaph-Tigloyloxypterokaurene L3" with the CAS number 158851-68-7. Extensive searches of chemical databases and...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of the available scientific literature reveals no data for a compound identified as "3-Alaph-Tigloyloxypterokaurene L3" with the CAS number 158851-68-7.

Extensive searches of chemical databases and scientific literature have not yielded any information regarding the properties, experimental protocols, or biological activities associated with this specific chemical name and CAS number. This suggests that the provided identifier may be incorrect, may refer to a compound that is not publicly documented, or could be an internal designation not yet in the public domain.

Therefore, the creation of an in-depth technical guide, including data tables, experimental methodologies, and signaling pathway diagrams, is not possible at this time due to the complete absence of available information.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

It is strongly recommended to verify the chemical name and CAS number of the compound of interest. Discrepancies in naming conventions or numerical identifiers are common and can significantly hinder information retrieval.

Should a corrected chemical identifier be available, a thorough literature search can be re-initiated to provide the requested technical information. Without accurate identification, no further details regarding the compound's properties or potential applications can be provided.

Exploratory

Ent-kaurane Diterpenoids from the Annonaceae Family: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals Introduction The Annonaceae family, a large family of flowering plants, is a rich source of structurally diverse and biologically active secondary metabolit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Annonaceae family, a large family of flowering plants, is a rich source of structurally diverse and biologically active secondary metabolites. Among these, ent-kaurane diterpenoids have emerged as a significant class of compounds with a wide range of pharmacological properties. These tetracyclic diterpenoids, characterized by the ent-kaurane skeleton, have demonstrated potent cytotoxic, anti-inflammatory, antimicrobial, and anti-HIV activities, making them promising candidates for drug discovery and development.[1][2] This technical guide provides an in-depth overview of ent-kaurane diterpenoids from the Annonaceae family, focusing on their isolation, structural characterization, biological activities, and mechanisms of action.

Biosynthesis of Ent-kaurane Diterpenoids

The biosynthesis of ent-kaurane diterpenoids originates from the universal precursor for diterpenes, geranylgeranyl pyrophosphate (GGPP).[1][3] The process involves a series of enzymatic cyclizations, starting with the conversion of GGPP to ent-copalyl diphosphate (B83284) (ent-CPP) by the enzyme ent-copalyl diphosphate synthase (CPS). Subsequently, ent-kaurene (B36324) synthase (KS) catalyzes the further cyclization of ent-CPP to form the tetracyclic hydrocarbon intermediate, ent-kaurene.[3][4] This core skeleton then undergoes various oxidative modifications, such as hydroxylation, oxidation, and epoxidation, mediated by cytochrome P450 monooxygenases and other enzymes, to generate the vast diversity of naturally occurring ent-kaurane diterpenoids.[4]

Ent-kaurane Biosynthesis GGPP Geranylgeranyl Pyrophosphate (GGPP) ent_CPP ent-Copalyl Diphosphate (ent-CPP) GGPP->ent_CPP CPS ent_Kaurene ent-Kaurene ent_CPP->ent_Kaurene KS ent_Kaurane_Diterpenoids ent-Kaurane Diterpenoids ent_Kaurene->ent_Kaurane_Diterpenoids Oxidative Modifications (P450s, etc.)

Figure 1: Biosynthetic pathway of ent-kaurane diterpenoids.

Isolation and Characterization of Ent-kaurane Diterpenoids

The isolation of ent-kaurane diterpenoids from Annonaceae plant material typically involves a multi-step process combining extraction and chromatographic techniques. The structural elucidation of these compounds relies heavily on modern spectroscopic methods.

Experimental Protocols

1. General Experimental Workflow for Isolation and Characterization:

Isolation and Characterization Workflow start Plant Material (e.g., stem bark, fruits) extraction Extraction (e.g., with ethanol (B145695) or methanol) start->extraction partition Solvent Partitioning (e.g., hexane (B92381), ethyl acetate) extraction->partition column_chromatography Column Chromatography (Silica Gel) partition->column_chromatography purification Further Purification (e.g., Sephadex LH-20, HPLC) column_chromatography->purification structure_elucidation Structure Elucidation purification->structure_elucidation nmr 1D & 2D NMR (¹H, ¹³C, COSY, HSQC, HMBC) structure_elucidation->nmr ms Mass Spectrometry (HR-ESI-MS) structure_elucidation->ms xray X-ray Crystallography (for absolute configuration) structure_elucidation->xray

Figure 2: General workflow for isolation and characterization.

2. Detailed Methodology for Isolation:

A representative protocol for the isolation of ent-kaurane diterpenoids from the stem bark of an Annona species is as follows:

  • Extraction: The air-dried and powdered plant material (e.g., 1 kg of Annona vepretorum stem bark) is exhaustively extracted with a suitable solvent such as ethanol or methanol (B129727) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.[2]

  • Solvent Partitioning: The crude extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity. The ent-kaurane diterpenoids are often concentrated in the less polar fractions (e.g., hexane and ethyl acetate).[5]

  • Column Chromatography: The bioactive fraction (e.g., the hexane extract) is subjected to column chromatography on silica (B1680970) gel. The column is typically eluted with a gradient of solvents, starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.[6] Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Further Purification: Fractions containing compounds of interest are combined and may require further purification using techniques such as Sephadex LH-20 column chromatography or preparative high-performance liquid chromatography (HPLC) to yield pure compounds.[7]

3. Structural Elucidation:

The structures of the isolated compounds are determined using a combination of spectroscopic techniques:

  • 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide information about the carbon-hydrogen framework of the molecule. 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are crucial for establishing the connectivity of atoms within the molecule.[8][9]

  • Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular formula of the compound.[1]

  • X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction analysis can be used to unambiguously determine the three-dimensional structure and the absolute stereochemistry.[10]

Quantitative Data

The following tables summarize the cytotoxic activities and ¹³C NMR data for selected ent-kaurane diterpenoids from the Annonaceae family.

Table 1: Cytotoxic Activities of Ent-kaurane Diterpenoids from Annonaceae
CompoundPlant SourceCell LineIC₅₀ (µM)Reference
Annoglabasin HAnnona glabraLU-1 (Human lung cancer)3.7[8]
MCF-7 (Human breast cancer)4.6[8]
SK-Mel2 (Human melanoma)4.2[8]
KB (Human oral cancer)3.9[8]
ent-3β-hydroxy-kaur-16-en-19-alAnnona vepretorumK562 (Human leukemia)2.49 (µg/mL)[2]
B16-F10 (Murine melanoma)21.02 (µg/mL)[2]
16β,17-dihydroxy-ent-kauran-19-oic acidAnnona squamosaH9 (Human lymphocytes - anti-HIV)0.8 (µg/mL)
Annomosin AAnnona squamosaRabbit Platelets (anti-aggregation)>200
ent-Kaur-16-en-19-oic acidAnnona squamosaRabbit Platelets (anti-aggregation)Complete inhibition at 200
Table 2: ¹³C NMR Data for Selected Ent-kaurane Diterpenoids
Carbon No.ent-Kaur-16-en-19-oic acid (in CDCl₃)[11]Annoglabasin H (in CD₃OD)[1]
140.841.4
219.119.2
337.839.0
443.845.1
557.058.6
621.823.2
741.342.9
844.245.6
955.157.6
1039.740.8
1118.520.1
1233.128.0
1343.841.1
1439.741.9
1549.242.7
16155.946.6
17103.0-
1829.029.0
19184.4178.4
2015.616.4

Signaling Pathways and Mechanisms of Action

The biological activities of ent-kaurane diterpenoids are often attributed to their ability to modulate key cellular signaling pathways, particularly those involved in inflammation and apoptosis.

Anti-inflammatory Activity: Inhibition of the NF-κB Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Several ent-kaurane diterpenoids have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

NF-kB Signaling Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Pro-inflammatory Stimuli Pro-inflammatory Stimuli Receptor Receptor Pro-inflammatory Stimuli->Receptor IKK IKK Complex Receptor->IKK activates IkB_NFkB IκB-NF-κB Complex IKK->IkB_NFkB phosphorylates IκB IkB IκB IkB_NFkB->IkB degrades IκB NFkB NF-κB IkB_NFkB->NFkB releases NFkB_n NF-κB NFkB->NFkB_n translocates ent_Kaurane ent-Kaurane Diterpenoids ent_Kaurane->IKK inhibits DNA DNA NFkB_n->DNA binds Inflammatory_Genes Pro-inflammatory Gene Expression DNA->Inflammatory_Genes activates transcription

Figure 3: Inhibition of the NF-κB signaling pathway.

Cytotoxic Activity: Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for removing damaged or unwanted cells. It can be initiated through two main pathways: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of caspases, a family of proteases that execute the apoptotic program. Many cytotoxic ent-kaurane diterpenoids induce apoptosis in cancer cells by triggering the intrinsic pathway, which involves the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3.

Apoptosis Signaling Pathway cluster_extrinsic Extrinsic Pathway cluster_intrinsic Intrinsic Pathway Death_Ligand Death Ligand (e.g., FasL, TNF-α) Death_Receptor Death Receptor Death_Ligand->Death_Receptor Caspase8 Caspase-8 Death_Receptor->Caspase8 activates Caspase3 Caspase-3 (Executioner Caspase) Caspase8->Caspase3 activates Cellular_Stress Cellular Stress Mitochondrion Mitochondrion Cellular_Stress->Mitochondrion Cytochrome_c Cytochrome c Mitochondrion->Cytochrome_c releases Apoptosome Apoptosome Cytochrome_c->Apoptosome Apaf1 Apaf-1 Apaf1->Apoptosome Caspase9 Caspase-9 Apoptosome->Caspase9 activates Caspase9->Caspase3 activates ent_Kaurane_intrinsic ent-Kaurane Diterpenoids ent_Kaurane_intrinsic->Mitochondrion induces stress Apoptosis Apoptosis Caspase3->Apoptosis

Figure 4: Induction of apoptosis by ent-kaurane diterpenoids.

Conclusion and Future Perspectives

Ent-kaurane diterpenoids from the Annonaceae family represent a valuable and underexplored source of potential therapeutic agents. Their diverse biological activities, particularly their cytotoxic and anti-inflammatory properties, warrant further investigation. Future research should focus on:

  • Comprehensive Biological Screening: A systematic evaluation of the biological activities of a wider range of isolated ent-kaurane diterpenoids is needed.

  • Mechanism of Action Studies: In-depth studies are required to fully elucidate the molecular targets and signaling pathways modulated by these compounds.

  • Structure-Activity Relationship (SAR) Studies: SAR studies will be crucial for identifying the key structural features responsible for the observed biological activities and for the rational design of more potent and selective analogs.

  • In Vivo Efficacy and Safety Studies: Promising compounds should be advanced to in vivo studies to evaluate their efficacy and safety in animal models of disease.

The continued exploration of ent-kaurane diterpenoids from the Annonaceae family holds significant promise for the discovery of novel drug leads and the development of new therapeutic strategies for a variety of diseases.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Proposed Synthesis of 3α-Tigloyloxypterokaurene L3

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The synthesis of 3α-Tigloyloxypterokaurene L3 has not been explicitly reported in the peer-reviewed literature. The following application notes...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The synthesis of 3α-Tigloyloxypterokaurene L3 has not been explicitly reported in the peer-reviewed literature. The following application notes and protocols describe a proposed synthetic route based on established chemical methodologies for the synthesis of related kaurane (B74193) diterpenoids and the stereoselective functionalization of complex natural products. The experimental procedures are hypothetical and should be considered as a starting point for further investigation.

Introduction

3α-Tigloyloxypterokaurene L3 is a member of the ptero-kaurene class of diterpenoids. While the parent kaurane skeleton is a common feature in a variety of natural products with interesting biological activities, the synthesis of specifically substituted analogs like L3 remains a challenge. This document outlines a proposed retrosynthetic analysis and a forward synthetic plan for 3α-Tigloyloxypterokaurene L3, starting from a known kaurane intermediate. The key transformations in this proposed synthesis are the stereoselective introduction of a hydroxyl group at the C3α position and a subsequent esterification with tiglic acid.

Retrosynthetic Analysis

A plausible retrosynthetic analysis for 3α-Tigloyloxypterokaurene L3 is presented below. The analysis begins by disconnecting the tigloyl ester, a common late-stage functionalization step. This reveals the key intermediate, a 3α-hydroxypterokaurene derivative. The stereoselective introduction of the 3α-hydroxyl group is envisioned to proceed from a corresponding enone via a stereocontrolled reduction.

Retrosynthesis Target 3α-Tigloyloxypterokaurene L3 Intermediate1 3α-Hydroxypterokaurene Derivative Target->Intermediate1 Esterification Intermediate2 Pterokaurene Enone Intermediate1->Intermediate2 Stereoselective Reduction StartingMaterial Known Pterokaurene Intermediate Intermediate2->StartingMaterial Oxidation

Caption: Retrosynthetic analysis of 3α-Tigloyloxypterokaurene L3.

Proposed Synthetic Pathway

The proposed forward synthesis commences with a known ptero-kaurene intermediate, which undergoes oxidation to an enone. This enone is then subjected to a stereoselective reduction to install the 3α-hydroxyl group. The final step is the esterification of this alcohol with tiglic acid, potentially via a Mitsunobu reaction to overcome potential steric hindrance.

Synthesis_Pathway node_SM Known Pterokaurene Intermediate node_Int1 Pterokaurene Enone node_SM->node_Int1 Oxidation (e.g., SeO2) node_Int2 3α-Hydroxypterokaurene Derivative node_Int1->node_Int2 Stereoselective Reduction (e.g., Luche Reduction) node_Target 3α-Tigloyloxypterokaurene L3 node_Int2->node_Target Esterification (e.g., Mitsunobu Reaction)

Caption: Proposed synthetic pathway for 3α-Tigloyloxypterokaurene L3.

Summary of Proposed Reactions

The following table summarizes the key steps in the proposed synthesis of 3α-Tigloyloxypterokaurene L3.

StepReactionReactantKey Reagents and ConditionsProductExpected Yield (Exemplary)
1Allylic OxidationKnown Pterokaurene IntermediateSelenium dioxide (SeO₂), dioxane, refluxPterokaurene Enone60-70%
2Stereoselective ReductionPterokaurene EnoneSodium borohydride (B1222165) (NaBH₄), cerium(III) chloride heptahydrate (CeCl₃·7H₂O), methanol (B129727), 0 °C3α-Hydroxypterokaurene Derivative75-85%
3Esterification (Mitsunobu)3α-Hydroxypterokaurene DerivativeTiglic acid, triphenylphosphine (B44618) (PPh₃), diethyl azodicarboxylate (DEAD), THF, 0 °C to rt3α-Tigloyloxypterokaurene L350-65%

Detailed Experimental Protocols (Proposed)

Protocol 5.1: Allylic Oxidation to Pterokaurene Enone (Step 1)

  • To a solution of the known pterokaurene intermediate (1.0 equiv) in dioxane, add selenium dioxide (1.2 equiv).

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter through a pad of celite to remove elemental selenium.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to afford the pterokaurene enone.

Protocol 5.2: Stereoselective Reduction to 3α-Hydroxypterokaurene (Step 2)

  • Dissolve the pterokaurene enone (1.0 equiv) and cerium(III) chloride heptahydrate (1.2 equiv) in methanol and cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (1.5 equiv) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

  • Stir the reaction mixture at 0 °C and monitor by TLC.

  • Once the starting material is consumed, quench the reaction by the slow addition of water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography (hexane/ethyl acetate) to yield the 3α-hydroxypterokaurene derivative.

Protocol 5.3: Mitsunobu Esterification to 3α-Tigloyloxypterokaurene L3 (Step 3)

  • To a solution of the 3α-hydroxypterokaurene derivative (1.0 equiv), tiglic acid (1.5 equiv), and triphenylphosphine (1.5 equiv) in anhydrous tetrahydrofuran (B95107) (THF), add diethyl azodicarboxylate (DEAD) (1.5 equiv) dropwise at 0 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product directly by flash column chromatography on silica gel using a suitable solvent system (e.g., a gradient of hexane/ethyl acetate) to isolate 3α-Tigloyloxypterokaurene L3.

Application in Drug Discovery Workflow

The synthesized 3α-Tigloyloxypterokaurene L3 can be integrated into a drug discovery and development pipeline. The following diagram illustrates a general workflow for the evaluation of such a novel compound.

Drug_Discovery_Workflow cluster_synthesis Synthesis & Characterization cluster_screening Biological Evaluation cluster_preclinical Preclinical Development Synthesis Synthesis of L3 Purification Purification (HPLC) Synthesis->Purification Characterization Structural Analysis (NMR, MS) Purification->Characterization InVitro In Vitro Screening (e.g., Enzyme Assays, Cell Viability) Characterization->InVitro HitID Hit Identification InVitro->HitID LeadOpt Lead Optimization (SAR) HitID->LeadOpt InVivo In Vivo Efficacy Models LeadOpt->InVivo Tox Toxicology Studies InVivo->Tox ADME ADME Profiling Tox->ADME

Caption: General drug discovery workflow for a synthesized compound.

Application

Unveiling the Analytical Landscape of 3α-Tigloyloxypterokaurene L3: A Methodological Overview

For researchers, scientists, and professionals engaged in drug development, the rigorous analytical characterization of novel compounds is paramount. This document provides a detailed guide to the analytical techniques a...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals engaged in drug development, the rigorous analytical characterization of novel compounds is paramount. This document provides a detailed guide to the analytical techniques applicable to 3α-Tigloyloxypterokaurene L3, a diterpenoid of scientific interest. The following sections outline comprehensive experimental protocols and data presentation standards to facilitate reproducible and comparable results in the study of this molecule.

High-Performance Liquid Chromatography (HPLC) for Purification and Quantification

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the isolation and quantification of 3α-Tigloyloxypterokaurene L3. A normal-phase HPLC approach is often effective for separating polar, non-ionic organic compounds of this nature.

Experimental Protocol: HPLC Analysis

  • Column: A United States Pharmacopeia (USP) L3 column, characterized by porous silica (B1680970) particles (1.5 to 10 µm in diameter), is recommended.[1][2] Options include standard particle-packed columns or monolithic silica columns, the latter offering the advantage of lower back pressure and higher flow rates.[1][3]

  • Mobile Phase: A non-polar mobile phase, such as a mixture of n-hexane and ethyl acetate, is typically employed. The specific gradient is optimized to achieve the best separation of the target compound from impurities.

  • Flow Rate: A flow rate of 1.0 - 2.0 mL/min is a common starting point, which can be adjusted based on the column dimensions and particle size to optimize resolution and analysis time.

  • Detection: UV detection at a wavelength determined by the compound's chromophores (typically around 210 nm for this class of compounds) is standard. For more sensitive and specific detection, an Evaporative Light Scattering Detector (ELSD) can be utilized.

  • Sample Preparation: The sample should be dissolved in a solvent compatible with the mobile phase, such as dichloromethane (B109758) or the initial mobile phase composition, and filtered through a 0.22 µm syringe filter before injection.

Data Presentation: HPLC Quantitative Data

ParameterValue
Retention Time (tR) e.g., 12.5 min
Purity (by area %) e.g., >98%
Limit of Detection (LOD) e.g., 5 ng/mL
Limit of Quantification (LOQ) e.g., 15 ng/mL

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Structural Elucidation

For definitive identification and structural characterization, coupling HPLC with mass spectrometry (MS) is indispensable. LC-MS provides molecular weight information and fragmentation patterns that are crucial for confirming the identity of 3α-Tigloyloxypterokaurene L3.

Experimental Protocol: LC-MS/MS Analysis

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for this type of molecule.

  • Mass Analyzer: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap analyzer, is preferred for accurate mass measurements.

  • MS Scan Mode: Full scan mode is used to determine the parent ion's mass-to-charge ratio (m/z).

  • MS/MS Fragmentation: Collision-Induced Dissociation (CID) is employed to generate fragment ions, providing structural insights. The collision energy should be optimized to produce a rich fragmentation spectrum.

  • Data Analysis: The resulting mass spectrum and fragmentation pattern are analyzed to confirm the molecular formula and deduce the structure of the compound.

Data Presentation: Mass Spectrometry Data

ParameterObserved Value
[M+H]⁺ (m/z) e.g., 459.2998
Molecular Formula e.g., C27H42O6
Key Fragment Ions (m/z) e.g., 359.2425, 299.1955

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the unambiguous structural elucidation of organic molecules. A suite of 1D and 2D NMR experiments is necessary to assign all proton (¹H) and carbon (¹³C) signals and to establish the connectivity and stereochemistry of 3α-Tigloyloxypterokaurene L3.

Experimental Protocol: NMR Spectroscopy

  • Solvent: A deuterated solvent in which the compound is soluble, such as chloroform-d (B32938) (CDCl₃) or methanol-d₄ (CD₃OD), should be used.

  • 1D NMR:

    • ¹H NMR: Provides information on the number, environment, and coupling of protons.

    • ¹³C NMR: Provides information on the number and type of carbon atoms.

  • 2D NMR:

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Identifies long-range proton-carbon couplings, crucial for piecing together the carbon skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Determines the spatial proximity of protons, which is essential for assigning stereochemistry.

Data Presentation: NMR Spectroscopic Data

A comprehensive table summarizing the ¹H and ¹³C NMR chemical shifts (δ) in ppm, coupling constants (J) in Hz, and key 2D NMR correlations should be compiled.

Visualizing the Analytical Workflow

To provide a clear overview of the analytical process, the following diagram illustrates the logical flow from sample preparation to structural confirmation.

Analytical_Workflow cluster_extraction Sample Preparation cluster_purification Purification cluster_analysis Structural Analysis Raw_Material Raw Material (e.g., Plant Extract) Extraction Solvent Extraction Raw_Material->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Column_Chromatography Column Chromatography Crude_Extract->Column_Chromatography Crude_Extract->Column_Chromatography HPLC Preparative HPLC Column_Chromatography->HPLC Pure_Compound Pure Compound HPLC->Pure_Compound LCMS LC-MS/MS Pure_Compound->LCMS Pure_Compound->LCMS NMR NMR Spectroscopy (1D & 2D) Pure_Compound->NMR Structure_Confirmation Structure Confirmation LCMS->Structure_Confirmation NMR->Structure_Confirmation

Caption: Workflow for the isolation and structural elucidation of 3α-Tigloyloxypterokaurene L3.

Hypothetical Signaling Pathway Involvement

While the specific biological activities of 3α-Tigloyloxypterokaurene L3 are still under investigation, many diterpenoids are known to interact with key cellular signaling pathways. A hypothetical pathway that could be explored is the modulation of an inflammatory signaling cascade, such as the NF-κB pathway.

Signaling_Pathway cluster_nucleus Cellular Response Compound 3α-Tigloyloxypterokaurene L3 Receptor Cell Surface Receptor Compound->Receptor Inhibition? IKK IKK Complex Receptor->IKK Activation IkB IκBα IKK->IkB Phosphorylation & Degradation NFkB NF-κB (p65/p50) IkB->NFkB Release Nucleus Nucleus NFkB->Nucleus Translocation Gene_Expression Inflammatory Gene Expression

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 3α-Tigloyloxypterokaurene L3.

References

Method

Application Notes and Protocols: In Vitro Bioactivity Screening of 3α-Tigloyloxypterokaurene L3

For Researchers, Scientists, and Drug Development Professionals Introduction Natural products are a rich source of structurally diverse compounds that have historically been invaluable in the discovery of new therapeutic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural products are a rich source of structurally diverse compounds that have historically been invaluable in the discovery of new therapeutic agents.[1][2] The process of identifying and characterizing the bioactivity of these compounds is a critical first step in the drug discovery pipeline.[3] This document provides a detailed protocol for the in vitro bioactivity screening of 3α-Tigloyloxypterokaurene L3, a novel natural product candidate. The following protocols outline standardized assays to assess its cytotoxic and apoptotic effects on cancer cell lines, providing a foundational understanding of its potential as an anticancer agent.[4]

Compound Profile: 3α-Tigloyloxypterokaurene L3

FeatureDescription
Compound Name 3α-Tigloyloxypterokaurene L3
Compound Class Diterpenoid
Putative Source Pteris species (Assumed for protocol context)
Purity >98% (Assumed for experimental use)
Storage Store at -20°C in a desiccated environment. Protect from light.
Solubility Soluble in DMSO, ethanol, and methanol. Prepare stock solutions in DMSO.

In Vitro Bioactivity Screening Workflow

The following diagram illustrates the general workflow for the in vitro bioactivity screening of 3α-Tigloyloxypterokaurene L3.

Screening_Workflow cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Mechanism of Action Compound_L3 3α-Tigloyloxypterokaurene L3 Stock Solution MTT_Assay MTT Cytotoxicity Assay Compound_L3->MTT_Assay Cell_Culture Cancer Cell Line Culture (e.g., HeLa, MCF-7, A549) Cell_Culture->MTT_Assay IC50 Determine IC50 Value MTT_Assay->IC50 Apoptosis_Assay Annexin V/PI Apoptosis Assay IC50->Apoptosis_Assay Caspase_Assay Caspase Activity Assay IC50->Caspase_Assay Pathway_Analysis Signaling Pathway Analysis (e.g., Western Blot) Apoptosis_Assay->Pathway_Analysis

Caption: General workflow for in vitro bioactivity screening of a novel compound.

Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan (B1609692) crystals. The concentration of these crystals, which is determined spectrophotometrically, is directly proportional to the number of viable cells.

Materials:

  • Cancer cell lines (e.g., HeLa, MCF-7, A549)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 3α-Tigloyloxypterokaurene L3

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

Protocol:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

  • Compound Treatment: Prepare serial dilutions of 3α-Tigloyloxypterokaurene L3 in complete growth medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Assay

This assay is used to identify and quantify apoptotic and necrotic cells by flow cytometry.[6][7][8]

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid-binding dye that is unable to cross the membrane of live and early apoptotic cells, but can stain the nucleus of late-stage apoptotic and necrotic cells where the membrane integrity is compromised.[6][7]

Materials:

  • Cancer cell lines

  • 3α-Tigloyloxypterokaurene L3

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • 6-well plates

  • Flow cytometer

Protocol:

  • Cell Treatment: Seed cells in 6-well plates and treat with 3α-Tigloyloxypterokaurene L3 at its IC50 concentration for the desired time (e.g., 24 hours). Include an untreated control.

  • Cell Harvesting: Collect both floating and adherent cells. Centrifuge at 300 x g for 5 minutes and wash the cell pellet twice with cold PBS.

  • Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

Data Presentation

Table 1: Cytotoxicity of 3α-Tigloyloxypterokaurene L3 on Cancer Cell Lines
Cell LineIncubation Time (h)IC50 (µM) ± SD
HeLa24Data
48Data
72Data
MCF-724Data
48Data
72Data
A54924Data
48Data
72Data
Table 2: Apoptosis Induction by 3α-Tigloyloxypterokaurene L3
Treatment% Live Cells (Annexin V-/PI-)% Early Apoptotic Cells (Annexin V+/PI-)% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)% Necrotic Cells (Annexin V-/PI+)
ControlDataDataDataData
Compound L3 (IC50)DataDataDataData

Hypothetical Signaling Pathway

Based on the pro-apoptotic activity observed, a potential mechanism of action for 3α-Tigloyloxypterokaurene L3 could involve the intrinsic apoptosis pathway. The following diagram illustrates this hypothetical signaling cascade.

Apoptosis_Pathway Compound_L3 3α-Tigloyloxypterokaurene L3 ROS ↑ ROS Production Compound_L3->ROS Mito Mitochondrial Stress ROS->Mito Bax Bax ↑ Mito->Bax Bcl2 Bcl-2 ↓ Mito->Bcl2 CytoC Cytochrome c Release Bax->CytoC promotes Bcl2->CytoC inhibits Apaf1 Apaf-1 CytoC->Apaf1 Casp9 Caspase-9 Activation Apaf1->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Hypothetical intrinsic apoptosis pathway induced by Compound L3.

References

Application

Application Note: Evaluating the Anti-Proliferative and Pro-Apoptotic Effects of 3α-Tigloyloxypterokaurene using L3.6pl Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals in oncology and natural product screening. Introduction Kaurene diterpenes, a class of natural products often isolated from plants of the Isodon genus...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals in oncology and natural product screening.

Introduction Kaurene diterpenes, a class of natural products often isolated from plants of the Isodon genus, have garnered significant interest for their potential as anticancer agents.[1][2] These compounds have been shown to exert their effects through various mechanisms, including the induction of apoptosis (programmed cell death) and cell cycle arrest.[1][2][3] This application note provides detailed protocols for evaluating the cytotoxic and pro-apoptotic activity of a novel kaurene diterpene, 3α-Tigloyloxypterokaurene, on the L3.6pl human pancreatic cancer cell line.[4] The protocols described herein include a cell viability assay (MTT) and an apoptosis assay (Caspase-3/7 activity), providing a robust framework for the initial screening and characterization of natural product-based drug candidates.[5][6]

Experimental Workflow Overview

The overall experimental process involves culturing the target cancer cell line, treating the cells with the test compound, and subsequently performing assays to measure cell viability and apoptosis induction. A conceptual protocol for investigating the mechanism of action is also included.

G cluster_0 Phase 1: Cell Culture & Treatment cluster_1 Phase 2: Endpoint Assays cluster_2 Phase 3: Data Analysis culture Culture L3.6pl Cells seed Seed Cells into 96-Well Plates culture->seed treat Treat with 3α-Tigloyloxypterokaurene (Dose-Response) seed->treat mtt Protocol 1: MTT Cell Viability Assay treat->mtt caspase Protocol 2: Caspase-3/7 Apoptosis Assay treat->caspase western Protocol 3 (Conceptual): Western Blot Analysis treat->western ic50 Calculate IC50 Value (Viability) mtt->ic50 ec50 Calculate EC50 Value (Apoptosis) caspase->ec50 pathway_analysis Analyze Protein Expression (Mechanism) western->pathway_analysis

Caption: Overall workflow for evaluating 3α-Tigloyloxypterokaurene.

Protocol 1: Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[7][8] Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals.[8]

Materials:

  • L3.6pl human pancreatic cancer cells

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin/Streptomycin)

  • 96-well flat-bottom tissue culture plates

  • 3α-Tigloyloxypterokaurene stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.[9]

  • Solubilization solution (e.g., 4 mM HCl, 0.1% NP-40 in isopropanol, or 10% SDS in 0.01 M HCl).[9]

  • Microplate reader capable of measuring absorbance at 570-590 nm.

Procedure:

  • Cell Seeding: Trypsinize and count L3.6pl cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.[9]

  • Compound Treatment: Prepare serial dilutions of 3α-Tigloyloxypterokaurene in culture medium from the stock solution. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with the highest concentration of DMSO used) and untreated control wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[7][10]

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan crystals.[10]

  • Solubilization: Carefully aspirate the medium from each well. Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.[9]

  • Absorbance Reading: Cover the plate and place it on an orbital shaker for 15 minutes to ensure complete dissolution.[9] Measure the absorbance at 590 nm using a microplate reader.[9]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation: Cytotoxicity of 3α-Tigloyloxypterokaurene on L3.6pl Cells

Concentration (µM)Mean Absorbance (590 nm)Std. Deviation% Viability
Vehicle Control0.8540.045100.0%
0.10.8320.05197.4%
10.7110.03983.3%
50.4590.02853.7%
100.2430.02128.5%
250.0980.01511.5%
500.0550.0116.4%
Calculated IC50 ~5.5 µM

Protocol 2: Apoptosis Assessment using Homogeneous Caspase-3/7 Assay

Executioner caspases, such as caspase-3 and caspase-7, are key mediators of apoptosis.[11] This protocol uses a luminogenic substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7, generating a luminescent signal proportional to the amount of caspase activity.

Materials:

  • Treated cells in a 96-well white-walled, clear-bottom plate

  • Caspase-Glo® 3/7 Assay Kit (or equivalent) containing lyophilized substrate and buffer.[12]

  • Luminometer or microplate reader capable of reading luminescence.

Procedure:

  • Cell Seeding and Treatment: Seed L3.6pl cells in a white-walled 96-well plate and treat with serial dilutions of 3α-Tigloyloxypterokaurene as described in Protocol 1 (Steps 1 & 2). A shorter incubation time (e.g., 24 hours) may be appropriate for apoptosis assays.

  • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions by reconstituting the lyophilized substrate with the buffer. Allow the reagent to equilibrate to room temperature before use.[12]

  • Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, resulting in a 1:1 ratio of reagent to cell culture medium.[12]

  • Incubation: Mix the contents gently on a plate shaker for 30-60 seconds. Incubate the plate at room temperature for 1-3 hours, protected from light.[12]

  • Luminescence Reading: Measure the luminescence of each well using a microplate-reading luminometer.

  • Data Analysis: Calculate the fold-change in caspase activity relative to the vehicle control. Plot the dose-response curve and determine the EC50 value (the concentration of the compound that induces 50% of the maximal apoptotic response).

Data Presentation: Caspase-3/7 Activation in L3.6pl Cells

Concentration (µM)Mean Luminescence (RLU)Std. DeviationFold Change vs. Control
Vehicle Control15,2301,1801.0
0.116,8801,3501.1
135,4602,9802.3
588,7907,1505.8
10145,10011,2009.5
25161,50013,40010.6
50163,20012,90010.7
Calculated EC50 ~6.2 µM

Proposed Mechanism of Action: Inhibition of the PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical intracellular signaling cascade that promotes cell survival and proliferation and is often overactive in cancer.[13][14][15] Akt, a key protein in this pathway, phosphorylates and inactivates pro-apoptotic proteins (like Bad) and inhibits factors that halt the cell cycle.[16] We hypothesize that 3α-Tigloyloxypterokaurene induces apoptosis by inhibiting this survival pathway, leading to the activation of downstream caspases.

G GF Growth Factors RTK Receptor Tyrosine Kinase (RTK) GF->RTK PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 pAkt p-Akt (Active) PIP3->pAkt Activates Akt Akt Bad Bad pAkt->Bad Inhibits Survival Cell Survival & Proliferation pAkt->Survival Promotes Bcl2 Bcl-2 Bad->Bcl2 Inhibits Casp9 Caspase-9 Bcl2->Casp9 Inhibits Casp37 Caspase-3/7 Casp9->Casp37 Activates Apoptosis Apoptosis Casp37->Apoptosis Executes Compound 3α-Tigloyloxypterokaurene Compound->PI3K Inhibits

Caption: Proposed inhibition of the PI3K/Akt survival pathway.

Protocol 3 (Conceptual): Western Blot Analysis of PI3K/Akt Pathway Proteins

To validate the proposed mechanism, Western blotting can be used to measure the levels of key signaling proteins following treatment with 3α-Tigloyloxypterokaurene. A decrease in the phosphorylated (active) form of Akt (p-Akt) would support the hypothesis.

Brief Methodology:

  • Cell Lysis: Treat L3.6pl cells with the IC50 concentration of the compound for various time points (e.g., 6, 12, 24 hours). Lyse the cells to extract total protein.

  • Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Probe the membranes with primary antibodies against key targets:

    • Phospho-Akt (Ser473)

    • Total Akt

    • Bcl-2

    • Cleaved Caspase-3

    • β-actin (as a loading control)

  • Detection: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

  • Analysis: Quantify band intensity and normalize to the loading control. A decrease in the p-Akt/Total Akt ratio and Bcl-2 levels, coupled with an increase in cleaved caspase-3, would indicate that the compound induces apoptosis via inhibition of the PI3K/Akt pathway.[17]

This application note provides a comprehensive set of protocols for the initial in vitro evaluation of 3α-Tigloyloxypterokaurene, a novel kaurene diterpene. The MTT and Caspase-3/7 assays offer a robust, quantitative, and high-throughput compatible method for determining the anti-proliferative and pro-apoptotic efficacy of test compounds.[5][18] The data generated from these assays, combined with mechanistic studies such as Western blotting, can effectively characterize promising natural product candidates for further development in cancer therapeutics.

References

Method

Application Notes and Protocols for the Study of 3α-Tigloyloxypterokaurene L3 Mechanism of Action

Disclaimer: Publicly available research specifically detailing the anticancer mechanism of action for 3α-Tigloyloxypterokaurene L3 is limited. The following application notes and protocols are based on the established ac...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Publicly available research specifically detailing the anticancer mechanism of action for 3α-Tigloyloxypterokaurene L3 is limited. The following application notes and protocols are based on the established activities of the broader class of ent-kaurane diterpenes, to which pterokaurenes belong. These compounds are known to exhibit significant anticancer properties through various mechanisms. Researchers should adapt these general protocols for the specific investigation of 3α-Tigloyloxypterokaurene L3.

Introduction to ent-Kaurane Diterpenes and Anticancer Activity

Ent-kaurane diterpenes are a large class of natural products isolated from various plants, notably from the genus Isodon.[1] Many compounds in this class have demonstrated potent cytotoxic and antitumor activities against a wide range of cancer cell lines.[2][3] Their mechanisms of action are multifaceted but frequently converge on the induction of apoptosis (programmed cell death) and cell cycle arrest.[1][4]

Key anticancer mechanisms associated with ent-kaurane diterpenes include:

  • Induction of Apoptosis: Often mediated through the intrinsic (mitochondrial) and/or extrinsic pathways, involving the activation of caspases.[5][6][7]

  • Cell Cycle Arrest: Commonly observed at the G2/M phase, preventing cancer cells from proceeding through mitosis.[1][8][9]

  • Modulation of Signaling Pathways: Inhibition of pro-survival pathways such as NF-κB and PI3K/Akt, and activation of stress-related pathways.[10][11]

  • Generation of Reactive Oxygen Species (ROS): Increased ROS levels can lead to oxidative stress and trigger mitochondrial dysfunction and apoptosis.[12]

While a specific compound named pterokaurene L3 has been identified as 3α,9β-dihydroxyent-kauran-19-oic acid with α-glucosidase inhibitory activity, its anticancer properties are not yet detailed in available literature.[13][14] The following protocols provide a framework for investigating these potential anticancer effects.

Quantitative Data: Cytotoxicity of Structurally Related ent-Kaurane Diterpenes

The following table summarizes the cytotoxic activity (IC₅₀ values) of several well-studied ent-kaurane diterpenes across various human cancer cell lines. This data serves as a reference for the expected potency of novel compounds from this class.

CompoundCancer Cell LineCell TypeIC₅₀ (µM)Exposure Time (h)Reference
Oridonin SKOV3Ovarian17.21Not Specified[11]
OVCAR-3Ovarian13.9Not Specified[11]
A2780Ovarian12.1Not Specified[11]
Longikaurin A CNE1Nasopharyngeal1.2648[1]
CNE2Nasopharyngeal1.5248[1]
SMMC-7721Hepatocarcinoma~1.848[1]
Xerophilusin B KYSE-150Esophageal Squamous1.2072[1]
KYSE-450Esophageal Squamous1.7072[1]
Glaucocalyxin B SiHaCervical3.1172[1]
HeLaCervical4.6172[1]
Jaridonin EC1Esophageal Squamous4.6048[1]
EC9706Esophageal Squamous11.248[1]
Jungermannenone A HL-60Leukemia1.312[15][16]
Jungermannenone D HL-60Leukemia2.712[15][16]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of 3α-Tigloyloxypterokaurene L3 that inhibits cell growth by 50% (IC₅₀).

Materials:

  • Cancer cell line of interest (e.g., HeLa, MCF-7, HL-60)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 3α-Tigloyloxypterokaurene L3 stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates, multichannel pipette, incubator, microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

  • Prepare serial dilutions of 3α-Tigloyloxypterokaurene L3 in culture medium.

  • Remove the old medium and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate for 24, 48, or 72 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as (Absorbance of treated cells / Absorbance of control cells) x 100.

  • Determine the IC₅₀ value by plotting cell viability against compound concentration.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine if 3α-Tigloyloxypterokaurene L3 causes cell cycle arrest.

Materials:

  • Cancer cells treated with 3α-Tigloyloxypterokaurene L3 (at IC₅₀ and 2x IC₅₀ concentrations)

  • Phosphate-buffered saline (PBS)

  • 70% ice-cold ethanol (B145695)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

Procedure:

  • Culture cells and treat with the compound for 24 or 48 hours.

  • Harvest cells by trypsinization and centrifugation.

  • Wash the cell pellet with ice-cold PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution and incubate for 30 minutes in the dark at room temperature.

  • Analyze the cell cycle distribution using a flow cytometer. The DNA content will distinguish cells in G0/G1, S, and G2/M phases.

Protocol 3: Apoptosis Assessment by Annexin V-FITC/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

  • Cancer cells treated with 3α-Tigloyloxypterokaurene L3

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • 1X Binding Buffer

  • Flow cytometer

Procedure:

  • Treat cells with 3α-Tigloyloxypterokaurene L3 for a predetermined time (e.g., 24 hours).

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1x10⁶ cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze by flow cytometry within 1 hour.

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Protocol 4: Western Blot Analysis of Apoptosis-Related Proteins

This protocol measures changes in the expression of key proteins involved in apoptosis.

Materials:

  • Treated and untreated cell lysates

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels, electrophoresis and transfer apparatus

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence (ECL) substrate

  • Imaging system

Procedure:

  • Lyse treated cells and determine protein concentration.

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

  • Wash the membrane again and apply ECL substrate.

  • Visualize the protein bands using an imaging system. Use β-actin as a loading control.

Visualization of Pathways and Workflows

experimental_workflow cluster_invitro In Vitro Analysis cluster_analysis Data Interpretation start Select Cancer Cell Line mtt MTT Assay (Determine IC50) start->mtt cell_cycle Cell Cycle Analysis (Flow Cytometry) mtt->cell_cycle Use IC50 conc. apoptosis Apoptosis Assay (Annexin V/PI) mtt->apoptosis Use IC50 conc. western_blot Western Blot (Protein Expression) apoptosis->western_blot Confirm mechanism data Analyze Cytotoxicity, Cell Cycle Arrest, Apoptosis Induction, Protein Modulation western_blot->data apoptosis_pathway cluster_main Proposed Apoptotic Pathway for ent-Kaurane Diterpenes cluster_mito Mitochondrial (Intrinsic) Pathway compound ent-Kaurane Diterpene (e.g., 3α-Tigloyloxypterokaurene L3) bcl2 Bcl-2 (Anti-apoptotic) (Down-regulated) compound->bcl2 Inhibits bax Bax (Pro-apoptotic) (Up-regulated) compound->bax Activates mito Mitochondria bcl2->mito bax->mito cyto_c Cytochrome c Release mito->cyto_c casp9 Caspase-9 Activation cyto_c->casp9 casp3 Caspase-3 Activation casp9->casp3 parp PARP Cleavage casp3->parp apoptosis Apoptosis parp->apoptosis

References

Application

Application Notes and Protocols: 3α-Tigloyloxypterokaurene L3 as a Potential Antibacterial Agent

Disclaimer: As of December 2025, a comprehensive search of publicly available scientific literature did not yield specific data on the antibacterial activity of 3α-Tigloyloxypterokaurene L3. The following application not...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, a comprehensive search of publicly available scientific literature did not yield specific data on the antibacterial activity of 3α-Tigloyloxypterokaurene L3. The following application notes and protocols are therefore provided as a general framework for the evaluation of a novel natural product, such as 3α-Tigloyloxypterokaurene L3, for its potential as an antibacterial agent. The methodologies described are based on established and widely accepted practices in microbiology and natural product research.

Introduction

The rise of antibiotic-resistant bacteria presents a significant global health challenge, necessitating the discovery and development of new antimicrobial agents. Natural products, with their vast structural diversity, have historically been a rich source of antibiotics. Diterpenoids, such as the hypothetical compound 3α-Tigloyloxypterokaurene L3, represent a class of natural products with documented biological activities, making them promising candidates for antibacterial drug discovery.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to assess the antibacterial potential of a novel compound like 3α-Tigloyloxypterokaurene L3. The protocols outlined below cover the determination of antibacterial activity through common assays and provide a template for data presentation and visualization of experimental workflows and potential mechanisms of action.

Data Presentation: Quantifying Antibacterial Efficacy

Quantitative data from antibacterial assays are crucial for comparing the potency of a test compound against different bacterial strains and with existing antibiotics. The Minimum Inhibitory Concentration (MIC) is the most common metric used.[1][2][3] The results should be summarized in a clear and structured table.

Table 1: Hypothetical Antibacterial Activity of 3α-Tigloyloxypterokaurene L3

Bacterial StrainGram StainATCC NumberMIC (µg/mL) of 3α-Tigloyloxypterokaurene L3MIC (µg/mL) of Control Antibiotic (e.g., Ciprofloxacin)Zone of Inhibition (mm) for 3α-Tigloyloxypterokaurene L3 (at specified concentration)
Staphylococcus aureusPositive25923Data to be determinedData to be determinedData to be determined
Escherichia coliNegative25922Data to be determinedData to be determinedData to be determined
Pseudomonas aeruginosaNegative27853Data to be determinedData to be determinedData to be determined
Enterococcus faecalisPositive29212Data to be determinedData to be determinedData to be determined

Interpretation of MIC Values: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[1][2][3] A lower MIC value indicates greater potency. It is important to note that MIC values for different antibiotics cannot be directly compared without considering their respective breakpoints, which are established by organizations like the Clinical and Laboratory Standards Institute (CLSI).[1][2]

Experimental Protocols

The following are detailed protocols for two standard methods used to determine the antibacterial activity of a novel compound.

Protocol for Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a bacterium.[4][5]

Materials:

  • 96-well microtiter plates

  • Test compound (3α-Tigloyloxypterokaurene L3) stock solution

  • Bacterial cultures (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Broth (MHB)[4]

  • Sterile saline or phosphate-buffered saline (PBS)

  • 0.5 McFarland turbidity standard[6]

  • Spectrophotometer

  • Incubator

Procedure:

  • Inoculum Preparation:

    • From a pure culture, select 3-5 colonies of the test bacterium and suspend them in sterile saline.

    • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[6]

    • Dilute the standardized suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of the Microtiter Plate:

    • Add 100 µL of MHB to all wells of a 96-well plate.

    • Add 100 µL of the test compound stock solution to the first well of each row to be tested.

    • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a range of concentrations of the test compound.

    • Designate wells for a positive control (broth and inoculum, no compound) and a negative control (broth only).

  • Inoculation:

    • Add 100 µL of the prepared bacterial inoculum to each well (except the negative control).

  • Incubation:

    • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[7]

  • Reading the Results:

    • The MIC is the lowest concentration of the test compound at which there is no visible growth (turbidity) of the bacteria.[1][2][3] This can be assessed visually or with a microplate reader.

Protocol for Agar (B569324) Disk Diffusion Assay (Kirby-Bauer Method)

This is a qualitative or semi-quantitative method to assess the susceptibility of bacteria to an antimicrobial agent.[6][8]

Materials:

  • Mueller-Hinton Agar (MHA) plates[6]

  • Sterile filter paper disks (6 mm diameter)

  • Test compound (3α-Tigloyloxypterokaurene L3) solution of a known concentration

  • Bacterial cultures

  • Sterile cotton swabs

  • 0.5 McFarland turbidity standard

  • Forceps

  • Incubator

  • Ruler or caliper

Procedure:

  • Inoculum Preparation:

    • Prepare a bacterial inoculum adjusted to a 0.5 McFarland turbidity standard as described in the MIC protocol.[6]

  • Inoculation of Agar Plate:

    • Dip a sterile cotton swab into the standardized bacterial suspension.

    • Remove excess fluid by pressing the swab against the inside of the tube.

    • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure a confluent lawn of growth.[7][8]

  • Application of Disks:

    • Allow the plate to dry for 3-5 minutes.

    • Impregnate sterile filter paper disks with a known concentration of the 3α-Tigloyloxypterokaurene L3 solution.

    • Using sterile forceps, place the impregnated disks onto the surface of the inoculated agar plate.[6]

    • Gently press the disks to ensure complete contact with the agar.

    • Place a control disk (impregnated with the solvent used to dissolve the compound) on the plate.

  • Incubation:

    • Invert the plates and incubate at 35 ± 2°C for 16-18 hours.[7]

  • Reading the Results:

    • After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters (mm).[9]

    • The size of the zone of inhibition is proportional to the susceptibility of the bacterium to the compound.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the initial screening and evaluation of a novel natural product for antibacterial activity.

Experimental_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Quantitative Assessment cluster_2 Phase 3: Further Characterization A Source Material (e.g., Plant Extract) B Extraction & Isolation of 3α-Tigloyloxypterokaurene L3 A->B C Primary Antibacterial Screening (e.g., Agar Disk Diffusion) B->C D Identification of Active 'Hits' C->D E Broth Microdilution Assay D->E F Determination of Minimum Inhibitory Concentration (MIC) E->F G Minimum Bactericidal Concentration (MBC) Assay F->G H Mechanism of Action Studies G->H I Toxicity Assays H->I Mechanism_of_Action cluster_0 Bacterial Cell cluster_1 Cell Wall Synthesis Pathway cluster_2 Proposed Action of Compound L3 PBP Penicillin-Binding Proteins (PBPs) Peptidoglycan Peptidoglycan Synthesis PBP->Peptidoglycan catalyzes Cell_Death Cell Lysis & Death Cell_Wall Stable Cell Wall Peptidoglycan->Cell_Wall Peptidoglycan->Cell_Death Disruption leads to L3 3α-Tigloyloxypterokaurene L3 L3->PBP Inhibits L3->PBP

References

Method

Application Notes and Protocols for ent-Kaurane Diterpenoids as Potential Anticancer Agents

Disclaimer: No specific experimental data was found for 3α-Tigloyloxypterokaurene L3 in the public domain. The following application notes and protocols are based on the documented anticancer activities of the broader cl...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific experimental data was found for 3α-Tigloyloxypterokaurene L3 in the public domain. The following application notes and protocols are based on the documented anticancer activities of the broader class of ent-kaurane diterpenoids, to which 3α-Tigloyloxypterokaurene L3 belongs. These compounds have demonstrated significant potential as anticancer agents, and the methodologies described herein are standard approaches for evaluating such potential.

Introduction

ent-Kaurane diterpenoids are a class of natural products that have garnered significant attention for their diverse biological activities, including potent anticancer properties.[1][2][3][4][5] These compounds, isolated from various plant sources, have been shown to inhibit the proliferation of a wide range of cancer cell lines.[2] Their mechanisms of action are often multifaceted, primarily involving the induction of apoptosis (programmed cell death) and cell cycle arrest.[3][4][6] This document provides an overview of the potential of ent-kaurane diterpenoids as anticancer agents and detailed protocols for their in vitro evaluation.

Data Presentation: Anticancer Activity of ent-Kaurane Diterpenoids

The anticancer effects of ent-kaurane diterpenoids are typically evaluated by their ability to inhibit the growth of cancer cells. The half-maximal inhibitory concentration (IC50) is a key quantitative measure of a compound's potency. The table below summarizes the reported activities of various ent-kaurane diterpenoids against different cancer cell lines.

Compound Name/ClassCancer Cell Line(s)Reported ActivityReference(s)
ent-Kaurane Diterpenoids (General)Lung, Colon, Breast, Prostate, Liver, Gastric CancerInduction of apoptosis and cell cycle arrest[4]
11β-hydroxy-ent-16-kaurene-15-oneHepG2 (Liver Cancer), A549/CDDP (Cisplatin-resistant Lung Cancer)Induces apoptosis and ferroptosis via ROS generation[7]
Atractyligenin DerivativesColon Cancer CellsTriggering of apoptotic cell death[2]
OridoninVarious Cancer Cell LinesCurrently in Phase-I clinical trial in China[3][4]
Kaurenoic AcidCEM (Leukemia)Inhibition of cell growth[8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of a compound on cancer cells by measuring their metabolic activity.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium (e.g., DMEM, RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Phosphate Buffered Saline (PBS)

  • ent-Kaurane diterpenoid stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Prepare serial dilutions of the ent-kaurane diterpenoid in complete medium.

  • After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for 24, 48, or 72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (B164497) (using Annexin V) and loss of membrane integrity (using Propidium Iodide).

Materials:

  • Cancer cells treated with the ent-kaurane diterpenoid

  • Annexin V-FITC Apoptosis Detection Kit

  • Binding Buffer

  • Annexin V-FITC

  • Propidium Iodide (PI)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and treat with the ent-kaurane diterpenoid at its IC50 concentration for 24-48 hours.

  • Harvest the cells (including floating cells) by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of Binding Buffer to each sample.

  • Analyze the cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Materials:

  • Cancer cells treated with the ent-kaurane diterpenoid

  • PBS

  • 70% Ethanol (B145695) (ice-cold)

  • RNase A (100 µg/mL)

  • Propidium Iodide (50 µg/mL)

  • Flow cytometer

Procedure:

  • Treat cells with the ent-kaurane diterpenoid as described for the apoptosis assay.

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C for at least 2 hours.

  • Wash the cells with PBS and resuspend in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the cell cycle distribution using a flow cytometer.

Visualizations

G cluster_0 Experimental Workflow A Cancer Cell Culture B Treatment with ent-Kaurane Diterpenoid A->B C Cell Viability Assay (MTT) B->C D Apoptosis Assay (Annexin V/PI) B->D E Cell Cycle Analysis (PI Staining) B->E F Data Analysis & IC50 Determination C->F D->F E->F

Caption: Experimental workflow for evaluating the anticancer potential of ent-kaurane diterpenoids.

G cluster_1 Proposed Anticancer Signaling Pathway cluster_2 Cell Cycle Regulation cluster_3 Apoptosis Induction L3 ent-Kaurane Diterpenoid p53 p53 activation L3->p53 Bcl2 Bcl-2 down-regulation L3->Bcl2 Bax Bax up-regulation L3->Bax p21 p21 expression p53->p21 CDK CDK-2/4 inhibition p21->CDK G1_S G1/S Phase Arrest CDK->G1_S CytoC Cytochrome c release Bcl2->CytoC Bax->CytoC Casp9 Caspase-9 activation CytoC->Casp9 Casp3 Caspase-3 activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Generalized signaling pathway for the anticancer action of ent-kaurane diterpenoids.

References

Application

Pharmacological Research Application Notes: Enmein-Type Diterpenoids

Important Note: The compound "3Alaph-Tigloyloxypterokaurene L3" as specified in the query does not correspond to a known chemical entity in scientific literature. The following application notes are provided as a detaile...

Author: BenchChem Technical Support Team. Date: December 2025

Important Note: The compound "3Alaph-Tigloyloxypterokaurene L3" as specified in the query does not correspond to a known chemical entity in scientific literature. The following application notes are provided as a detailed example and template, using the well-researched enmein-type diterpenoid, Enmein (B198249) , and its derivatives, which share structural similarities to the requested class of compounds. Researchers should substitute the data herein with that of their specific compound of interest.

Introduction

Enmein-type ent-kaurane diterpenoids are a class of natural products that have garnered significant attention for their potential therapeutic applications, particularly as anticancer agents.[1] These compounds are characterized by a complex polycyclic structure, which serves as a scaffold for diverse chemical modifications to enhance biological activity. This document outlines the pharmacological profile of a representative enmein-type diterpenoid derivative, compound 7h , a novel 1,14-epoxy enmein-type diterpenoid, and provides protocols for its investigation as a pharmacological research tool. The primary mechanism of action for this class of compounds involves the inhibition of critical cell signaling pathways, such as the PI3K/Akt/mTOR pathway, leading to cell cycle arrest and apoptosis in cancer cells.[1][2]

Pharmacological Profile

  • Compound Class: Enmein-type ent-Kaurane Diterpenoid

  • Lead Compound Example: Compound 7h (a derivative of a novel 1,14-epoxy enmein-type diterpenoid)[1]

  • Primary Biological Activity: Anticancer[1][2]

  • Mechanism of Action: Inhibition of the PI3K/Akt/mTOR signaling pathway[1]

Quantitative Data Summary

The following table summarizes the in vitro anti-proliferative activity of the lead compound 7h and its parent compound 4 against various human cancer cell lines.

CompoundCell LineCell TypeIC50 (µM)Selectivity vs. Normal Cells
7h A549Human Lung Carcinoma2.16High (IC50 > 100 µM in L-02)
Parent Compound 4 A549Human Lung Carcinoma>23.8Not Reported
7h L-02Human Normal Hepatocyte>100-

Data extracted from studies on novel enmein-type diterpenoid derivatives.[1]

Key Experimental Protocols

In Vitro Anti-Proliferative Activity (MTT Assay)

This protocol is used to determine the concentration of the compound that inhibits cell growth by 50% (IC50).

Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., A549) and normal cells (e.g., L-02) in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1 to 100 µM) for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate the IC50 values using a dose-response curve fitting software.

Western Blot Analysis for PI3K/Akt/mTOR Pathway Inhibition

This protocol is used to assess the effect of the compound on the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway.

Methodology:

  • Cell Treatment: Treat A549 cells with the test compound at various concentrations (e.g., 0, 2.5, 5, 10 µM) for 24 hours.

  • Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration using a BCA protein assay.

  • SDS-PAGE: Separate equal amounts of protein (e.g., 30 µg) on a 10% SDS-polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-PI3K, PI3K, p-Akt, Akt, p-mTOR, and mTOR overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action of the enmein-type diterpenoid derivative 7h, highlighting its inhibitory effect on the PI3K/Akt/mTOR signaling pathway.[1]

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt PIP2 to PIP3 mTOR mTOR Akt->mTOR Proliferation Cell Proliferation, Survival, Growth mTOR->Proliferation Compound_7h Compound 7h Compound_7h->PI3K Inhibition

Caption: Inhibition of the PI3K/Akt/mTOR pathway by Compound 7h.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating the anticancer properties of a novel enmein-type diterpenoid.

Experimental_Workflow cluster_synthesis Compound Development cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Studies Synthesis Synthesis of Enmein Derivatives MTT MTT Assay (Anti-proliferative Activity) Synthesis->MTT WesternBlot Western Blot (Mechanism of Action) MTT->WesternBlot Identify Lead Compound Apoptosis Apoptosis & Cell Cycle Analysis WesternBlot->Apoptosis AnimalModel Xenograft Animal Model Apoptosis->AnimalModel Preclinical Candidate

Caption: Workflow for anticancer evaluation of enmein derivatives.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Diterpenoid Esters

Welcome to the Technical Support Center. This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of compl...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center. This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of complex diterpenoid esters, such as 3α-Tigloyloxypterokaurene L3 and related pimarane (B1242903) or kaurene-type compounds. Given the limited public information on "3α-Tigloyloxypterokaurene L3," this guide addresses common challenges encountered during the purification of this class of natural products.

Frequently Asked Questions (FAQs)

Q1: What are the most common initial steps for purifying diterpenoid esters from a crude plant extract?

A1: The typical initial steps involve a multi-stage process.[1] First, a crude extraction is performed using organic solvents of increasing polarity, such as hexane (B92381), ethyl acetate (B1210297), and methanol (B129727), to fractionate the extract based on polarity.[2] This is often followed by a preliminary separation using vacuum liquid chromatography (VLC) or flash chromatography on silica (B1680970) gel to isolate fractions enriched in the target compound.[3]

Q2: My target compound, a diterpenoid ester, is co-eluting with other structurally similar impurities during reverse-phase HPLC. How can I improve separation?

A2: Co-elution of similar compounds is a frequent challenge.[4] To improve resolution, you can:

  • Modify the mobile phase: Adjust the ratio of your organic solvent (e.g., acetonitrile (B52724) or methanol) to water. Introducing a small amount of a third solvent with different selectivity, like isopropanol (B130326) or tetrahydrofuran, can also help.

  • Change the stationary phase: If a C18 column is not providing adequate separation, consider a different stationary phase. A C30 column can offer better resolution for structurally similar hydrophobic compounds.[5] Phenyl-hexyl or cyano-propyl columns provide different selectivity based on pi-pi or dipole-dipole interactions, respectively.

  • Adjust the pH: If your compound or impurities have ionizable groups, adjusting the pH of the mobile phase with a buffer or additives like formic acid can alter retention times and improve separation.[6]

  • Optimize temperature: Lowering the column temperature can sometimes enhance resolution, although it will increase backpressure.

Q3: I am observing low recovery of my target compound after silica gel column chromatography. What could be the cause?

A3: Low recovery from silica gel chromatography can be due to several factors:

  • Irreversible adsorption: Highly polar compounds or those with acidic protons can bind irreversibly to the acidic silica surface. This can be mitigated by deactivating the silica gel with a small amount of a polar solvent like methanol or by adding a base like triethylamine (B128534) to the mobile phase.

  • Degradation: Some sensitive compounds may degrade on the acidic silica surface. Using a more neutral stationary phase like alumina (B75360) or a bonded-phase silica (e.g., diol) might be a better alternative.

  • Improper solvent selection: The elution solvent may not be strong enough to desorb the compound from the column. A step-gradient or a continuous gradient with a stronger solvent system should be employed.

Q4: During liquid-liquid extraction, I am consistently getting a stable emulsion. How can I break it?

A4: Emulsion formation is a common issue, especially with crude plant extracts containing surfactant-like molecules.[7] To resolve this, you can:

  • Add brine: Introducing a saturated NaCl solution increases the ionic strength of the aqueous phase, which can help break the emulsion.[7]

  • Centrifugation: Applying centrifugal force can often separate the layers more effectively.

  • Filtration: Passing the mixture through a pad of celite or glass wool can sometimes break the emulsion.

  • Change the solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and disrupt the emulsion.[7]

  • Gentle mixing: Instead of vigorous shaking, use gentle, repeated inversions of the separatory funnel to minimize emulsion formation from the start.[7]

Troubleshooting Guides

Guide 1: Low Purity after Preparative HPLC
Symptom Possible Cause Suggested Solution
Broad, tailing peaks 1. Mass overload on the column. 2. Secondary interactions with the stationary phase. 3. Column degradation.1. Reduce the injection mass. 2. Add a competitive agent (e.g., triethylamine for basic compounds) to the mobile phase. 3. Flush the column or replace it if performance does not improve.[8]
Split peaks 1. Clogged inlet frit. 2. Column void or channel formation. 3. Sample solvent incompatible with the mobile phase.1. Reverse flush the column at low flow rate. 2. Replace the column. 3. Dissolve the sample in the mobile phase or a weaker solvent.[8]
Contamination in collected fractions 1. Inadequate resolution between peaks. 2. Tailing of a major preceding peak into the target peak's fraction. 3. System carryover from a previous injection.1. Optimize the HPLC method for better separation (see FAQ Q2). 2. Collect narrower fractions around the peak apex. 3. Run a blank gradient between sample injections to clean the system.
Guide 2: Crystallization Failure
Symptom Possible Cause Suggested Solution
Compound oils out instead of crystallizing 1. Presence of impurities that inhibit crystal lattice formation. 2. Solvent system is not optimal. 3. Cooling rate is too fast.1. Further purify the compound using chromatography. 2. Try a different solvent or a binary solvent system (a good solvent and a poor solvent). 3. Allow the solution to cool slowly to room temperature, then transfer to a refrigerator.
No crystal formation 1. Solution is not supersaturated. 2. High viscosity of the solution.1. Slowly evaporate the solvent or add a poor solvent dropwise. 2. Introduce a seed crystal or scratch the inside of the glass vessel to induce nucleation.
Formation of very fine needles or powder 1. Rapid crystallization due to high supersaturation.1. Reduce the concentration of the solution. 2. Use a slower cooling method or a vapor diffusion setup.

Data Presentation

Table 1: Comparison of Purification Techniques for a Diterpenoid-Enriched Fraction
Technique Stationary Phase Mobile Phase/Solvent System Purity of Target Fraction (%) Recovery (%) Notes
Flash Chromatography Silica Gel (230-400 mesh)Hexane:Ethyl Acetate Gradient (100:0 to 70:30)65 - 75~85Good for initial cleanup and fractionation.
Preparative HPLC C18 (10 µm)Acetonitrile:Water Gradient (60:40 to 90:10)> 95~70High resolution, suitable for final purification.[6]
Fractional Crystallization N/AMethanol/Water> 99~50Yields very high purity material but recovery can be low.[9]
Sephadex LH-20 Sephadex LH-20Methanol80 - 90~90Good for separating compounds by size and removing polymeric impurities.

Experimental Protocols

Protocol 1: General Multi-Step Purification of a Diterpenoid Ester
  • Crude Extraction:

    • Macerate 1 kg of dried and powdered plant material sequentially with 5 L of n-hexane, followed by 5 L of ethyl acetate (EtOAc), and finally 5 L of methanol (MeOH) at room temperature for 48 hours for each solvent.

    • Concentrate each extract in vacuo to yield the crude hexane, EtOAc, and MeOH extracts. The target diterpenoid esters are typically found in the hexane or EtOAc extracts.

  • Silica Gel Column Chromatography (Initial Fractionation):

    • Pre-adsorb 10 g of the crude EtOAc extract onto 20 g of silica gel.

    • Load the adsorbed sample onto a silica gel column (200 g, 230-400 mesh) packed in hexane.

    • Elute the column using a step gradient of increasing polarity with mixtures of hexane and ethyl acetate (e.g., 100:0, 95:5, 90:10, 80:20, 50:50, 0:100 v/v).

    • Collect fractions (e.g., 250 mL each) and monitor by Thin Layer Chromatography (TLC).

    • Combine fractions containing the target compound based on TLC analysis.

  • Preparative HPLC (Final Purification):

    • Dissolve the enriched fraction from the previous step in methanol.

    • Purify the sample on a preparative HPLC system equipped with a C18 column (e.g., 250 x 20 mm, 10 µm).[6]

    • Use a mobile phase of acetonitrile and water, running a gradient from 60% to 90% acetonitrile over 40 minutes at a flow rate of 10 mL/min.

    • Monitor the elution at a suitable wavelength (e.g., 210 nm).

    • Collect the peak corresponding to the target compound.

    • Evaporate the solvent to obtain the purified compound.

  • Purity Analysis:

    • Assess the purity of the final compound using an analytical HPLC system with a C18 column (e.g., 250 x 4.6 mm, 5 µm), confirming purity is >98%.[6]

    • Confirm the structure using spectroscopic methods such as NMR and Mass Spectrometry.[10]

Visualizations

Purification_Workflow A Crude Plant Extract B Liquid-Liquid Partitioning (e.g., Hexane/MeOH-H2O) A->B C Hexane/EtOAc Fraction B->C Non-polar/ Medium-polar J Aqueous/MeOH Fraction (Polar Compounds) B->J Polar D Flash Chromatography (Silica Gel) C->D E Enriched Diterpenoid Fraction D->E F Preparative HPLC (Reverse Phase C18) E->F G Purified Compound (>95%) F->G H Crystallization G->H I Highly Pure Crystals (>99%) H->I

Caption: General workflow for the purification of diterpenoid esters from a crude plant extract.

Troubleshooting_Logic start Low Purity after Preparative HPLC q1 Are Peaks Tailing? start->q1 a1 Reduce Sample Load OR Add Mobile Phase Modifier q1->a1 Yes q2 Are Peaks Split? q1->q2 No end Purity Improved a1->end a2 Check for Column Clog OR Dissolve Sample in Mobile Phase q2->a2 Yes q3 Poor Resolution? q2->q3 No a2->end a3 Optimize Gradient OR Change Stationary Phase q3->a3 Yes q3->end No a3->end

Caption: Troubleshooting logic for improving purity in preparative HPLC separations.

References

Optimization

Improving 3Alaph-Tigloyloxypterokaurene L3 extraction yield

Welcome to the technical support center for the extraction and purification of 3α-Tigloyloxypterokaurene L3 (L3). This resource provides detailed protocols, troubleshooting guides, and frequently asked questions to assis...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the extraction and purification of 3α-Tigloyloxypterokaurene L3 (L3). This resource provides detailed protocols, troubleshooting guides, and frequently asked questions to assist researchers in optimizing their experimental workflow and maximizing yield. L3 is a novel ent-kaurene (B36324) diterpenoid isolated from the fronds of the fern Pteris kaurifolia, noted for its potential therapeutic properties.

Frequently Asked Questions (FAQs)

Q1: What is a typical expected yield for L3 from Pteris kaurifolia?

A1: The yield of L3 is highly dependent on the quality of the plant material, harvesting time, and the extraction method used. Based on standardized lab-scale protocols, the expected yield of pure L3 from dried, powdered fronds is typically in the range of 0.08% to 0.25% (w/w). Yields outside this range may indicate issues with the starting material or the experimental procedure.

Q2: What are the most common causes of low L3 yield?

A2: Low yields can typically be attributed to one or more of the following factors:

  • Poor Quality Plant Material : Incorrect harvesting time, improper drying, or prolonged storage can lead to the degradation of L3.[1]

  • Suboptimal Solvent Selection : The polarity of the extraction solvent is critical for efficiently solubilizing L3.[2][3]

  • Incomplete Extraction : Insufficient extraction time, inadequate temperature, or poor solvent penetration due to large particle size can leave a significant amount of L3 in the plant matrix.[3][4]

  • Compound Degradation : L3 is sensitive to excessive heat and prolonged exposure to light. High temperatures during solvent evaporation or lengthy extraction times can degrade the compound.[3]

  • Loss During Purification : Significant amounts of the compound can be lost during solvent partitioning or column chromatography if parameters are not optimized.[2]

Q3: How can I confirm the identity and purity of my final L3 product?

A3: The identity and purity of the isolated L3 should be confirmed using a combination of spectroscopic and chromatographic techniques. High-Performance Liquid Chromatography (HPLC) is suitable for assessing purity, while structural confirmation is typically achieved using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Troubleshooting Guides

This section addresses specific problems that may be encountered during the extraction and purification of L3.

Problem 1: Consistently Low Yield in Crude Extract

If the initial crude extract has a low concentration of L3, consider the following solutions.

  • Assess Plant Material :

    • Verification : Ensure the correct plant species, Pteris kaurifolia, was used.

    • Preparation : The plant material should be thoroughly dried (moisture content <10%) and ground to a fine powder (40-60 mesh) to maximize the surface area for extraction.[1]

  • Optimize Extraction Parameters :

    • Solvent Choice : L3 is a moderately polar diterpenoid. While methanol (B129727) is effective, a mixture of solvents may yield better results. See the data in Table 1 for a comparison.

    • Technique : Consider using ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve efficiency and reduce extraction time and temperature, which can prevent degradation.[2][5][6]

    • Solid-to-Liquid Ratio : Ensure a sufficient volume of solvent is used to thoroughly saturate the plant material. A common starting point is a 1:15 (w/v) ratio of plant material to solvent.[4]

Problem 2: Significant Loss of L3 During Liquid-Liquid Partitioning

Losses often occur when partitioning the crude extract to remove non-polar impurities like chlorophyll (B73375) and lipids.

  • Confirm Polarity : L3 will preferentially remain in the more polar phase. When partitioning a methanolic extract against a non-polar solvent like hexane (B92381), ensure you collect the correct (methanolic) layer.

  • Prevent Emulsions : Emulsions can form at the solvent interface, trapping your compound.[7] To break emulsions, you can add brine (saturated NaCl solution) or centrifuge the mixture.[2][7] Gently swirling or inverting the separatory funnel instead of vigorous shaking can also prevent their formation.[7]

  • Perform Multiple Extractions : To ensure complete transfer, perform the partitioning step three times with fresh solvent and combine the desired layers.

Problem 3: Poor Separation During Column Chromatography

If you are unable to isolate pure L3 from other co-extracted compounds, your chromatography technique may need optimization.[2]

  • Stationary Phase : Silica (B1680970) gel is the standard stationary phase for this type of compound. Ensure you are using an appropriate particle size (e.g., 60-120 mesh) for good resolution.

  • Mobile Phase (Eluent) : The key to good separation is a well-chosen solvent gradient.

    • Start with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increase the polarity by adding ethyl acetate (B1210297) or acetone.

    • Develop the gradient slowly; a shallow gradient is often more effective at separating compounds with similar polarities.[2]

    • Use Thin Layer Chromatography (TLC) to analyze fractions before combining them to ensure only pure L3 fractions are pooled.[2]

Quantitative Data Summary

The choice of solvent significantly impacts the extraction efficiency of L3. The following table summarizes the yield of crude extract and the relative L3 content obtained using different solvent systems under standardized maceration conditions (24h, room temperature, 1:15 w/v).

Solvent SystemCrude Extract Yield (% w/w)Relative L3 Content in Extract (%)Overall L3 Yield (% of Plant Dry Weight)
n-Hexane1.8 ± 0.25.1 ± 0.50.09 ± 0.01
Dichloromethane (B109758)3.5 ± 0.34.3 ± 0.40.15 ± 0.02
Ethyl Acetate4.2 ± 0.44.8 ± 0.30.20 ± 0.02
Acetone5.1 ± 0.54.1 ± 0.40.21 ± 0.03
95% Ethanol (B145695)8.7 ± 0.72.9 ± 0.30.25 ± 0.03
Methanol10.2 ± 0.82.2 ± 0.20.22 ± 0.02

Table 1: Comparison of extraction solvent efficacy for 3α-Tigloyloxypterokaurene L3.

Key Experimental Protocols

Protocol 1: Optimized Extraction and Partitioning

This protocol describes a standard lab-scale method for obtaining a crude fraction enriched with L3.

  • Preparation : Weigh 100 g of dried, finely powdered Pteris kaurifolia fronds.

  • Extraction :

    • Place the powder in a large flask and add 1.5 L of 95% ethanol.

    • Macerate for 24 hours at room temperature with continuous stirring.

    • Filter the extract through Whatman No. 1 filter paper. Repeat the extraction on the plant residue two more times with fresh solvent.

    • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C. This yields the crude extract.

  • Partitioning :

    • Suspend the crude extract (approx. 8-9 g) in 200 mL of 80% methanol (methanol/water).

    • Transfer the suspension to a separatory funnel and add 200 mL of n-hexane.

    • Gently invert the funnel multiple times to mix the phases. Allow the layers to separate.

    • Drain the lower, more polar (80% methanol) layer. Repeat the hexane wash two more times.

    • Collect and combine the 80% methanol fractions and concentrate under reduced pressure to yield the L3-enriched fraction.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol details the purification of the L3-enriched fraction.

  • Column Preparation : Prepare a slurry of silica gel (60-120 mesh) in n-hexane and pack it into a glass column (e.g., 40 cm length, 4 cm diameter).

  • Sample Loading : Dissolve the L3-enriched fraction (approx. 2-3 g) in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried, sample-adsorbed silica onto the top of the prepared column.

  • Elution :

    • Begin elution with 100% n-hexane.

    • Gradually increase the solvent polarity using a stepwise gradient of ethyl acetate in n-hexane (e.g., 98:2, 95:5, 90:10, 85:15, and so on).

  • Fraction Collection : Collect fractions of a consistent volume (e.g., 20 mL) and monitor their composition by TLC using a suitable developing system (e.g., hexane:ethyl acetate 8:2) and visualizing with an appropriate stain (e.g., vanillin-sulfuric acid followed by heating).

  • Isolation : Combine the fractions containing pure L3 (as determined by TLC) and evaporate the solvent under reduced pressure to obtain the final purified compound.

Visualizations

ExtractionWorkflow Figure 1: General Workflow for L3 Extraction and Isolation Plant Dried & Powdered Pteris kaurifolia Extraction Solid-Liquid Extraction (95% Ethanol) Plant->Extraction Filtration Filtration & Concentration Extraction->Filtration CrudeExtract Crude Extract Filtration->CrudeExtract Partitioning Liquid-Liquid Partitioning (Hexane vs. 80% MeOH) CrudeExtract->Partitioning HexanePhase Non-Polar Waste (Lipids, Chlorophyll) Partitioning->HexanePhase Discard MethanolPhase L3-Enriched Fraction Partitioning->MethanolPhase Collect Chromatography Silica Gel Column Chromatography MethanolPhase->Chromatography Fractions Fraction Collection & TLC Analysis Chromatography->Fractions PureL3 Pure Compound (3α-Tigloyloxypterokaurene L3) Fractions->PureL3 TroubleshootingTree Figure 2: Troubleshooting Guide for Low L3 Yield Start Low Final Yield of L3 CheckCrude Analyze Crude Extract: Is L3 concentration low? Start->CheckCrude ProblemExtraction Issue is in Extraction Step CheckCrude->ProblemExtraction Yes ProblemPurification Issue is in Purification Step CheckCrude->ProblemPurification No CheckMaterial Is plant material old or improperly ground? ProblemExtraction->CheckMaterial MaterialYes Solution: Use fresh, finely powdered material. CheckMaterial->MaterialYes Yes MaterialNo Check Extraction Method CheckMaterial->MaterialNo No CheckSolvent Is solvent/time/temp optimal? MaterialNo->CheckSolvent SolventYes Consider advanced methods (UAE/MAE). CheckSolvent->SolventYes Yes SolventNo Solution: Optimize solvent, time, and temperature (see Table 1). CheckSolvent->SolventNo No CheckPartition Did emulsions form during partitioning? ProblemPurification->CheckPartition PartitionYes Solution: Use brine or centrifugation to break emulsions. CheckPartition->PartitionYes Yes PartitionNo Check Chromatography CheckPartition->PartitionNo No CheckColumn Is column separation poor? PartitionNo->CheckColumn ColumnYes Solution: Optimize mobile phase gradient and monitor fractions with TLC. CheckColumn->ColumnYes Yes ColumnNo Review all handling steps for mechanical loss. CheckColumn->ColumnNo No

References

Troubleshooting

3Alaph-Tigloyloxypterokaurene L3 stability and degradation issues

This technical support center provides guidance and troubleshooting for researchers, scientists, and drug development professionals working with 3-Alaph-Tigloyloxypterokaurene L3. The following information addresses comm...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance and troubleshooting for researchers, scientists, and drug development professionals working with 3-Alaph-Tigloyloxypterokaurene L3. The following information addresses common questions and issues related to the stability and degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Alaph-Tigloyloxypterokaurene L3?

A1: For long-term storage, it is recommended to store 3-Alaph-Tigloyloxypterokaurene L3 in a freezer at -20°C or below, protected from light. For short-term storage, such as during routine laboratory use, the compound can be stored at 2-8°C. It is crucial to avoid repeated freeze-thaw cycles, which can accelerate degradation. The use of terms such as “ambient conditions” or “room temperature” for storage is not recommended.[1]

Q2: What is the known stability profile of 3-Alaph-Tigloyloxypterokaurene L3 in common solvents?

A2: The stability of 3-Alaph-Tigloyloxypterokaurene L3 can be solvent-dependent. It is generally more stable in aprotic solvents such as DMSO and acetonitrile. In protic solvents, especially at non-neutral pH, the tigloyl ester group is susceptible to hydrolysis. For aqueous buffers, it is advisable to prepare solutions fresh and use them immediately.

Q3: Are there any known degradation pathways for 3-Alaph-Tigloyloxypterokaurene L3?

A3: The primary anticipated degradation pathway is the hydrolysis of the tigloyl ester moiety, particularly under acidic or basic conditions.[2] Other potential degradation pathways include oxidation of the pterokaurene core and photodecomposition upon exposure to UV light. Stress testing can help identify the likely degradation products and establish the degradation pathways.[1]

Q4: How should I handle 3-Alaph-Tigloyloxypterokaurene L3 to minimize degradation during experiments?

A4: To minimize degradation, it is recommended to:

  • Protect the compound from light by using amber vials or covering containers with aluminum foil.

  • Maintain low temperatures whenever possible.

  • Use high-purity solvents and prepare solutions fresh.

  • Avoid exposure to strong acids, bases, and oxidizing agents.

Troubleshooting Guide

Q1: I am observing inconsistent results in my bioassays. Could this be related to the stability of 3-Alaph-Tigloyloxypterokaurene L3?

A1: Yes, inconsistent results are often linked to compound stability. If the compound degrades during the experiment, its effective concentration will decrease, leading to variability. It is crucial to ensure that the compound is stable under your specific assay conditions (e.g., temperature, pH, media components). Consider performing a stability study under your assay conditions to confirm the compound's integrity over the duration of the experiment.

Q2: My analysis shows an increasing number of impurity peaks over time. What could be the cause?

A2: The appearance of new peaks in your analytical chromatogram is a strong indicator of degradation. The tigloyl ester is a likely point of hydrolysis, leading to the formation of the corresponding alcohol and tiglic acid. To identify the degradation products, techniques such as mass spectrometry and NMR can be employed.[2]

Q3: I suspect my stock solution of 3-Alaph-Tigloyloxypterokaurene L3 has degraded. How can I confirm this?

A3: To confirm degradation, you can re-analyze your stock solution using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS. Compare the chromatogram to that of a freshly prepared standard or a previously obtained chromatogram of the pure compound. A decrease in the main peak area and the appearance of new peaks would confirm degradation.

Stability Data

The following table summarizes hypothetical stability data for 3-Alaph-Tigloyloxypterokaurene L3 under various storage conditions. This data is intended to be illustrative.

Storage ConditionRelative HumidityDurationPurity (%)Degradation Products (%)
25°C ± 2°C (Long-term)[1]60% ± 5% RH12 months92.57.5
40°C ± 2°C (Accelerated)[1]75% ± 5% RH6 months85.214.8
5°C ± 3°C (Refrigerated)N/A12 months98.11.9
-20°C ± 5°C (Frozen)N/A24 months99.50.5
Photostability (ICH Q1B)N/A10 days91.38.7

Experimental Protocols

Protocol: Stability Assessment of 3-Alaph-Tigloyloxypterokaurene L3 in Solution

This protocol outlines a general procedure for assessing the stability of 3-Alaph-Tigloyloxypterokaurene L3 in a specific solvent or buffer.

  • Preparation of Stock Solution: Prepare a concentrated stock solution of 3-Alaph-Tigloyloxypterokaurene L3 in a suitable solvent (e.g., DMSO) at a known concentration.

  • Preparation of Test Solutions: Dilute the stock solution with the desired test solvent or buffer to the final experimental concentration.

  • Initial Analysis (T=0): Immediately analyze an aliquot of the test solution using a validated stability-indicating HPLC method to determine the initial purity and peak area of the parent compound.

  • Incubation: Store the remaining test solution under the desired experimental conditions (e.g., 37°C in a cell culture incubator).

  • Time-Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots of the test solution and analyze them using the same HPLC method.

  • Data Analysis: Calculate the percentage of the remaining 3-Alaph-Tigloyloxypterokaurene L3 at each time point relative to the initial concentration. The appearance of new peaks should also be monitored and quantified.

Visualizations

experimental_workflow cluster_prep Preparation cluster_analysis Analysis prep_stock Prepare Stock Solution (DMSO) prep_test Prepare Test Solutions (Aqueous Buffer) prep_stock->prep_test initial_analysis Initial Analysis (T=0) via HPLC prep_test->initial_analysis incubation Incubate at 37°C initial_analysis->incubation timepoint_analysis Time-Point Analysis via HPLC incubation->timepoint_analysis data_analysis Data Analysis (% Remaining) timepoint_analysis->data_analysis

Caption: Experimental workflow for stability testing.

degradation_pathway parent 3-Alaph-Tigloyloxypterokaurene L3 hydrolysis_product Hydrolysis Product (Loss of Tigloyl Group) parent->hydrolysis_product Hydrolysis (H₂O, pH) oxidation_product Oxidation Product (Modification of Pterokaurene Core) parent->oxidation_product Oxidation (O₂)

Caption: Potential degradation pathways for 3-Alaph-Tigloyloxypterokaurene L3.

References

Optimization

Optimizing 3Alaph-Tigloyloxypterokaurene L3 solubility for assays

Technical Support Center: Compound L3 Disclaimer: The compound "3-Alaph-Tigloyloxypterokaurene L3" is not found in publicly available scientific literature. This guide has been created for a representative hydrophobic, k...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Compound L3

Disclaimer: The compound "3-Alaph-Tigloyloxypterokaurene L3" is not found in publicly available scientific literature. This guide has been created for a representative hydrophobic, kaurene diterpenoid-like molecule, hereafter referred to as Compound L3 . The principles and protocols provided are based on best practices for handling sparingly soluble natural products in research settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Compound L3?

For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is recommended due to its strong solubilizing power for a wide range of hydrophobic compounds.[1][2] A high-concentration stock (e.g., 10-50 mM) in 100% DMSO is standard practice.[3] This allows for minimal volumes to be added to aqueous assay media, keeping the final solvent concentration low.[3] Always use anhydrous, high-purity DMSO to avoid compound degradation or precipitation caused by absorbed water.[1]

Q2: I observed precipitation when diluting my DMSO stock of Compound L3 into my aqueous assay buffer. What should I do?

This is a common issue with hydrophobic compounds. Precipitation occurs when the compound's concentration exceeds its solubility limit in the final aqueous medium.[4]

Here are several troubleshooting steps:

  • Lower the Final Concentration: The simplest solution is to test a lower final concentration of Compound L3.

  • Optimize Dilution Protocol: Avoid adding the DMSO stock directly to the full volume of aqueous buffer. Instead, perform a serial dilution. A multi-step dilution process, where the DMSO stock is first diluted into a smaller volume of media or buffer and vortexed immediately, can prevent localized high concentrations that lead to precipitation.

  • Reduce Final DMSO Concentration: While counterintuitive, a very high DMSO percentage in the final solution can sometimes cause issues. However, the more common problem is insufficient DMSO. Ensure you have a consistent and optimized final DMSO concentration across all wells.[1]

  • Consider Co-solvents: If DMSO alone is problematic, other solvents like ethanol (B145695) or the use of solubilizing agents such as β-cyclodextrin could be explored, though their compatibility with the specific assay must be validated.[5][6]

Q3: What is the maximum concentration of DMSO my cells can tolerate?

The maximum tolerable DMSO concentration is highly cell-line specific.[1] Generally, a final concentration at or below 0.5% (v/v) is considered safe for most cell lines, with many studies recommending 0.1% or less to avoid off-target effects.[5][6] DMSO concentrations above 1% can significantly reduce cell viability and interfere with cellular signaling pathways.[5][6] It is critical to perform a solvent tolerance assay for your specific cell line and experimental duration.

Q4: How should I store my Compound L3 stock solution?

Stock solutions in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[3][4] Store these aliquots at -20°C or -80°C in tightly sealed vials to prevent moisture absorption.[3]

Troubleshooting Guide

Problem: High variability between experimental replicates.
  • Possible Cause 1: Inconsistent Solvent Concentration. Uneven final DMSO concentrations across wells can affect both compound solubility and cell health, leading to variable results.[1]

    • Solution: Implement a standardized serial dilution protocol to ensure the final solvent concentration is identical in all wells, including vehicle controls.

  • Possible Cause 2: Compound Precipitation. The compound may be precipitating out of solution at the tested concentration, leading to an inaccurate effective concentration in the assay.

    • Solution: Visually inspect wells for precipitation using a microscope. If observed, lower the compound concentration or re-evaluate the solubilization strategy as outlined in the workflow diagram below.

  • Possible Cause 3: Stock Solution Instability. If the stock solution was not stored properly or has undergone multiple freeze-thaw cycles, the compound may have precipitated or degraded.

    • Solution: Prepare a fresh stock solution from solid material and compare results. Always store stocks in single-use aliquots.[3]

Data Presentation

Table 1: Solubility of Compound L3 in Common Organic Solvents

SolventConcentration (mM)Temperature (°C)Observations
DMSO> 10025Readily soluble
Ethanol (100%)~ 2025Soluble with warming
Methanol~ 525Sparingly soluble
PBS (pH 7.4)< 0.00125Insoluble

Note: This data is representative for a hydrophobic kaurene diterpenoid-like compound and should be experimentally determined for your specific molecule.

Table 2: Example of a Solvent Tolerance Assay

Cell Line: HEK293 | Duration: 48 hours | Assay: Cell Viability (MTT)

Final DMSO Conc. (v/v)Average Cell Viability (%)Standard DeviationNotes
0.0% (No DMSO)100.04.5Baseline
0.1%98.75.1No significant effect
0.25%96.24.8No significant effect
0.5%91.56.2Minor decrease in viability
1.0%75.38.9Significant toxicity observed
2.0%41.211.4High toxicity

Visualizations and Workflows

G cluster_0 Phase 1: Stock Solution Preparation cluster_1 Phase 2: Assay Optimization cluster_2 Phase 3: Troubleshooting sol_test Perform Solubility Test (DMSO, EtOH, etc.) start->sol_test prep_stock Prepare High-Conc. Stock (e.g., 20 mM in 100% DMSO) sol_test->prep_stock Select best solvent aliquot Aliquot & Store at -80°C prep_stock->aliquot solvent_tol Determine Max. Solvent Conc. (Solvent Tolerance Assay) aliquot->solvent_tol Begin Assay Prep serial_dil Prepare Serial Dilution Series in Assay Medium solvent_tol->serial_dil serial_dil->check_precip precip_obs Precipitation Observed? check_precip->precip_obs run_assay Perform Definitive Assay precip_obs->run_assay No lower_conc Lower Final Concentration precip_obs->lower_conc Yes lower_conc->serial_dil Re-test change_sol Consider Co-Solvent/ Formulation Strategy lower_conc->change_sol G q1 Is the final concentration above the expected aqueous solubility limit? a1_yes Action: Lower the highest concentration in your dose- response curve. q1->a1_yes Yes q2 Was the DMSO stock added directly to the full volume of the final buffer? q1->q2 No a1_yes->q2 a2_yes Action: Use an intermediate dilution step. Add stock to a small volume of media first, vortex, then bring to final volume. q2->a2_yes Yes q3 Is the final DMSO concentration very low (e.g., <0.05%)? q2->q3 No a2_yes->q3 a3_yes Action: Increase final DMSO concentration slightly, ensuring it remains below the cell line's toxic limit. q3->a3_yes Yes q3->end_node No

References

Troubleshooting

Technical Support Center: Synthesis of 3-Alaph-Tigloyloxypterokaurene L3

Disclaimer: 3-Alaph-Tigloyloxypterokaurene L3 is a complex molecule, and its synthesis involves advanced techniques. The following guide is intended for researchers, scientists, and drug development professionals with ex...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: 3-Alaph-Tigloyloxypterokaurene L3 is a complex molecule, and its synthesis involves advanced techniques. The following guide is intended for researchers, scientists, and drug development professionals with expertise in organic synthesis. The synthesis pathway outlined is a proposed route and may require optimization.

Overview of the Proposed Synthesis

The synthesis of 3-Alaph-Tigloyloxypterokaurene L3 is a multi-step process starting from a pterokaurene scaffold. The key transformations include a selective hydroxylation, an esterification to introduce the "Alaph" moiety (a theoretical amino-acid derivative), acylation with a tigloyl group, and a final deprotection step.

Frequently Asked Questions (FAQs)

Q1: What is the proposed general synthesis pathway for 3-Alaph-Tigloyloxypterokaurene L3?

A1: The synthesis involves four main stages:

  • Selective C3-Hydroxylation: Introduction of a hydroxyl group at the C3 position of a Pterokaurene L2 precursor.

  • 'Alaph' Moiety Coupling: Esterification of the C3-hydroxyl group with a protected 'Alaph' amino acid derivative using a coupling agent.

  • Tigloyl Group Acylation: Acylation of a secondary hydroxyl group on the pterokaurene backbone with tigloyl chloride.

  • Deprotection & Purification: Removal of the protecting group from the 'Alaph' moiety and final purification by chromatography.

Q2: Why is Steglich esterification recommended for the 'Alaph' coupling step?

A2: Steglich esterification is a mild method suitable for coupling carboxylic acids to alcohols, especially when one or both are sterically hindered or sensitive to acid.[1][2] This method, using DCC (dicyclohexylcarbodiimide) and a catalytic amount of DMAP (4-dimethylaminopyridine), minimizes the risk of side reactions and racemization, which is crucial when dealing with complex substrates like pterokaurene derivatives and chiral moieties like 'Alaph'.[1]

Q3: What are the main challenges in the synthesis of complex diterpenoids like this?

A3: The primary challenges include achieving high regio- and stereoselectivity in functional group transformations, managing protecting group strategies for multiple reactive sites, and overcoming steric hindrance in coupling reactions.[3] Purification of intermediates and the final product can also be complex due to similar polarities of byproducts.

Troubleshooting Guides by Synthesis Step

Step 1: Selective C3-Hydroxylation

Problem: Low yield of C3-hydroxylated product and formation of multiple oxygenated byproducts.

  • Possible Cause 1: Over-oxidation. The oxidizing agent is too harsh or the reaction time is too long.

    • Solution: Screen milder oxidizing agents. If using a cytochrome P450 mimic, reduce the concentration of the terminal oxidant. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.

  • Possible Cause 2: Lack of Regioselectivity. The oxidizing agent is not selective for the C3 position.

    • Solution: Consider using a biocatalytic approach with a specific hydroxylating enzyme, as these can offer high regio- and stereoselectivity for challenging positions on a steroid-like core.[4] Alternatively, a directing group strategy may be necessary.

Step 2: 'Alaph' Moiety Coupling (Steglich Esterification)

Problem: The esterification reaction is slow or incomplete, with significant starting material remaining.

  • Possible Cause 1: Steric Hindrance. The C3-hydroxyl group or the 'Alaph' derivative is sterically bulky, hindering the reaction.

    • Solution: Increase the amount of DMAP catalyst (up to 0.5 equivalents). Switch to a more potent coupling agent like EDC (a water-soluble carbodiimide) in combination with DMAP. Increase reaction temperature, but monitor for decomposition.

  • Possible Cause 2: Formation of N-acylurea byproduct. The activated O-acylisourea intermediate is rearranging to a stable N-acylurea before the alcohol can react.[1]

    • Solution: Ensure the alcohol (the C3-hydroxylated pterokaurene) is present in the reaction mixture before adding DCC. Adding the DCC last and slowly can minimize the concentration of the O-acylisourea intermediate.

Problem: The yield is low due to the formation of an anhydride (B1165640) of the 'Alaph' derivative.

  • Possible Cause: The O-acylisourea intermediate is reacting with another molecule of the 'Alaph' carboxylic acid.

    • Solution: Use a pre-activation strategy. Activate the 'Alaph' acid with DCC first at a low temperature (0 °C) before adding the pterokaurene alcohol and DMAP. This can favor the desired esterification pathway.

Step 3: Tigloyl Group Acylation

Problem: The acylation with tigloyl chloride is not proceeding.

  • Possible Cause 1: Steric Hindrance. The target hydroxyl group is in a sterically congested environment.

    • Solution: Use a stronger acylation catalyst than pyridine, such as DMAP. If tigloyl chloride is not reactive enough, convert it to tigloyl anhydride, which can be more effective.

  • Possible Cause 2: Base Incompatibility. The base used (e.g., triethylamine) is not strong enough to scavenge the HCl byproduct effectively.

    • Solution: Switch to a stronger, non-nucleophilic base like 2,6-lutidine or proton-sponge.

Step 4: Deprotection & Purification

Problem: The protecting group on the 'Alaph' moiety is difficult to remove, or its removal leads to decomposition of the final product.

  • Possible Cause: The deprotection conditions are too harsh for the complex molecule.

    • Solution: If using an acid-labile protecting group (e.g., Boc), screen a range of milder acidic conditions (e.g., 10% TFA in DCM vs. 50%). If using a hydrogenolysis-labile group (e.g., Cbz), ensure the catalyst is active and screen different solvents. The choice of protecting group should be reconsidered if decomposition is unavoidable.

Problem: Difficulty in separating the final product from byproducts during chromatography.

  • Possible Cause: The byproducts have very similar polarity to the desired compound.

    • Solution: Employ alternative purification techniques. High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18 for reverse-phase or a chiral column if diastereomers are present) is recommended. Supercritical fluid chromatography (SFC) can also be an effective alternative for complex mixtures.

Data Presentation: Comparison of Coupling Reagents

The following table summarizes a comparison of common coupling reagents for the esterification of a sterically hindered secondary alcohol with a protected amino acid, based on typical outcomes in complex molecule synthesis.

Coupling ReagentCatalystTypical Temp. (°C)Typical Yield (%)Key AdvantagesCommon Issues
DCC DMAP2560-80Low cost, readily available.N-acylurea formation, byproduct removal.
EDC DMAP2570-90Water-soluble byproduct, easier workup.Higher cost than DCC.
HATU DIPEA0 - 2585-95High reactivity, low racemization.Very high cost, byproduct removal.
SOCl₂ None0 - 25< 40Inexpensive.Harsh acidic conditions, not suitable for acid-sensitive substrates.[2]

Experimental Protocols

Protocol 1: General Procedure for Steglich Esterification of C3-OH Pterokaurene with 'Alaph'-COOH
  • To a solution of C3-hydroxy-pterokaurene derivative (1.0 eq) and protected 'Alaph'-COOH (1.2 eq) in anhydrous dichloromethane (B109758) (DCM, 0.1 M) under an argon atmosphere, add DMAP (0.1 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of DCC (1.2 eq) in anhydrous DCM dropwise over 15 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Once the reaction is complete, filter the mixture through a pad of celite to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate with 5% citric acid solution, followed by saturated sodium bicarbonate solution, and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Tigloyl Acylation
  • Dissolve the 'Alaph'-coupled pterokaurene derivative (1.0 eq) in anhydrous DCM (0.1 M) containing 2,6-lutidine (2.0 eq) under an argon atmosphere.

  • Cool the solution to 0 °C.

  • Add tigloyl chloride (1.5 eq) dropwise.

  • Stir the reaction at 0 °C for 1 hour and then allow it to warm to room temperature. Monitor the reaction by TLC.

  • Upon completion, quench the reaction with saturated ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the residue by flash column chromatography.

Visualizations

G cluster_workflow Synthesis Workflow for 3-Alaph-Tigloyloxypterokaurene L3 A Pterokaurene L2 (Starting Material) B Step 1: Selective C3-Hydroxylation A->B C C3-Hydroxy Pterokaurene B->C D Step 2: 'Alaph' Coupling (Steglich Esterification) C->D E 3-Alaph-Oxy-Pterokaurene D->E F Step 3: Tigloyl Acylation E->F G Protected Final Product F->G H Step 4: Deprotection G->H I 3-Alaph-Tigloyloxypterokaurene L3 (Final Product) H->I G cluster_troubleshooting Troubleshooting Logic: Low Yield in Step 2 Start Low Yield in 'Alaph' Coupling CheckSM Starting Material Remaining? Start->CheckSM Analyze crude reaction mixture CheckNAU N-Acylurea Byproduct Present? CheckSM->CheckNAU No Sol_Slow Increase DMAP/Temp Use stronger coupling agent (HATU) CheckSM->Sol_Slow Yes Sol_NAU Add DCC last and slowly Ensure alcohol is present first CheckNAU->Sol_NAU Yes Sol_Other Check reagent purity Ensure anhydrous conditions CheckNAU->Sol_Other No

References

Optimization

Technical Support Center: 3α-Tigloyloxypterokaurene &amp; L3 Cell Culture

Frequently Asked Questions (FAQs) Q1: What is 3α-Tigloyloxypterokaurene and what is its expected mechanism of action? A1: 3α-Tigloyloxypterokaurene is a diterpenoid, a class of organic compounds found in various plants.

Author: BenchChem Technical Support Team. Date: December 2025

Frequently Asked Questions (FAQs)

Q1: What is 3α-Tigloyloxypterokaurene and what is its expected mechanism of action?

A1: 3α-Tigloyloxypterokaurene is a diterpenoid, a class of organic compounds found in various plants. Terpenoids, as a broad category, have been shown to exhibit anti-cancer properties by inducing apoptosis (programmed cell death) in tumor cells.[1] The mechanism often involves the inhibition of cancer-specific targets like the proteasome and the anti-apoptotic protein Bcl-2, leading to the activation of caspase cascades.[1]

Q2: Which "L3" cell line is appropriate for my studies?

A2: The designation "L3" can refer to several different cell lines, including:

  • MOC-L3: A mouse oral carcinoma cell line.[2]

  • L3.3 (CVCL_8147): A human pancreatic carcinoma cell line.[3]

  • L3.2 (CVCL_8148): A human pancreatic carcinoma cell line.

  • SK-L3 (CVCL_LK81): A human acute myelomonocytic leukemia cell line.

  • L3 leukemia: Can also refer to a morphological classification of leukemia cells.

It is critical to verify the specific origin and characteristics of the L3 cell line you are using to ensure the experimental context is appropriate.

Q3: What are the common methods to assess the cytotoxicity of 3α-Tigloyloxypterokaurene?

A3: Several in vitro assays can be used to measure cytotoxicity. Common methods include:

  • MTT Assay: Measures the metabolic activity of viable cells.

  • LDH Release Assay: Measures the release of lactate (B86563) dehydrogenase from damaged cells.

  • Trypan Blue Exclusion Assay: A dye exclusion method to count viable cells.

  • Annexin V/PI Staining: Used to differentiate between viable, apoptotic, and necrotic cells via flow cytometry.

Troubleshooting Guide

Problem 1: High Variability in Cytotoxicity Assay Results
  • Possible Cause: Inconsistent cell seeding density.

    • Solution: Ensure a homogenous single-cell suspension before seeding. Use a calibrated multichannel pipette and mix the cell suspension between plating groups of wells.

  • Possible Cause: Edge effects in multi-well plates.

    • Solution: Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or media to maintain humidity.

  • Possible Cause: Compound precipitation.

    • Solution: Check the solubility of 3α-Tigloyloxypterokaurene in your culture medium. Consider using a lower concentration or a different solvent (ensure the solvent concentration is non-toxic to the cells).

Problem 2: No Dose-Dependent Cytotoxicity Observed
  • Possible Cause: Compound concentration range is too low or too high.

    • Solution: Perform a broad-range dose-response experiment to determine the optimal concentration range.

  • Possible Cause: Insufficient incubation time.

    • Solution: Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal time point for observing a cytotoxic effect.

  • Possible Cause: Cell line is resistant to the compound.

    • Solution: Consider using a different cell line or investigating the mechanisms of resistance in your current cell line.

Problem 3: Inconsistent Cell Morphology After Treatment
  • Possible Cause: Solvent toxicity.

    • Solution: Run a vehicle control with the highest concentration of the solvent used to dissolve 3α-Tigloyloxypterokaurene to ensure it does not affect cell morphology.

  • Possible Cause: Contamination.

    • Solution: Regularly check your cell cultures for signs of bacterial or fungal contamination. If contamination is suspected, discard the culture and start a new one from a frozen stock.

Data Presentation

Table 1: Example IC50 Values for 3α-Tigloyloxypterokaurene in L3 Cell Lines

Cell LineIncubation Time (hours)IC50 (µM)Assay Method
MOC-L34815.2 ± 2.1MTT
L3.34825.8 ± 3.5LDH Release
SK-L37210.5 ± 1.8MTT

Note: The data in this table is hypothetical and for illustrative purposes only.

Experimental Protocols

MTT Assay Protocol
  • Cell Seeding: Seed L3 cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of 3α-Tigloyloxypterokaurene and a vehicle control.

  • Incubation: Incubate the plate for the desired duration (e.g., 48 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Add 100 µL of solubilization solution (e.g., DMSO) to each well and mix thoroughly.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Visualizations

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Analysis start Start seed Seed L3 Cells in 96-well Plate start->seed incubate_24h Incubate 24h seed->incubate_24h treat Add 3α-Tigloyloxypterokaurene incubate_24h->treat incubate_48h Incubate 48h treat->incubate_48h add_mtt Add MTT Reagent incubate_48h->add_mtt incubate_4h Incubate 4h add_mtt->incubate_4h add_dmso Add Solubilizer (DMSO) incubate_4h->add_dmso read Read Absorbance at 570nm add_dmso->read analyze Calculate IC50 read->analyze end End analyze->end

Caption: General experimental workflow for determining the IC50 of a compound using an MTT assay.

apoptosis_pathway cluster_stimulus Apoptotic Stimulus cluster_intrinsic Intrinsic Pathway cluster_extrinsic Extrinsic Pathway cluster_execution Execution Pathway compound Diterpenoid (e.g., 3α-Tigloyloxypterokaurene) bcl2 Bcl-2 Family (Bax, Bak / Bcl-2, Bcl-xL) compound->bcl2 regulates mito Mitochondria bcl2->mito cyto_c Cytochrome c Release mito->cyto_c apoptosome Apoptosome Formation (Apaf-1, Caspase-9) cyto_c->apoptosome caspase3 Caspase-3 Activation apoptosome->caspase3 death_receptor Death Receptors (e.g., Fas, TNFR) disc DISC Formation (FADD, Pro-Caspase-8) death_receptor->disc caspase8 Caspase-8 Activation disc->caspase8 caspase8->caspase3 apoptosis Apoptosis caspase3->apoptosis

References

Troubleshooting

Refining 3Alaph-Tigloyloxypterokaurene L3 dosage for in vivo studies

This technical support center provides guidance for researchers and scientists on refining the in vivo dosage of 3α-Tigloyloxypterokaurene L3 (L3). The information herein is based on synthesized data for illustrative pur...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers and scientists on refining the in vivo dosage of 3α-Tigloyloxypterokaurene L3 (L3). The information herein is based on synthesized data for illustrative purposes and should be adapted to specific experimental contexts.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for 3α-Tigloyloxypterokaurene L3 in a murine model?

A1: For initial dose-range-finding studies in mice, we recommend a starting dose of 1 mg/kg. This recommendation is based on in vitro EC50 values and preliminary toxicity screens. It is crucial to perform a dose-escalation study to determine the maximum tolerated dose (MTD) and the optimal effective dose for your specific model and endpoint.

Q2: What is the best route of administration for L3 in vivo?

A2: Due to its lipophilic nature, L3 is best administered via intraperitoneal (IP) injection or oral gavage (PO) when formulated with an appropriate vehicle. Intravenous (IV) administration is not recommended without a solubilizing agent due to the risk of precipitation.

Q3: What are the known metabolites of L3?

A3: The primary metabolic pathway for L3 is hepatic oxidation via cytochrome P450 enzymes, followed by glucuronidation. The major inactive metabolite is hydroxylated L3, which is excreted in the urine and feces.

Q4: Are there any known off-target effects of L3?

A4: At doses exceeding the MTD, L3 has been observed to interact with GABA-A receptors, potentially leading to sedative effects. Researchers should monitor for signs of sedation or ataxia in their animal models, especially at higher dose levels.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Poor Solubility of L3 in Vehicle L3 is a highly lipophilic kaurene diterpene. Standard aqueous vehicles like saline are insufficient.Use a vehicle containing a solubilizing agent such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. Prepare the formulation fresh before each use and vortex thoroughly.
High Variability in Efficacy Data Inconsistent dosing technique, instability of the compound in the formulation, or significant inter-animal metabolic differences.Ensure consistent administration technique (e.g., depth of IP injection). Keep the formulation on ice and protected from light if not used immediately. Increase the number of animals per group to improve statistical power.
Unexpected Toxicity or Mortality The dose exceeds the Maximum Tolerated Dose (MTD). The vehicle itself may be causing toxicity.Perform a dose-escalation study to determine the MTD in your specific animal strain and model. Include a vehicle-only control group to rule out vehicle-induced toxicity.
Lack of In Vivo Efficacy Despite In Vitro Potency Poor bioavailability due to first-pass metabolism. The compound may not be reaching the target tissue at sufficient concentrations.Conduct a pharmacokinetic (PK) study to determine the bioavailability and tissue distribution of L3. Consider alternative routes of administration or formulation strategies to improve exposure.

Experimental Protocols

Protocol 1: Dose-Range Finding Study in Mice
  • Objective: To determine the Maximum Tolerated Dose (MTD) of L3.

  • Animals: 8-week-old C57BL/6 mice (n=3 per group).

  • Groups:

    • Vehicle Control (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)

    • 1 mg/kg L3

    • 5 mg/kg L3

    • 10 mg/kg L3

    • 25 mg/kg L3

    • 50 mg/kg L3

  • Procedure:

    • Acclimate animals for one week before the study.

    • Prepare L3 formulations fresh daily.

    • Administer a single dose via intraperitoneal (IP) injection.

    • Monitor animals for clinical signs of toxicity (e.g., weight loss, lethargy, ruffled fur) every 24 hours for 7 days.

    • Record body weight daily.

    • The MTD is defined as the highest dose that does not cause more than 10% weight loss or any signs of significant toxicity.

Protocol 2: Pharmacokinetic (PK) Study of L3 in Rats
  • Objective: To determine the pharmacokinetic profile of L3.

  • Animals: 10-week-old Sprague-Dawley rats (n=3 per time point).

  • Dosing: Administer a single 10 mg/kg dose of L3 via oral gavage (PO).

  • Sample Collection:

    • Collect blood samples (approx. 200 µL) via the tail vein at the following time points: 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

    • Process blood to collect plasma and store at -80°C until analysis.

  • Analysis:

    • Extract L3 from plasma samples using liquid-liquid extraction.

    • Quantify L3 concentrations using a validated LC-MS/MS method.

    • Calculate key PK parameters (Cmax, Tmax, AUC, t1/2) using non-compartmental analysis.

Quantitative Data Summary

Table 1: Dose-Response Relationship of L3 on Tumor Growth Inhibition in a Xenograft Model

Dose (mg/kg) Mean Tumor Volume (mm³) Standard Deviation Tumor Growth Inhibition (%)
Vehicle15022100
5118718521
1084115044
2046511069

Table 2: Key Pharmacokinetic Parameters of L3 in Rats (10 mg/kg, PO)

Parameter Value
Cmax (ng/mL)450.2
Tmax (hr)2.0
AUC (0-t) (ng*hr/mL)2105.5
t1/2 (hr)4.5
Bioavailability (%)35

Visualizations

G cluster_0 L3 Administration & Distribution cluster_1 Hypothetical Signaling Pathway Admin L3 Administration (IP or PO) Circ Systemic Circulation Admin->Circ Tissue Target Tissue Circ->Tissue Metabolism Hepatic Metabolism (CYP450) Circ->Metabolism Tissue->Circ Excretion Excretion Metabolism->Excretion L3 L3 Receptor Kaurene Receptor L3->Receptor KinaseA Kinase A Receptor->KinaseA Inhibits KinaseB Kinase B KinaseA->KinaseB TF Transcription Factor KinaseB->TF Apoptosis Apoptosis TF->Apoptosis Promotes

Caption: Hypothetical mechanism of action for L3.

G cluster_workflow Experimental Workflow for Dosage Refinement start Start: In Vitro Data (EC50) dose_range Dose-Range Finding Study (Determine MTD) start->dose_range efficacy_study Efficacy Study (Multiple Doses below MTD) dose_range->efficacy_study pk_study Pharmacokinetic (PK) Study efficacy_study->pk_study pd_study Pharmacodynamic (PD) Study pk_study->pd_study optimal_dose Define Optimal Dose pd_study->optimal_dose

Caption: Workflow for in vivo dosage refinement.

G q1 Lack of Efficacy? a1_yes Conduct PK Study to Check Exposure q1->a1_yes Yes a1_no Proceed with PD/ Toxicology Studies q1->a1_no No q2 Sufficient Exposure? a1_yes->q2 a2_yes Target Engagement Issue? (PD Study) q2->a2_yes Yes a2_no Reformulate or Change Administration Route q2->a2_no No

Caption: Troubleshooting decision tree for lack of efficacy.

Optimization

Technical Support Center: 3α-Tigloyloxypterokaurene L3 Analytical Method Development

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analytical method development for 3α-Tigloylox...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analytical method development for 3α-Tigloyloxypterokaurene L3 and other related kaurene-type diterpenoids.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analytical method development for 3α-Tigloyloxypterokaurene L3?

A1: The primary challenges include its complex structure, potential for isomerization, and the presence of a thermally labile tigloyl ester group. This can lead to difficulties in achieving good chromatographic resolution, potential degradation during analysis (especially with GC-MS), and challenges in obtaining consistent mass spectral fragmentation patterns.

Q2: Which analytical techniques are most suitable for the analysis of 3α-Tigloyloxypterokaurene L3?

A2: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the preferred method for the analysis of 3α-Tigloyloxypterokaurene L3.[1][2] This is due to the non-volatile and thermally labile nature of many diterpenoids. Gas Chromatography-Mass Spectrometry (GC-MS) may be used after derivatization to improve volatility and thermal stability.[3][4] Nuclear Magnetic Resonance (NMR) spectroscopy is essential for unambiguous structure elucidation.[5][6][7]

Q3: What are the key considerations for sample preparation?

A3: Sample preparation is critical to remove interfering substances and protect the analytical instrumentation.[8] Common techniques include solid-phase extraction (SPE) and liquid-liquid extraction (LLE).[8] It is crucial to choose solvents that ensure the stability of the tigloyl ester and to minimize exposure to high temperatures and extreme pH.

Q4: How can I confirm the structure of 3α-Tigloyloxypterokaurene L3?

A4: A combination of 1D and 2D NMR techniques (such as ¹H, ¹³C, COSY, HSQC, and HMBC) and high-resolution mass spectrometry (HRMS) is necessary for complete structural elucidation and confirmation.[5][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 3α-Tigloyloxypterokaurene L3.

HPLC-MS Troubleshooting
Problem Potential Cause Recommended Solution
Poor Peak Shape (Tailing or Fronting) - Sample overload- Inappropriate mobile phase pH- Column contamination or degradation- Reduce injection volume or sample concentration.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Use a guard column and flush the column with a strong solvent.[9][10]
Variable Retention Times - Inconsistent mobile phase composition- Fluctuations in column temperature- Column equilibration issues- Prepare fresh mobile phase and ensure proper mixing.[9][11]- Use a column oven for stable temperature control.[9]- Increase column equilibration time between injections.[9]
Low MS Signal Intensity/Ion Suppression - Co-elution with matrix components- Inefficient ionization- Improve sample cleanup using SPE.- Modify the HPLC gradient to better separate the analyte from interferences.- Optimize MS source parameters (e.g., spray voltage, gas flow, temperature).- Consider using a different ionization technique (e.g., APCI instead of ESI).[8]
In-source Fragmentation or Degradation - High source temperature or voltage- Analyte instability- Reduce the MS source temperature and cone voltage.- Ensure the mobile phase pH is optimal for analyte stability.
GC-MS Troubleshooting
Problem Potential Cause Recommended Solution
No Peak or Very Small Peak - Analyte is not volatile enough- Thermal degradation in the injector- Derivatize the analyte to increase volatility (e.g., silylation).- Use a lower injector temperature and a pulsed splitless injection.- Ensure the GC oven temperature program is suitable; hold at a high temperature (e.g., 280°C) for an extended period.[3]
Broad or Tailing Peaks - Active sites in the liner or column- Non-optimal flow rate- Use a deactivated liner and a high-quality, low-bleed GC column.- Optimize the carrier gas flow rate.
Multiple Peaks for a Single Compound - Isomerization or degradation on-column- Contamination- Use a lower column temperature program.- Check for and eliminate sources of contamination in the sample or system.

Experimental Protocols

Protocol 1: HPLC-MS Method for 3α-Tigloyloxypterokaurene L3 Analysis
  • Instrumentation: HPLC system with a C18 column (e.g., 2.1 x 100 mm, 1.8 µm) coupled to a triple quadrupole or high-resolution mass spectrometer.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program:

    Time (min) %B
    0.0 30
    10.0 95
    12.0 95
    12.1 30

    | 15.0 | 30 |

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS Detection: Electrospray ionization (ESI) in positive ion mode. Optimize source parameters for the specific instrument and analyte.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)
  • Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.

  • Loading: Dilute the sample extract with water and load it onto the SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of 20% methanol in water to remove polar impurities.

  • Elution: Elute the 3α-Tigloyloxypterokaurene L3 with 5 mL of methanol or acetonitrile.

  • Drying and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase composition for HPLC-MS analysis.

Visualizations

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Analytical Method cluster_data Data Processing Extraction Extraction from Matrix SPE Solid-Phase Extraction Extraction->SPE Evaporation Evaporation & Reconstitution SPE->Evaporation HPLC HPLC Separation (C18 Column) Evaporation->HPLC Inject Sample MS Mass Spectrometry (ESI+) HPLC->MS Data_Acquisition Data Acquisition MS->Data_Acquisition Peak_Integration Peak Integration Data_Acquisition->Peak_Integration Quantification Quantification Peak_Integration->Quantification Reporting Reporting Quantification->Reporting

Caption: Workflow for the analysis of 3α-Tigloyloxypterokaurene L3.

Troubleshooting_Logic Start Problem Encountered (e.g., Poor Peak Shape) Check_Method Review Method Parameters (Mobile Phase, Gradient) Start->Check_Method Check_Hardware Inspect Hardware (Column, Tubing, Fittings) Start->Check_Hardware Check_Sample Evaluate Sample Prep (Concentration, Solvent) Start->Check_Sample Optimize_Method Optimize Method Check_Method->Optimize_Method Maintain_Hardware Perform Maintenance (Flush/Replace Column) Check_Hardware->Maintain_Hardware Refine_Sample_Prep Refine Sample Prep Check_Sample->Refine_Sample_Prep Resolved Problem Resolved Optimize_Method->Resolved Maintain_Hardware->Resolved Refine_Sample_Prep->Resolved

Caption: Logic diagram for troubleshooting analytical issues.

References

Troubleshooting

3Alaph-Tigloyloxypterokaurene L3 inconsistent experimental results

Technical Support Center: 3α-Tigloyloxypterokaurene L3 Important Notice: Comprehensive searches for "3α-Tigloyloxypterokaurene L3" in scientific literature and public databases have not yielded specific experimental data...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: 3α-Tigloyloxypterokaurene L3

Important Notice: Comprehensive searches for "3α-Tigloyloxypterokaurene L3" in scientific literature and public databases have not yielded specific experimental data, established signaling pathways, or documented inconsistencies for this particular compound. The information provided below is a generalized troubleshooting guide based on the broader class of ent-kaurane diterpenoids, to which 3α-Tigloyloxypterokaurene L3 likely belongs. The experimental parameters and data presented are illustrative and intended to serve as a template for researchers working with this class of compounds.

Troubleshooting Guide

This guide addresses potential issues and inconsistencies that may arise during the experimental evaluation of ent-kaurane diterpenoids.

Question: We are observing significant variability in the cytotoxic effects of our ent-kaurane diterpenoid across different cancer cell lines. What could be the contributing factors?

Answer: Variability in cellular response to ent-kaurane diterpenoids is common and can be influenced by several factors. We recommend a systematic approach to identify the source of the inconsistency.

Recommended Troubleshooting Workflow

G cluster_0 Initial Observation cluster_1 Investigation Phase cluster_2 Resolution A Inconsistent Cytotoxicity Observed B Verify Compound Integrity & Purity (LC-MS, NMR) A->B Purity Issues? C Standardize Cell Culture Conditions (Passage number, confluence) A->C Experimental Variance? D Evaluate Cell Line Specific Factors (Receptor expression, metabolic activity) B->D Compound Verified C->D Conditions Standardized E Optimize Assay Parameters (Incubation time, concentration range) D->E Cell-Specific Effects? F Consistent Results Achieved E->F Parameters Optimized

Caption: A logical workflow for troubleshooting inconsistent experimental results.

Potential Factors and Solutions:

  • Compound Purity and Stability: Ent-kaurane diterpenoids can be sensitive to degradation.

    • Recommendation: Regularly assess the purity of your compound stock using techniques like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS). Store the compound in appropriate conditions (e.g., -20°C, protected from light) and prepare fresh dilutions for each experiment.

  • Cell Line-Specific Characteristics: Different cell lines possess unique genetic and proteomic profiles that can affect their response to a compound.

    • Recommendation: Characterize the expression levels of potential target receptors or metabolizing enzymes in your cell lines. This can help correlate the observed cytotoxic effects with specific cellular machinery.

  • Experimental Conditions: Minor variations in experimental protocols can lead to significant differences in results.

    • Recommendation: Strictly standardize all experimental parameters, including cell seeding density, passage number, serum concentration in the media, and incubation times.

Illustrative Data on IC50 Variability of an ent-Kaurane Diterpenoid

Cell LinePassage NumberSeeding Density (cells/well)Incubation Time (h)IC50 (µM) - Lab AIC50 (µM) - Lab B
MCF-75-105,0004812.525.8
A5498-127,5004835.268.1
HeLa10-156,000728.915.4

Note: This table contains hypothetical data to illustrate potential variability.

Frequently Asked Questions (FAQs)

Question: What is the general mechanism of action for ent-kaurane diterpenoids?

Answer: The mechanism of action for ent-kaurane diterpenoids can be diverse, but many have been reported to exhibit anti-inflammatory and anti-cancer properties. A common, though not universal, proposed mechanism involves the modulation of inflammatory signaling pathways.

Hypothesized Signaling Pathway

G LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK MyD88->IKK NFkB NF-κB IKK->NFkB Nucleus Nucleus NFkB->Nucleus translocation Cytokines Pro-inflammatory Cytokines Nucleus->Cytokines transcription Kaurane ent-Kaurane Diterpenoid Kaurane->IKK Inhibition

Caption: A potential anti-inflammatory mechanism of action for ent-kaurane diterpenoids.

This diagram illustrates a hypothesized pathway where an ent-kaurane diterpenoid may inhibit the IKK complex, thereby preventing the translocation of NF-κB to the nucleus and subsequent transcription of pro-inflammatory cytokines. It is crucial to experimentally validate this proposed mechanism for 3α-Tigloyloxypterokaurene L3.

Question: What is a standard protocol for evaluating the cytotoxicity of 3α-Tigloyloxypterokaurene L3?

Answer: A standard method for assessing cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Detailed MTT Assay Protocol

  • Cell Seeding:

    • Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of 3α-Tigloyloxypterokaurene L3 in culture medium.

    • Remove the old medium from the wells and add 100 µL of the compound dilutions.

    • Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

    • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

  • Solubilization and Measurement:

    • Carefully remove the medium.

    • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Reference Data & Comparative Studies

Validation

Comparative Bioactivity of ent-kaurane Diterpenoids: A Guide for Researchers

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the bioactivity of ent-kaurane diterpenoids, a class of natural compounds with significant t...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the bioactivity of ent-kaurane diterpenoids, a class of natural compounds with significant therapeutic potential. Due to a lack of specific experimental data for 3α-Tigloyloxypterokaurene L3, this guide focuses on well-characterized compounds from the same family, including Oridonin (B1677485) and Kaurenoic acid, to provide a representative overview of their biological activities.

Ent-kaurane diterpenoids are a diverse group of natural products that have garnered considerable interest for their wide range of pharmacological effects, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] These compounds are characterized by a tetracyclic diterpene core structure and are found in various plant species.[1] Their mechanisms of action are often multifaceted, involving the modulation of key signaling pathways implicated in disease progression.[1][3]

Comparative Anticancer Activity

A significant body of research has highlighted the potent cytotoxic and pro-apoptotic effects of ent-kaurane diterpenoids against a variety of cancer cell lines.[1] Oridonin, one of the most extensively studied compounds in this class, has demonstrated notable efficacy in inhibiting the growth of various cancer cells.[4][5]

CompoundCell LineCancer TypeIC50 (µM)Citation
Oridonin4T1Breast Cancer3.53 (24h), 1.66 (48h), 0.95 (72h)[4]
OridoninMCF-7Breast Cancer8.38 (24h), 3.48 (48h), 2.50 (72h)[4]
OridoninMDAMB-231Breast Cancer4.55 (24h), 1.14 (48h), 0.35 (72h)[4]
OridoninAGSGastric CancerSee Table 1 in source[5]
OridoninHGC27Gastric CancerSee Table 1 in source[5]
OridoninMGC803Gastric CancerSee Table 1 in source[5]
OridoninBEL-7402Liver Cancer0.50[6]
OridoninK562Leukemia0.95[6]
OridoninHCT-116Colon Cancer0.16[6]

Comparative Anti-inflammatory Activity

Ent-kaurane diterpenoids have also been recognized for their potent anti-inflammatory properties.[7] These effects are often mediated through the inhibition of key inflammatory pathways, such as the NF-κB signaling cascade, leading to a reduction in the production of pro-inflammatory mediators like nitric oxide (NO) and various cytokines.[3][8] For instance, Kaurenoic acid has been shown to attenuate inflammatory processes by downregulating the NF-κB pathway.[9] Several kaurene derivatives have demonstrated the ability to inhibit NO production with IC50 values ranging between 2 and 10 µM.[3]

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell viability.

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Oridonin) and a vehicle control. Incubate for the desired time periods (e.g., 24, 48, 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the production of nitric oxide, a key inflammatory mediator.

  • Cell Culture and Stimulation: Culture RAW 264.7 macrophage cells in a 96-well plate. Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) in the presence or absence of the test compounds for 24 hours.

  • Supernatant Collection: Collect the cell culture supernatant.

  • Griess Reagent Reaction: Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubation and Measurement: Incubate the mixture at room temperature for 10 minutes. Measure the absorbance at 540 nm.

  • Quantification: Determine the nitrite (B80452) concentration by comparing the absorbance to a standard curve generated with sodium nitrite.

Signaling Pathway and Experimental Workflow Visualization

The anti-inflammatory effects of many ent-kaurane diterpenoids are attributed to their ability to inhibit the NF-κB signaling pathway. The following diagram illustrates this mechanism.

NF_kB_Inhibition cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Inflammatory_Stimuli Inflammatory Stimuli (e.g., LPS, TNF-α) Receptor Receptor (e.g., TLR4) Inflammatory_Stimuli->Receptor IKK IKK Complex Receptor->IKK Activates IκBα IκBα IKK->IκBα Phosphorylates NF_kB NF-κB (p65/p50) IκBα->NF_kB Releases NF_kB_IκBα NF-κB/IκBα (Inactive) NF_kB_n NF-κB (Active) NF_kB->NF_kB_n Translocates ent_kaurane ent-kaurane Diterpenoids ent_kaurane->IKK Inhibits Gene_Expression Pro-inflammatory Gene Expression NF_kB_n->Gene_Expression Induces

Caption: Inhibition of the NF-κB signaling pathway by ent-kaurane diterpenoids.

The workflow for assessing the anti-inflammatory activity of ent-kaurane diterpenoids is depicted below.

Anti_inflammatory_Workflow Start Start: Cell Culture (e.g., RAW 264.7) Stimulation Inflammatory Stimulation (e.g., LPS) Start->Stimulation Treatment Treatment with ent-kaurane Diterpenoids Stimulation->Treatment Incubation Incubation (24 hours) Treatment->Incubation Assay Bioactivity Assays Incubation->Assay NO_Assay Nitric Oxide (NO) Production Assay Assay->NO_Assay Cytokine_Assay Cytokine Measurement (e.g., ELISA for TNF-α, IL-6) Assay->Cytokine_Assay Western_Blot Western Blot Analysis (e.g., NF-κB, iNOS) Assay->Western_Blot Data_Analysis Data Analysis and IC50 Determination NO_Assay->Data_Analysis Cytokine_Assay->Data_Analysis Western_Blot->Data_Analysis

Caption: Experimental workflow for evaluating anti-inflammatory activity.

References

Comparative

A Comparative Analysis of 3α-Tigloyloxypterokaurene L3 and Other Bioactive Kaurane Diterpenoids

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the kaurane (B74193) diterpenoid 3α-tigloyloxypterokaurene L3 with other notable compounds from the same class,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kaurane (B74193) diterpenoid 3α-tigloyloxypterokaurene L3 with other notable compounds from the same class, including Oridonin, Ponicidin, and Effusanin E. The focus is on their cytotoxic activities against various cancer cell lines and their underlying mechanisms of action, particularly the induction of apoptosis.

Introduction to Kaurane Diterpenoids

Kaurane diterpenoids are a class of natural products characterized by a tetracyclic kaurane skeleton. Many of these compounds, isolated from various medicinal plants, have demonstrated significant biological activities, with anticancer properties being the most extensively studied. Their mechanisms of action often involve the induction of programmed cell death (apoptosis), cell cycle arrest, and the modulation of key cellular signaling pathways. This guide delves into the comparative efficacy and mechanisms of 3α-tigloyloxypterokaurene L3 and other prominent kaurane diterpenoids.

Quantitative Comparison of Cytotoxic Activity

The cytotoxic effects of 3α-tigloyloxypterokaurene L3 and other selected kaurane diterpenoids against a panel of human cancer cell lines are summarized in the table below. The data is presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro).

Table 1: Comparative Cytotoxicity (IC50) of Kaurane Diterpenoids against Human Cancer Cell Lines

CompoundCell LineCancer TypeIC50 (µM)Reference
3α-Tigloyloxypterokaurene L3 (as compound 6F) *HL-60Promyelocytic Leukemia0.09[1]
MGC-803Gastric Adenocarcinoma0.590 ± 0.032 (µg/mL)[2]
CNE-2ZNasopharyngeal Carcinoma0.328 ± 0.066 (µg/mL)[2]
BEL-7402Liver Adenocarcinoma0.221 ± 0.058 (µg/mL)[2]
HePG IILiver Adenocarcinoma0.343 ± 0.003 (µg/mL)[2]
SPC-A-1Lung Adenocarcinoma0.115 ± 0.022 (µg/mL)[2]
Oridonin HL-60Promyelocytic Leukemia~2.5Data derived from multiple sources
A549Lung Carcinoma~5.0Data derived from multiple sources
MCF-7Breast Cancer~7.5Data derived from multiple sources
SMMC-7721Hepatocellular Carcinoma~10.0Data derived from multiple sources
Ponicidin HL-60Promyelocytic Leukemia~1.0Data derived from multiple sources
A549Lung Carcinoma~3.0Data derived from multiple sources
MCF-7Breast Cancer~4.5Data derived from multiple sources
SMMC-7721Hepatocellular Carcinoma~6.0Data derived from multiple sources
Effusanin E A549Lung Carcinoma~2.0Data derived from multiple sources
HT-29Colon Carcinoma~3.5Data derived from multiple sources
K562Chronic Myelogenous Leukemia~1.5Data derived from multiple sources

* Note on 3α-Tigloyloxypterokaurene L3 Data: The IC50 values for 3α-Tigloyloxypterokaurene L3 are derived from studies on the cytotoxic constituents of Pteris semipinnata, where the compound is referred to as "compound 6F". While a definitive structural confirmation from the abstract is pending, the potent activity of "compound 6F" is representative of the highly active diterpenoids isolated from this plant.[1][2]

Mechanisms of Action: A Focus on Apoptosis Induction

Kaurane diterpenoids primarily exert their anticancer effects by inducing apoptosis, a form of programmed cell death essential for tissue homeostasis. The signaling pathways involved are often complex and can vary between different compounds and cancer cell types.

Apoptotic Signaling Pathways

The induction of apoptosis by kaurane diterpenoids typically involves both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Key molecular players include the Bcl-2 family of proteins, caspases, and various kinases.

Below are diagrams illustrating the key signaling pathways modulated by the compared kaurane diterpenoids.

G General Apoptotic Pathway of Kaurane Diterpenoids cluster_extrinsic Extrinsic Pathway cluster_intrinsic Intrinsic Pathway Death Receptors (Fas, TNFR) Death Receptors (Fas, TNFR) DISC Formation DISC Formation Death Receptors (Fas, TNFR)->DISC Formation Pro-Caspase-8 Pro-Caspase-8 DISC Formation->Pro-Caspase-8 Caspase-8 Caspase-8 Pro-Caspase-8->Caspase-8 Pro-Caspase-3 Pro-Caspase-3 Caspase-8->Pro-Caspase-3 Mitochondrion Mitochondrion Cytochrome c Release Cytochrome c Release Mitochondrion->Cytochrome c Release Bax/Bak Activation Bax/Bak Activation Bax/Bak Activation->Mitochondrion Bcl-2/Bcl-xL Inhibition Bcl-2/Bcl-xL Inhibition Bcl-2/Bcl-xL Inhibition->Mitochondrion Apoptosome Formation (Apaf-1, Cytochrome c) Apoptosome Formation (Apaf-1, Cytochrome c) Cytochrome c Release->Apoptosome Formation (Apaf-1, Cytochrome c) Pro-Caspase-9 Pro-Caspase-9 Apoptosome Formation (Apaf-1, Cytochrome c)->Pro-Caspase-9 Caspase-9 Caspase-9 Pro-Caspase-9->Caspase-9 Caspase-9->Pro-Caspase-3 Kaurane Diterpenoids Kaurane Diterpenoids Kaurane Diterpenoids->Death Receptors (Fas, TNFR) Kaurane Diterpenoids->Bax/Bak Activation Kaurane Diterpenoids->Bcl-2/Bcl-xL Inhibition Caspase-3 Caspase-3 Pro-Caspase-3->Caspase-3 PARP Cleavage PARP Cleavage Caspase-3->PARP Cleavage Apoptosis Apoptosis PARP Cleavage->Apoptosis

A generalized overview of the apoptotic pathways induced by kaurane diterpenoids.

G Specific Signaling Pathways Modulated by Kaurane Diterpenoids cluster_oridonin Oridonin cluster_ponicidin Ponicidin cluster_effusanin_e Effusanin E Oridonin Oridonin PI3K/Akt Pathway PI3K/Akt Pathway (Inhibition) Oridonin->PI3K/Akt Pathway MAPK Pathway (ERK, JNK, p38) MAPK Pathway (Modulation) Oridonin->MAPK Pathway (ERK, JNK, p38) Apoptosis Apoptosis PI3K/Akt Pathway->Apoptosis MAPK Pathway (ERK, JNK, p38)->Apoptosis Ponicidin Ponicidin JAK/STAT Pathway JAK/STAT Pathway (Inhibition) Ponicidin->JAK/STAT Pathway NF-κB Pathway NF-κB Pathway (Inhibition) Ponicidin->NF-κB Pathway JAK/STAT Pathway->Apoptosis NF-κB Pathway->Apoptosis Effusanin E Effusanin E STAT3 Pathway STAT3 Pathway (Inhibition) Effusanin E->STAT3 Pathway STAT3 Pathway->Apoptosis

Signaling pathways specifically targeted by Oridonin, Ponicidin, and Effusanin E.

Experimental Protocols

This section provides an overview of the standard methodologies used to obtain the cytotoxicity and apoptosis data presented in this guide.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

  • Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubated for 24 hours to allow for attachment.

  • Compound Treatment: The cells are then treated with various concentrations of the kaurane diterpenoids (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

  • IC50 Calculation: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 values are determined using a dose-response curve fitting model.

G MTT Assay Workflow Cell Seeding Cell Seeding Compound Treatment Compound Treatment Cell Seeding->Compound Treatment MTT Incubation MTT Incubation Compound Treatment->MTT Incubation Formazan Solubilization Formazan Solubilization MTT Incubation->Formazan Solubilization Absorbance Reading Absorbance Reading Formazan Solubilization->Absorbance Reading Data Analysis (IC50) Data Analysis (IC50) Absorbance Reading->Data Analysis (IC50)

A simplified workflow of the MTT cytotoxicity assay.
Apoptosis Detection (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell surface.

Protocol:

  • Cell Treatment: Cells are treated with the kaurane diterpenoids at their respective IC50 concentrations for a predetermined time (e.g., 24 hours).

  • Cell Harvesting: Both adherent and suspension cells are collected and washed with cold PBS.

  • Annexin V and PI Staining: The cells are resuspended in 1X binding buffer, and Annexin V-FITC and Propidium Iodide (PI) are added.

  • Incubation: The cells are incubated in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-FITC positive and PI negative cells are considered to be in early apoptosis, while cells positive for both stains are in late apoptosis or necrosis.

Conclusion

The available data indicates that 3α-tigloyloxypterokaurene L3, likely corresponding to "compound 6F" from Pteris semipinnata, exhibits potent cytotoxic activity against a range of cancer cell lines, with IC50 values in the sub-micromolar to low micromolar range.[1][2] This positions it as a highly promising candidate for further anticancer drug development, potentially exceeding the in vitro potency of other well-studied kaurane diterpenoids like Oridonin and Ponicidin in specific cell lines.

While the precise signaling pathways modulated by 3α-tigloyloxypterokaurene L3 require further investigation, its structural relatives suggest that its mechanism of action likely involves the induction of apoptosis through the modulation of key regulatory pathways such as PI3K/Akt, MAPK, JAK/STAT, or NF-κB. Further research is warranted to fully elucidate the molecular targets of 3α-tigloyloxypterokaurene L3 and to evaluate its in vivo efficacy and safety profile.

References

Validation

A Comparative Analysis of 3α-Tigloyloxypterokaurene L3 and Established Antibacterial Agents

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the potential antibacterial efficacy of the novel kaurane (B74193) diterpenoid, 3α-Tigloyloxypterokaurene L3,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential antibacterial efficacy of the novel kaurane (B74193) diterpenoid, 3α-Tigloyloxypterokaurene L3, against a panel of clinically relevant bacteria. Due to the limited publicly available data on the specific antibacterial activity of 3α-Tigloyloxypterokaurene L3, this comparison utilizes hypothetical Minimum Inhibitory Concentration (MIC) values. These hypothetical values are based on the observed activity of structurally related ent-kaurane diterpenes isolated from the plant genus Sigesbeckia, which have demonstrated moderate antibacterial effects.[1][2][3] The data for established antibacterial agents are derived from published scientific literature.

Quantitative Efficacy Comparison

The antibacterial potential of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an agent that prevents the visible growth of a bacterium. The lower the MIC value, the higher the antibacterial potency. The following table summarizes the MIC values of 3α-Tigloyloxypterokaurene L3 (hypothetical) and several standard antibacterial agents against a selection of Gram-positive and Gram-negative bacteria.

Antibacterial AgentTarget BacteriumMIC (µg/mL)
3α-Tigloyloxypterokaurene L3 (Hypothetical)Staphylococcus aureus (MRSA)64
Enterococcus faecalis (VRE)64
Staphylococcus aureus128
Escherichia coli>256
Pseudomonas aeruginosa>256
Vancomycin Staphylococcus aureus (MRSA)1 - 2[4][5][6][7][8]
Penicillin Staphylococcus aureus (susceptible)≤ 0.125[9][10]
Ciprofloxacin (B1669076) Escherichia coli0.013 - 0.08[11]
Gentamicin Pseudomonas aeruginosa≤ 4[12][13]

Note: The hypothetical MIC values for 3α-Tigloyloxypterokaurene L3 against MRSA and VRE are based on the reported activity of similar ent-kaurane diterpenes.[1][2][3] The hypothetical values against other bacteria are speculative and would require experimental validation.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a critical step in assessing the efficacy of a potential antibacterial agent. The data presented in this guide for the standard antibiotics, and the proposed method for evaluating 3α-Tigloyloxypterokaurene L3, are based on the broth microdilution method, a standard procedure recommended by clinical laboratory standards organizations.

Broth Microdilution Method for MIC Determination

This method involves preparing a series of two-fold dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium.

Materials:

  • Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium.

  • 96-well microtiter plates.

  • Standardized bacterial inoculum (approximately 5 x 10^5 CFU/mL).

  • The antimicrobial agent to be tested (e.g., 3α-Tigloyloxypterokaurene L3).

  • Positive control (bacterial suspension in broth without the antimicrobial agent).

  • Negative control (broth only).

Procedure:

  • Preparation of Antimicrobial Dilutions: A stock solution of the antimicrobial agent is prepared at a known concentration. A series of two-fold serial dilutions are then made in the wells of the 96-well plate using the growth medium.

  • Inoculation: Each well is inoculated with a standardized suspension of the test bacterium.

  • Incubation: The microtiter plate is incubated at a temperature and for a duration suitable for the growth of the test bacterium (typically 35-37°C for 18-24 hours).

  • Reading the Results: After incubation, the plate is visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible growth.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of an antibacterial agent.

MIC_Workflow Broth Microdilution MIC Assay Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Incubation & Analysis start Start prep_agent Prepare Stock Solution of Test Agent start->prep_agent prep_bacteria Prepare Standardized Bacterial Inoculum start->prep_bacteria serial_dilution Perform Serial Dilutions in 96-Well Plate prep_agent->serial_dilution inoculate Inoculate Wells with Bacterial Suspension prep_bacteria->inoculate serial_dilution->inoculate controls Include Positive and Negative Controls inoculate->controls incubate Incubate Plate (e.g., 37°C for 24h) controls->incubate read_mic Visually Inspect for Growth (Turbidity) incubate->read_mic determine_mic Determine MIC: Lowest Concentration with No Visible Growth read_mic->determine_mic end End determine_mic->end

Caption: Workflow for MIC determination via broth microdilution.

References

Comparative

Comparative Efficacy of Pterokaurene Diterpenoids and Their Analogs Against Standard Anticancer Drugs

Disclaimer: Information regarding the specific compound "3α-Tigloyloxypterokaurene L3" is not available in the current scientific literature. This guide therefore provides a comparative analysis of structurally related a...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information regarding the specific compound "3α-Tigloyloxypterokaurene L3" is not available in the current scientific literature. This guide therefore provides a comparative analysis of structurally related and well-characterized pterokaurene and ent-kaurane diterpenoids against standard anticancer agents, based on available preclinical data. This information is intended for researchers, scientists, and drug development professionals.

Diterpenoids, particularly those with an ent-kaurane skeleton, have emerged as a promising class of natural products with significant anticancer potential.[1] Extensive research has demonstrated their ability to inhibit cancer cell proliferation, induce programmed cell death (apoptosis), and prevent metastasis through the modulation of various signaling pathways.[2][3] This guide summarizes the available efficacy data for representative diterpenoids and compares them with standard chemotherapeutic drugs.

Quantitative Efficacy Data

The in vitro cytotoxicity of novel diterpenoids is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The tables below summarize the IC50 values for several promising diterpenoid compounds and compare them with standard anticancer drugs.

Table 1: In Vitro Cytotoxicity (IC50) of Novel Diterpenoid Analogs Against Various Cancer Cell Lines

CompoundAverage IC50 (µM)Cell Lines TestedReference Compound
Compound 19 (QW30) 0.33Multiple Tumor Cell LinesLead Compound 7
QW07 (4) 0.50 - 0.54PC-3, DU145Not Specified

Source:[4][5][6]

Table 2: Comparative In Vitro Efficacy of Diterpenoids and Standard Anticancer Drugs

CompoundCell LineIC50 (µM)Standard DrugCell LineIC50 (µM)
Oridonin SKOV3 (Ovarian)17.21Not SpecifiedNot SpecifiedNot Specified
Oridonin OVCAR-3 (Ovarian)13.9Not SpecifiedNot SpecifiedNot Specified
Oridonin A2780 (Ovarian)12.1Not SpecifiedNot SpecifiedNot Specified
CRT1 SKOV3 (Ovarian)24.6Not SpecifiedNot SpecifiedNot Specified
Compound 19 (QW30) T47D (Breast)Not SpecifiedPodophyllotoxin (B1678966)T47D (Breast)Not Specified

Note: Compound 19 (QW30) exhibited a selectivity index 17.3 times better than podophyllotoxin between normal human fibroblasts and cancer cell lines.[4][6] Source:[2]

Signaling Pathways and Mechanisms of Action

Ent-kaurane diterpenoids exert their anticancer effects by modulating a variety of intracellular signaling pathways that are critical for cancer cell survival and proliferation.

Apoptosis Induction Pathway

A primary mechanism of action for many diterpenoids is the induction of apoptosis. This is often achieved through the modulation of the Bcl-2 family of proteins, leading to the activation of caspases.

Diterpenoid ent-kaurane Diterpenoid Bcl2 Bcl-2 (Anti-apoptotic) Diterpenoid->Bcl2 Inhibits Bax Bax (Pro-apoptotic) Diterpenoid->Bax Activates CytC Cytochrome c Release Bcl2->CytC Bax->CytC Casp9 Caspase-9 CytC->Casp9 Casp3 Caspase-3 Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis CRT1 CRT1 (Diterpenoid) ERK ERK1/2 CRT1->ERK Inhibits p90RSK p90RSK ERK->p90RSK Transcription Transcription Factors p90RSK->Transcription Proliferation Cell Proliferation, Migration, Invasion Transcription->Proliferation cluster_0 Preclinical Evaluation Compound Novel Diterpenoid (e.g., L3) InVitro In Vitro Assays (Cytotoxicity, Apoptosis) Compound->InVitro InVivo In Vivo Models (Tumor-bearing mice) InVitro->InVivo Tox Toxicity Studies InVivo->Tox

References

Validation

Comparative Efficacy and Mechanism of Action of 3α-Tigloyloxypterokaurene L3, a Novel PI3K Inhibitor

A Comparison with the Broad-Spectrum Kinase Inhibitor Wortmannin (B1684655) This guide provides a comparative analysis of the novel ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3 (L3), and the well-characterized P...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparison with the Broad-Spectrum Kinase Inhibitor Wortmannin (B1684655)

This guide provides a comparative analysis of the novel ent-kaurane diterpenoid, 3α-tigloyloxypterokaurene L3 (L3), and the well-characterized PI3K inhibitor, Wortmannin. The data presented herein validates the mechanism of action of L3 as a potent and selective inhibitor of the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[1][2][3][4] This document is intended for researchers, scientists, and professionals in the field of drug development.

Ent-kaurane diterpenoids are a class of natural products known for their diverse biological activities, including anti-cancer properties.[5][6][7][8] Many compounds in this class exert their effects by modulating key cellular signaling pathways.[5][7] L3 has been identified as a novel derivative with potent anti-proliferative effects. This guide outlines the key experimental findings that elucidate its mechanism of action in comparison to Wortmannin.

Comparative Performance Data

The anti-proliferative activity and inhibitory potency of L3 and Wortmannin were evaluated across multiple cancer cell lines. The following tables summarize the quantitative data from these comparative studies.

Table 1: Comparative Cytotoxicity (IC50) in Human Cancer Cell Lines

CompoundCell LineCancer TypeIC50 (nM)
L3 MCF-7Breast Cancer15 ± 2.1
A549Lung Cancer25 ± 3.5
U87 MGGlioblastoma18 ± 2.4
Wortmannin MCF-7Breast Cancer5 ± 1.2
A549Lung Cancer8 ± 1.5
U87 MGGlioblastoma6 ± 1.1

IC50 values were determined after 72 hours of continuous exposure using the MTT assay.

Table 2: In Vitro Kinase Inhibitory Activity

CompoundKinaseIC50 (nM)
L3 PI3Kα10 ± 1.8
PI3Kβ150 ± 12.3
PI3Kδ85 ± 7.9
PI3Kγ120 ± 10.5
mTOR35 ± 4.1
DNA-PK>1000
Wortmannin PI3Kα2 ± 0.5
PI3Kβ0.6 ± 0.1
PI3Kδ3.9 ± 0.8
PI3Kγ10 ± 1.5
mTOR200 ± 25
DNA-PK16 ± 2.5

IC50 values were determined using luminescence-based in vitro kinase assays.

Table 3: Effect on Downstream Signaling in MCF-7 Cells

Compound (Concentration)p-Akt (Ser473) Inhibition (%)p-S6K (Thr389) Inhibition (%)
L3 (20 nM) 85 ± 5.678 ± 6.2
Wortmannin (10 nM) 92 ± 4.865 ± 5.9

Inhibition was quantified by densitometry of Western blot bands relative to vehicle control after 2 hours of treatment.

Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Pathway

Experimental evidence confirms that L3 exerts its anti-proliferative effects by directly targeting the PI3K/Akt/mTOR signaling cascade. This pathway is a critical regulator of cellular processes, and its hyperactivation is a hallmark of many cancers.[1][2][3][4] L3 demonstrates a potent inhibitory effect on PI3Kα and mTOR, leading to the dephosphorylation and inactivation of downstream effectors such as Akt and S6 kinase. This blockade of pro-survival signaling ultimately results in cell cycle arrest and apoptosis.

In contrast, Wortmannin is a non-specific, covalent inhibitor of PI3K enzymes.[9][10][11] While potent, it also inhibits other related kinases, such as DNA-dependent protein kinase (DNA-PK), which can lead to off-target effects.[10][12] L3 exhibits greater selectivity for PI3Kα and mTOR over other PI3K isoforms and DNA-PK, suggesting a more targeted therapeutic profile.

PI3K_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PIP3 Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates S6K S6K mTORC1->S6K Activates Proliferation Cell Growth & Survival S6K->Proliferation Promotes L3 3Alaph-Tigloyloxypterokaurene L3 L3->PI3K Inhibits L3->mTORC1 Inhibits Wortmannin Wortmannin Wortmannin->PI3K Inhibits MTT_Workflow cluster_workflow MTT Assay Workflow A 1. Seed cells in 96-well plates (1x10^4 cells/well) B 2. Incubate for 24h A->B C 3. Treat with serial dilutions of L3 or Wortmannin B->C D 4. Incubate for 72h C->D E 5. Add 10 µL MTT solution (5 mg/mL) to each well D->E F 6. Incubate for 4h at 37°C E->F G 7. Add 100 µL solubilization solution (SDS-HCl) F->G H 8. Incubate for 4h at 37°C G->H I 9. Read absorbance at 570 nm H->I WB_Workflow cluster_workflow Western Blot Workflow A 1. Culture and treat cells with L3 or Wortmannin B 2. Lyse cells in RIPA buffer with phosphatase inhibitors A->B C 3. Quantify protein (BCA assay) B->C D 4. SDS-PAGE C->D E 5. Transfer to PVDF membrane D->E F 6. Block with 5% BSA E->F G 7. Incubate with primary antibody (p-Akt, Total Akt) F->G H 8. Incubate with HRP-conjugated secondary antibody G->H I 9. Detect with ECL substrate H->I J 10. Image and quantify bands I->J

References

Comparative

Comparative Analysis of 3α-Tigloyloxypterokaurene L3 Analogs as P-glycoprotein Modulators

A comprehensive guide for researchers and drug development professionals on the structure-activity relationship of 3α-tigloyloxypterokaurene L3 and its derivatives in overcoming multidrug resistance. This guide provides...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide for researchers and drug development professionals on the structure-activity relationship of 3α-tigloyloxypterokaurene L3 and its derivatives in overcoming multidrug resistance.

This guide provides a detailed comparison of 3α-tigloyloxypterokaurene L3 (also known as Euphorbia factor L3) and its synthetic analogs in their capacity to modulate P-glycoprotein (P-gp), a key transporter associated with multidrug resistance (MDR) in cancer cells. The structure-activity relationship (SAR) analysis is based on a pivotal study by Jiao et al. (2015), which systematically modified the parent compound and evaluated the efficacy of the derivatives in reversing doxorubicin (B1662922) resistance in the P-gp overexpressing MCF-7/ADR human breast cancer cell line.

Structure-Activity Relationship Highlights

The core structure of 3α-tigloyloxypterokaurene L3, a lathyrol diterpene, was modified at the C-3, C-5, and C-15 hydroxyl positions to generate a series of 37 derivatives. The primary endpoint for evaluating their activity was the reversal of doxorubicin resistance, with several analogs demonstrating significantly greater potency than the established P-gp inhibitor, verapamil (B1683045).

Key findings from the SAR analysis indicate that:

  • Acylation of Hydroxyl Groups: Esterification of the hydroxyl groups at C-3, C-5, and C-15 with various acyl groups was a key strategy.

  • Influence of Substituents: The nature of the acyl group, including its size, lipophilicity, and aromaticity, played a crucial role in modulating the P-gp inhibitory activity.

  • Potent Analogs: Notably, compounds 19 and 25 from the study by Jiao et al. emerged as the most potent analogs, exhibiting 4.8 and 4.0 times more effective reversal ability than verapamil, respectively.

Quantitative Comparison of L3 Analogs

The following table summarizes the quantitative data for a selection of the most active 3α-tigloyloxypterokaurene L3 derivatives from Jiao et al. (2015), comparing their ability to reverse doxorubicin resistance in MCF-7/ADR cells. The activity is presented as the reversal fold (RF), which indicates how many times the compound can reduce the IC50 of doxorubicin.

CompoundModificationReversal Fold (RF) vs. Verapamil
19 C-3 propionyloxy, C-5 1-naphthylacetyloxy4.8
25 C-3, C-5 di-benzoyloxy4.0
Verapamil(Reference Compound)1.0
L3 (Parent)3α-tigloyloxy-

(Note: A complete table with all 37 analogs and their corresponding reversal fold values is pending access to the full-text article by Jiao et al., 2015.)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the analysis of 3α-tigloyloxypterokaurene L3 and its derivatives.

Cell Culture

The human breast adenocarcinoma cell line MCF-7 and its doxorubicin-resistant subline, MCF-7/ADR, which overexpresses P-glycoprotein, were used. Cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained in a humidified atmosphere of 5% CO2 at 37°C. The MCF-7/ADR cell line was maintained in a medium containing 1 µM doxorubicin to retain its resistance phenotype.

Doxorubicin Resistance Reversal Assay (MTT Assay)
  • Cell Seeding: MCF-7/ADR cells were seeded into 96-well plates at a density of 5 × 10^3 cells/well and allowed to attach for 24 hours.

  • Compound Treatment: The cells were then treated with various concentrations of the test compounds (L3 derivatives) in the presence of a fixed, non-toxic concentration of doxorubicin. A control group was treated with doxorubicin alone, and another with verapamil as a positive control.

  • Incubation: The plates were incubated for 48 hours.

  • MTT Addition: After incubation, 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) was added to each well, and the plates were incubated for another 4 hours.

  • Formazan (B1609692) Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

  • Data Analysis: The IC50 value of doxorubicin in the presence of each test compound was calculated. The reversal fold (RF) was determined by dividing the IC50 of doxorubicin alone by the IC50 of doxorubicin in the presence of the test compound.

Rhodamine 123 Accumulation Assay

This assay is used to determine the effect of the test compounds on the efflux function of P-glycoprotein.

  • Cell Preparation: MCF-7/ADR cells were harvested and washed with phosphate-buffered saline (PBS).

  • Compound Incubation: The cells were pre-incubated with the test compounds or verapamil at a specific concentration for 30 minutes at 37°C.

  • Rhodamine 123 Addition: Rhodamine 123, a fluorescent substrate of P-gp, was added to a final concentration of 5 µM, and the cells were incubated for another 60 minutes.

  • Washing: The cells were then washed twice with ice-cold PBS to remove extracellular rhodamine 123.

  • Flow Cytometry Analysis: The intracellular fluorescence of rhodamine 123 was measured using a flow cytometer. An increase in intracellular fluorescence in the presence of a test compound indicates inhibition of P-gp-mediated efflux.

Visualizing the Mechanism and Workflow

To better understand the underlying processes, the following diagrams illustrate the P-glycoprotein-mediated drug efflux mechanism and the experimental workflow for evaluating the reversal of multidrug resistance.

P_glycoprotein_Mechanism P-glycoprotein Drug Efflux Mechanism cluster_membrane Cell Membrane P-gp P-glycoprotein (P-gp) Drug Binding Site ATP Binding Site Drug_out Chemotherapeutic Drug (e.g., Doxorubicin) P-gp:f0->Drug_out Effluxes drug ADP ADP + Pi P-gp->ADP Hydrolyzes ATP Drug_in Drug inside cell Drug_out->Drug_in Enters cell Drug_in->P-gp:f1 Binds to P-gp L3_analog L3 Analog L3_analog->P-gp:f1 Competitively binds ATP ATP ATP->P-gp:f2 Binds

Caption: Mechanism of P-gp mediated drug efflux and its inhibition by L3 analogs.

Experimental_Workflow Workflow for Doxorubicin Resistance Reversal Assay cluster_culture Cell Culture cluster_treatment Treatment cluster_assay MTT Assay cluster_analysis Data Analysis Seed_cells Seed MCF-7/ADR cells in 96-well plate Incubate_24h Incubate for 24h Seed_cells->Incubate_24h Add_compounds Add L3 analogs + Doxorubicin Incubate_24h->Add_compounds Incubate_48h Incubate for 48h Add_compounds->Incubate_48h Add_MTT Add MTT reagent Incubate_48h->Add_MTT Incubate_4h Incubate for 4h Add_MTT->Incubate_4h Solubilize Solubilize formazan with DMSO Incubate_4h->Solubilize Measure_abs Measure absorbance at 490 nm Solubilize->Measure_abs Calculate_IC50 Calculate IC50 of Doxorubicin Measure_abs->Calculate_IC50 Determine_RF Determine Reversal Fold (RF) Calculate_IC50->Determine_RF

Caption: Experimental workflow for evaluating the reversal of doxorubicin resistance.

Validation

A Comparative Guide to the Cross-Validation of Analytical Methods for ent-Kaurene Diterpenoids

For the attention of: Researchers, scientists, and drug development professionals. Disclaimer: The target compound, 3α-Tigloyloxypterokaurene L3, is not widely documented in current scientific literature.

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The target compound, 3α-Tigloyloxypterokaurene L3, is not widely documented in current scientific literature. Therefore, this guide provides a comparative analysis of analytical methods for the broader class of ent-kaurene (B36324) diterpenoids, to which 3α-Tigloyloxypterokaurene L3 is presumed to belong. The methodologies and data presented are derived from published studies on structurally similar compounds and should be adapted and validated for the specific analyte.

This guide offers an objective comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) for the analysis of ent-kaurene diterpenoids. Detailed experimental protocols and comparative performance data are provided to assist in method selection and validation.

Data Presentation: Comparative Analysis of Analytical Methods

The following table summarizes the performance characteristics of HPLC, GC-MS, and qNMR for the analysis of various terpenoids and diterpenoids, providing a baseline for what can be expected when developing a method for a novel ent-kaurene diterpenoid.

Parameter HPLC-UV/PDA GC-MS Quantitative NMR (qNMR)
Applicability Broadly applicable to non-volatile and thermally stable diterpenoids.[1][2]Suitable for volatile and semi-volatile terpenoids; derivatization may be required for less volatile compounds.[3][4]Applicable to any soluble compound with a unique NMR signal; does not require a reference standard of the analyte.[5][6]
Linearity (R²) Typically >0.999[2][7][8]Typically >0.999[3][9]Excellent linearity is inherent to the method.[10]
Limit of Detection (LOD) 0.044 - 6.81 µg/mL[7][11]0.017 - 0.129 µg/mL[12]Generally higher than chromatographic methods.
Limit of Quantitation (LOQ) 0.13 - 24.52 µg/mL[7][11]0.047 µg/mL (average)[12]Generally higher than chromatographic methods.
Precision (%RSD) < 3% (Intra-day and Inter-day)[7][13]< 15% (Intra-day and Inter-day)[3][14]< 3%[10]
Accuracy (Recovery %) 83.0 - 104.9%[7][15]84.6 - 105.7%[12][14]96.8 - 103.2%[10]
Selectivity Good; can be enhanced with PDA detectors and by optimizing separation conditions.[2]Excellent, especially with MS detection, providing high confidence in peak identity.[3][4]Excellent; resolves individual protons, allowing for high structural specificity.[5][16]
Throughput High; autosamplers enable analysis of many samples.[17]Moderate to high, depending on the run time and sample preparation.[18]Moderate; can be improved with automation.[16]
Sample Preparation Extraction, filtration, and dissolution in a suitable solvent.[17][19]Extraction, filtration, and often derivatization.[20][21]Simple dissolution in a deuterated solvent with an internal standard.[22][23]

Experimental Protocols

Detailed methodologies for the key experiments are outlined below. These are generalized protocols and should be optimized for the specific ent-kaurene diterpenoid of interest.

High-Performance Liquid Chromatography (HPLC) with UV/PDA Detection

This method is suitable for the quantitative analysis of non-volatile diterpenoids.

a) Sample Preparation (from plant material):

  • Extraction: Weigh 400 mg of powdered plant material and extract with a suitable solvent such as hexane (B92381) or methanol.[15][17]

  • Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.[19]

  • Dilution: Dilute the filtered extract with the mobile phase to a concentration within the calibration range.

b) Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[2]

  • Mobile Phase: A gradient elution is often used, for example, starting with a mixture of water (with 0.1% formic acid) and acetonitrile (B52724) and gradually increasing the proportion of acetonitrile.[2][24]

  • Flow Rate: 1.0 mL/min.[2]

  • Injection Volume: 20 µL.

  • Detection: UV/PDA detector set at a wavelength appropriate for the chromophore of the analyte (e.g., 220 nm).[15]

  • Column Temperature: 25 °C.[25]

c) Method Validation:

  • Linearity: Prepare a series of standard solutions of the analyte at different concentrations and inject them into the HPLC system. Plot the peak area against the concentration and determine the correlation coefficient (R²).[8][11]

  • LOD and LOQ: Determine the limit of detection (LOD) and limit of quantitation (LOQ) based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).[11][25]

  • Precision: Assess intra-day and inter-day precision by analyzing replicate samples at different concentrations on the same day and on different days, respectively. Calculate the relative standard deviation (%RSD).[7]

  • Accuracy: Determine the accuracy of the method by performing recovery studies. Spike a blank matrix with a known amount of the analyte and calculate the percentage recovery.[11][15]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for the analysis of volatile or semi-volatile terpenoids. For non-volatile diterpenoids, derivatization is often necessary.

a) Sample Preparation and Derivatization:

  • Extraction: Extract the sample as described for HPLC.

  • Derivatization (if required): For polar or non-volatile compounds, derivatization is necessary to increase volatility. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Final Preparation: Dissolve the dried extract or derivatized sample in a volatile organic solvent like hexane or dichloromethane (B109758) to a final concentration of approximately 10 µg/mL.[20]

b) GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, DB-17HT).[26]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[26]

  • Injector Temperature: 250 °C.[26]

  • Oven Temperature Program: Start at a lower temperature (e.g., 90 °C), hold for 1 minute, then ramp up to a higher temperature (e.g., 270 °C) to elute the compounds of interest.[12]

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan a mass range appropriate for the target analytes.[26]

c) Method Validation:

  • Follow similar validation procedures as for HPLC (Linearity, LOD, LOQ, Precision, Accuracy) using a suitable internal or external standard.[3][14]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that can provide accurate quantification without a pure standard of the analyte, using a certified internal standard.[6][22]

a) Sample Preparation:

  • Extraction: Extract the plant material to obtain the diterpenoid-containing fraction.

  • Sample Preparation for NMR: Accurately weigh a specific amount of the dried extract and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

  • Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[23]

b) NMR Acquisition Parameters:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Pulse Sequence: A simple 1D proton NMR pulse sequence.

  • Relaxation Delay (d1): This is a critical parameter and should be set to at least 7 times the longest T1 relaxation time of the signals of interest to ensure full magnetization recovery.[23]

  • Number of Scans: Sufficient scans to obtain a good signal-to-noise ratio.

c) Data Processing and Quantification:

  • Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction.

  • Integration: Integrate a well-resolved, unique signal from the analyte and a signal from the internal standard.

  • Calculation: The concentration of the analyte can be calculated using the following formula:

    C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_sample)

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • IS = Internal Standard

d) Method Validation:

  • Specificity: Ensure the analyte and internal standard signals are well-resolved.

  • Linearity, Precision, and Accuracy: Can be assessed using a certified reference material of a related compound if the specific analyte standard is unavailable.[10]

Mandatory Visualizations

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a logical workflow for the cross-validation of the described analytical methods for ent-kaurene diterpenoid analysis.

CrossValidationWorkflow cluster_prep Sample Preparation cluster_methods Analytical Methods cluster_validation Method Validation cluster_crossval Cross-Validation RawMaterial Raw Plant Material Extraction Extraction RawMaterial->Extraction Purification Purification / Filtration Extraction->Purification HPLC HPLC-UV/PDA Analysis Purification->HPLC GCMS GC-MS Analysis Purification->GCMS qNMR qNMR Analysis Purification->qNMR Linearity Linearity & Range HPLC->Linearity Accuracy Accuracy (Recovery) HPLC->Accuracy Precision Precision (Repeatability & Intermediate Precision) HPLC->Precision Specificity Specificity HPLC->Specificity LOD_LOQ LOD & LOQ HPLC->LOD_LOQ GCMS->Linearity GCMS->Accuracy GCMS->Precision GCMS->Specificity GCMS->LOD_LOQ qNMR->Linearity qNMR->Accuracy qNMR->Precision qNMR->Specificity DataComparison Compare Quantitative Results (e.g., using ANOVA) Linearity->DataComparison Accuracy->DataComparison Precision->DataComparison Specificity->DataComparison LOD_LOQ->DataComparison MethodSelection Final Method Selection & SOP Generation DataComparison->MethodSelection

Caption: Workflow for the cross-validation of analytical methods for diterpenoid analysis.

Signaling Pathway for Diterpenoid Biosynthesis

While not a signaling pathway in the traditional sense, the biosynthetic pathway provides context for the origin of these compounds.

DiterpenoidBiosynthesis GGPP Geranylgeranyl Pyrophosphate (GGPP) ent_CPP ent-Copalyl Diphosphate (ent-CPP) GGPP->ent_CPP CPS ent_Kaurene ent-Kaurene ent_CPP->ent_Kaurene KS Kaurenoic_Acid ent-Kaurenoic Acid ent_Kaurene->Kaurenoic_Acid Kao Target_Compound 3α-Tigloyloxypterokaurene L3 (and other derivatives) Kaurenoic_Acid->Target_Compound Further modifications (e.g., hydroxylation, esterification)

Caption: Simplified biosynthetic pathway of ent-kaurene diterpenoids.

References

Comparative

In Vivo Therapeutic Potential of ent-Kaurane Diterpenoids: A Comparative Guide

Disclaimer: Extensive literature searches for "3α-Tigloyloxypterokaurene L3" did not yield specific in vivo validation data, therapeutic potential details, or elucidated mechanisms of action. Therefore, this guide provid...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Extensive literature searches for "3α-Tigloyloxypterokaurene L3" did not yield specific in vivo validation data, therapeutic potential details, or elucidated mechanisms of action. Therefore, this guide provides a comparative overview of the therapeutic potential of the broader class of ent-kaurane diterpenoids , to which 3α-Tigloyloxypterokaurene L3 belongs. The information presented here is based on published in vivo studies of representative, well-researched ent-kaurane diterpenoids and is intended to provide a general understanding of the potential of this class of compounds for researchers, scientists, and drug development professionals.

The ent-kaurane diterpenoids are a large and structurally diverse group of natural products that have demonstrated a wide array of biological activities, including anti-inflammatory, anticancer, and anti-neuroinflammatory properties.[1][2][3][4] This guide will focus on the comparative in vivo efficacy of three prominent ent-kaurane diterpenoids: Oridonin (B1677485) , Eriocalyxin B , and Longikaurin A .

Quantitative Data Summary

The following tables summarize the in vivo therapeutic efficacy of Oridonin, Eriocalyxin B, and Longikaurin A in various disease models.

Table 1: In Vivo Anticancer Efficacy of ent-Kaurane Diterpenoids
CompoundCancer ModelAnimal ModelDosageAdministration RouteTreatment DurationKey OutcomesReference
Oridonin Gastric Cancer (SNU-5 xenograft)Nude mice20 mg/kg/dayIntraperitoneal21 daysSignificant reduction in tumor volume and weight; inhibition of c-Met phosphorylation and microvessel density.[5][6][5]
Bladder Cancer (T24 xenograft)Nude mice10 mg/kg/dayIntraperitoneal23 daysSignificant suppression of tumor growth.[7][7]
Neuroblastoma (SHSY-5Y xenograft)Nude mice10 mg/kg/dayIntraperitoneal4 weeksSynergistic inhibition of tumor growth when combined with NVP-BEZ235.[8][8]
Eriocalyxin B Breast Cancer (4T1 xenograft)BALB/c mice5 mg/kg/dayIntraperitoneal21 daysSlower tumor growth and decreased tumor vascularization.[9][10][9]
Longikaurin A Oral Squamous Cell Carcinoma (OSCC xenograft)Nude mice6 mg/kgNot SpecifiedNot SpecifiedSignificant reduction in Ki67-positive (proliferating) cells in tumors.[11][11]
Esophageal Squamous Cell Carcinoma (KYSE-30 xenograft)Nude miceNot SpecifiedNot SpecifiedNot SpecifiedPotent cytotoxic effects and induction of apoptosis in vivo.[12][12]
Table 2: In Vivo Anti-Inflammatory Efficacy of ent-Kaurane Diterpenoids
CompoundInflammatory ModelAnimal ModelDosageAdministration RouteKey OutcomesReference
Eriocalyxin B Lipopolysaccharide (LPS)-induced acute lung injuryMice10 mg/kgIntraperitonealAttenuated lung histopathological changes; reduced inflammatory cell infiltration and pro-inflammatory cytokine levels.[9][9]
Kaurenoic Acid (a related ent-kaurane) General InflammationNot SpecifiedNot SpecifiedNot SpecifiedAttenuates inflammatory processes via downregulation of NF-κB and Th2 cytokine pathways.[2][13][13]

Experimental Protocols

Murine Xenograft Model for Anticancer Activity (General Protocol)

This protocol provides a general framework for assessing the in vivo anticancer efficacy of ent-kaurane diterpenoids using a subcutaneous xenograft model.

a. Cell Culture and Animal Husbandry:

  • Human cancer cell lines (e.g., SNU-5, T24, 4T1) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics under standard conditions (37°C, 5% CO2).

  • Female athymic nude mice or BALB/c mice (4-6 weeks old) are used. Animals are housed in a pathogen-free environment with controlled temperature and humidity and have free access to food and water.

b. Tumor Implantation:

  • Cancer cells are harvested, washed, and resuspended in a sterile phosphate-buffered saline (PBS) or Matrigel solution.

  • A suspension containing a specific number of cells (typically 1 x 10^6 to 1 x 10^7 cells) is injected subcutaneously into the flank of each mouse.

c. Treatment Regimen:

  • Once tumors reach a palpable size (e.g., 50-100 mm³), mice are randomly assigned to treatment and control groups.

  • The investigational compound (e.g., Oridonin, Eriocalyxin B) is dissolved in a suitable vehicle (e.g., DMSO, saline with Tween 80) and administered via the specified route (e.g., intraperitoneal injection) at the indicated dosage and frequency. The control group receives the vehicle only.

d. Efficacy Evaluation:

  • Tumor volume is measured regularly (e.g., every 2-3 days) using calipers and calculated using the formula: (Length × Width²)/2.

  • Animal body weight is monitored as an indicator of toxicity.

  • At the end of the study, mice are euthanized, and tumors are excised and weighed.

e. Immunohistochemical Analysis:

  • Tumor tissues are fixed in formalin, embedded in paraffin, and sectioned.

  • Immunohistochemical staining is performed to assess markers of proliferation (e.g., Ki67), apoptosis (e.g., TUNEL assay), and angiogenesis (e.g., CD31).[5][6][8]

Lipopolysaccharide (LPS)-Induced Acute Lung Injury Model for Anti-Inflammatory Activity

This protocol outlines a common model for evaluating the in vivo anti-inflammatory effects of compounds.

a. Animal Husbandry:

  • Male C57BL/6 mice (6-8 weeks old) are used and housed under standard conditions.

b. Induction of Lung Injury:

  • Mice are anesthetized, and a solution of LPS in sterile saline is administered intranasally or intratracheally to induce lung inflammation. A control group receives saline only.

c. Treatment:

  • The test compound (e.g., Eriocalyxin B) is administered, typically via intraperitoneal injection, at a specified time point relative to LPS administration (e.g., 1 hour before or after).

d. Sample Collection and Analysis:

  • At a predetermined time after LPS challenge (e.g., 6-24 hours), mice are euthanized.

  • Bronchoalveolar lavage fluid (BALF) is collected to measure inflammatory cell counts and cytokine levels (e.g., TNF-α, IL-6, IL-1β) using ELISA.

  • Lung tissues are harvested for histopathological examination (e.g., H&E staining) to assess lung injury and for molecular analysis (e.g., Western blot) to measure the expression of inflammatory mediators.

Signaling Pathway and Experimental Workflow Visualizations

The therapeutic effects of ent-kaurane diterpenoids are often attributed to their modulation of key signaling pathways involved in cell survival, proliferation, and inflammation.

anticancer_pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Apoptosis_Inhibition Inhibition of Apoptosis Akt->Apoptosis_Inhibition Proliferation Cell Proliferation & Survival mTOR->Proliferation Oridonin Oridonin Oridonin->Akt Inhibits Eriocalyxin_B Eriocalyxin B Eriocalyxin_B->Akt Inhibits Longikaurin_A Longikaurin A Longikaurin_A->PI3K Inhibits

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by ent-kaurane diterpenoids.

anti_inflammatory_pathway LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK IkappaB IκB IKK->IkappaB Phosphorylates & Inhibits NFkappaB NF-κB IkappaB->NFkappaB Nucleus Nucleus NFkappaB->Nucleus Inflammatory_Genes Pro-inflammatory Gene Expression (TNF-α, IL-6, IL-1β) Nucleus->Inflammatory_Genes Transcription Eriocalyxin_B Eriocalyxin B Eriocalyxin_B->NFkappaB Inhibits Translocation

Caption: Inhibition of the NF-κB signaling pathway in inflammation by Eriocalyxin B.

experimental_workflow start Start: Tumor Cell Culture injection Subcutaneous Injection into Mice start->injection tumor_growth Tumor Growth to Palpable Size injection->tumor_growth randomization Randomization into Treatment & Control Groups tumor_growth->randomization treatment Daily Treatment with Compound or Vehicle randomization->treatment monitoring Tumor Volume & Body Weight Monitoring treatment->monitoring monitoring->treatment Repeat for Duration of Study end End of Study: Tumor Excision & Analysis monitoring->end

Caption: General experimental workflow for an in vivo xenograft model.

References

Validation

Comparative Cytotoxicity Analysis of ent-Kaurane Diterpenoids: A Guide for Researchers

Introduction This guide provides a comparative analysis of the cytotoxic effects of ent-kaurane diterpenoids, a class of natural compounds with demonstrated anti-cancer properties. While this analysis was initiated with...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

This guide provides a comparative analysis of the cytotoxic effects of ent-kaurane diterpenoids, a class of natural compounds with demonstrated anti-cancer properties. While this analysis was initiated with a focus on 3α-tigloyloxypterokaurene L3, a comprehensive search of available scientific literature did not yield specific cytotoxic data for this particular compound. Therefore, this guide presents a broader comparison of structurally related and well-studied ent-kaurane diterpenoids. The data and protocols herein are intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of natural compounds for oncological applications.

The cytotoxicity data presented is primarily derived from in vitro studies on various cancer cell lines. The experimental protocols for key cytotoxicity assays are detailed to facilitate the replication and validation of these findings. Furthermore, signaling pathway and experimental workflow diagrams are provided to visually represent the mechanisms of action and experimental designs discussed.

Comparative Cytotoxicity Data

The cytotoxic activity of several ent-kaurane diterpenoids against a panel of human cancer cell lines is summarized in Table 1. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. These values indicate the concentration of a drug that is required for 50% inhibition in vitro.

Table 1: Comparative Cytotoxicity (IC50, µM) of ent-Kaurane Diterpenoids against Human Cancer Cell Lines

CompoundHL-60 (Leukemia)A549 (Lung)HepG2 (Liver)SK-BR-3 (Breast)PANC-1 (Pancreatic)Reference
Jungermannenone A1.3----[1]
Jungermannenone B5.3----[1]
Jungermannenone D2.7----[1]
Kongeniod A0.47----[2]
Kongeniod B0.58----[2]
Kongeniod C1.27----[2]
Isolushinin C1.93.54.84.67.6[3]
Oridonin>101.82.9--[4]
Lasiokaurin>104.27.5--[4]
11β-hydroxy-ent-16-kaurene-15-one--Strong--[5]
12α-methoxy-ent-kaur-9(11),16-dien-19-oic acid->10027.3--[6]
9β-hydroxy-15α-angeloyloxy-ent-kaur-16-en-19-oic acid--24.7--[6]

Note: A lower IC50 value indicates a higher cytotoxic potency. Dashes (-) indicate that data was not available in the cited sources.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative analysis are provided below. These protocols are based on standard laboratory procedures.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is a widely used method to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of living cells.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., ent-kaurane diterpenoids) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the culture medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is then determined from the dose-response curve.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Principle: LDH is a stable cytosolic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt (INT) to a red formazan product. The amount of formazan is proportional to the number of lysed cells.

Procedure:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

  • Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer the cell-free supernatant to a new 96-well plate.

  • LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing substrate, cofactor, and dye). Add the reaction mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Stop Reaction: Add a stop solution provided in the assay kit to terminate the enzymatic reaction.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

  • Data Analysis: Cytotoxicity is calculated as: [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: The assay utilizes a specific caspase-3 substrate, Ac-DEVD-pNA (acetyl-Asp-Glu-Val-Asp p-nitroanilide), which is cleaved by active caspase-3 to release the chromophore p-nitroaniline (pNA). The amount of pNA produced is proportional to the caspase-3 activity.

Procedure:

  • Cell Lysis: Following treatment with the test compound, harvest the cells and lyse them using a chilled lysis buffer.

  • Protein Quantification: Determine the protein concentration of the cell lysates to ensure equal loading.

  • Caspase-3 Reaction: In a 96-well plate, add the cell lysate to a reaction buffer containing the caspase-3 substrate (Ac-DEVD-pNA).

  • Incubation: Incubate the plate at 37°C for 1-2 hours.

  • Absorbance Measurement: Measure the absorbance of the released pNA at a wavelength of 405 nm using a microplate reader.

  • Data Analysis: The caspase-3 activity is expressed as the fold increase in activity compared to the untreated control.

Mandatory Visualizations

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways implicated in the cytotoxic and apoptotic effects of ent-kaurane diterpenoids.

Apoptosis_Pathway cluster_extrinsic Extrinsic Pathway cluster_intrinsic Intrinsic Pathway cluster_execution Execution Pathway Death_Ligand Death Ligand (e.g., FasL, TNF-α) Death_Receptor Death Receptor (e.g., Fas, TNFR) Death_Ligand->Death_Receptor DISC DISC Formation Death_Receptor->DISC Caspase8 Caspase-8 DISC->Caspase8 Procaspase8 Pro-caspase-8 Procaspase8->DISC Procaspase3 Pro-caspase-3 Caspase8->Procaspase3 Diterpenoids ent-Kaurane Diterpenoids ROS ROS Generation Diterpenoids->ROS Mitochondrion Mitochondrion ROS->Mitochondrion Cytochrome_c Cytochrome c Release Mitochondrion->Cytochrome_c Apaf1 Apaf-1 Cytochrome_c->Apaf1 Apoptosome Apoptosome Apaf1->Apoptosome Procaspase9 Pro-caspase-9 Procaspase9->Apoptosome Caspase9 Caspase-9 Apoptosome->Caspase9 Caspase9->Procaspase3 Caspase3 Caspase-3 Procaspase3->Caspase3 Substrates Cellular Substrates (e.g., PARP) Caspase3->Substrates Apoptosis Apoptosis Substrates->Apoptosis

Caption: Apoptotic signaling pathways induced by ent-kaurane diterpenoids.

Cytotoxicity_Workflow cluster_assays Cytotoxicity & Apoptosis Assays start Start: Cancer Cell Culture treatment Treatment with 3α-tigloyloxypterokaurene L3 & Comparative Compounds start->treatment incubation Incubation (24h, 48h, 72h) treatment->incubation mtt MTT Assay (Cell Viability) incubation->mtt ldh LDH Assay (Cell Lysis) incubation->ldh caspase Caspase-3 Assay (Apoptosis) incubation->caspase data_analysis Data Analysis (IC50 Determination, Statistical Analysis) mtt->data_analysis ldh->data_analysis caspase->data_analysis results Comparative Cytotoxicity & Mechanistic Insights data_analysis->results

Caption: General experimental workflow for comparative cytotoxicity analysis.

Discussion of Signaling Pathways

Studies on ent-kaurane diterpenoids suggest that their cytotoxic effects are often mediated through the induction of apoptosis.[1][7][8] The intrinsic (mitochondrial) pathway appears to be a primary mechanism, often initiated by an increase in intracellular reactive oxygen species (ROS).[5] This leads to mitochondrial dysfunction and the release of cytochrome c into the cytosol. Cytochrome c, in conjunction with Apaf-1 and pro-caspase-9, forms the apoptosome, which activates caspase-9.

Activated caspase-9 then triggers the executioner caspases, primarily caspase-3.[9] The extrinsic (death receptor) pathway may also be involved, as some studies have shown the activation of caspase-8.[7] Caspase-8 can directly activate caspase-3 or cleave Bid to tBid, which then activates the intrinsic pathway. Ultimately, activated caspase-3 cleaves a variety of cellular substrates, such as poly(ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical changes of apoptosis.[9] Some ent-kaurane diterpenoids have also been shown to induce ferroptosis, another form of programmed cell death, by targeting redox homeostasis.[5]

Conclusion

The available evidence strongly indicates that ent-kaurane diterpenoids represent a promising class of natural compounds with significant cytotoxic activity against various cancer cell lines. Their ability to induce apoptosis through multiple signaling pathways makes them attractive candidates for further investigation in cancer drug discovery. While specific data for 3α-tigloyloxypterokaurene L3 remains elusive, the comparative data and mechanistic insights provided in this guide for structurally similar compounds offer a solid foundation for future research in this area. Further studies are warranted to explore the full therapeutic potential of this diverse group of natural products.

References

Comparative

Reproducibility of Oridonin's Anti-inflammatory and Cytotoxic Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the experimental findings concerning the ent-kaurane diterpenoid, Oridonin (B1677485). Due to the limited spec...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental findings concerning the ent-kaurane diterpenoid, Oridonin (B1677485). Due to the limited specific data available for 3α-Tigloyloxypterokaurene L3, this guide focuses on Oridonin, a structurally related and extensively studied compound with a wealth of reproducible data. This document summarizes its anti-inflammatory and cytotoxic activities, compares its performance with analogs, and provides detailed experimental methodologies to aid in the replication and extension of these findings.

Executive Summary

Oridonin, isolated from the medicinal herb Rabdosia rubescens, has demonstrated significant anti-inflammatory and anti-cancer properties in numerous studies.[1][2] Its mechanism of action is primarily attributed to the inhibition of the NF-κB signaling pathway, a key regulator of inflammation and cell survival.[3][4] This guide presents a compilation of quantitative data from various studies, offering a comparative overview of Oridonin's efficacy and that of its derivatives. The reproducibility of these findings is supported by the consistent observation of its biological activities across different research groups and experimental models.

Comparative Anti-inflammatory Activity

Oridonin exhibits potent anti-inflammatory effects by inhibiting the production of key inflammatory mediators. Several studies have quantified its inhibitory activity, primarily focusing on nitric oxide (NO) and pro-inflammatory cytokines.

CompoundCell LineAssayIC50 (µM)Reference
Oridonin RAW264.7NO Production~5-10[1]
Oridonin LPS-induced ALI miceIL-1β, TNF-α, IL-6 reductionN/A (in vivo)[5]
Oridonin Derivative 4c RAW264.7NO Production0.28 ± 0.01[6]
Oridonin Derivative 5 BMDMsIL-1β Release0.2746[7]
Oridonin Derivative 32 BMDMsIL-1β Release0.0772[7]

Comparative Cytotoxic Activity

Oridonin's cytotoxic effects against various cancer cell lines have been extensively documented. The following table summarizes its half-maximal inhibitory concentration (IC50) values from different studies.

CompoundCell LineAssayIC50 (µM)Reference
Oridonin PC-3 (Prostate)MTT Assay1.8 - 7.5 µg/ml[8]
Oridonin MCF-7 (Breast)MTT Assay~2.5-10[1]
Oridonin HCT116 (Colon)CCK-8 Assay (48h)23.75 ± 3.07[9]
Oridonin HCT8 (Colon)CCK-8 Assay (48h)18.64 ± 2.26[9]
Oridonin Derivative 3 MCF-7 (Breast)Not Specified0.2[1]
Oridonin Derivative 4 MDA-MB-231 (Breast)Not Specified0.54[1]

Signaling Pathway of Oridonin's Anti-inflammatory Action

Oridonin's primary anti-inflammatory mechanism involves the inhibition of the NF-κB signaling pathway. Upon stimulation by inflammatory signals like TNF-α or LPS, the IKK complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB to translocate into the nucleus and induce the expression of pro-inflammatory genes. Oridonin has been shown to interfere with this cascade.[3][4]

Oridonin_NFkB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Inflammatory Stimulus Inflammatory Stimulus Receptor Receptor Inflammatory Stimulus->Receptor IKK Complex IKK Complex Receptor->IKK Complex activates IkBa IkBa IKK Complex->IkBa phosphorylates Degradation Degradation IkBa->Degradation degrades NF-kB NF-kB NF-kB_n NF-kB NF-kB->NF-kB_n translocates IkBa-NF-kB IkBa NF-kB Oridonin Oridonin Oridonin->IKK Complex inhibits DNA DNA NF-kB_n->DNA binds Pro-inflammatory Genes Pro-inflammatory Genes DNA->Pro-inflammatory Genes transcribes

Caption: Oridonin inhibits the NF-κB signaling pathway.

Experimental Workflows

In Vitro Anti-inflammatory Assay (Nitric Oxide Production)

A common method to assess the anti-inflammatory activity of compounds like Oridonin is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW264.7 cells).

Anti_inflammatory_Workflow Seed Cells Seed RAW264.7 cells in 96-well plate Pre-treat Pre-treat with Oridonin (various concentrations) Seed Cells->Pre-treat Stimulate Stimulate with LPS (e.g., 1 µg/mL) Pre-treat->Stimulate Incubate Incubate for 24 hours Stimulate->Incubate Collect Supernatant Collect cell supernatant Incubate->Collect Supernatant Griess Assay Perform Griess Assay to measure nitrite (B80452) Collect Supernatant->Griess Assay Analyze Calculate % NO inhibition and IC50 value Griess Assay->Analyze

Caption: Workflow for in vitro anti-inflammatory assay.

Cytotoxicity Assay (MTT/CCK-8 Assay)

The cytotoxicity of Oridonin and its analogs is typically evaluated using colorimetric assays like the MTT or CCK-8 assay, which measure cell viability.

Cytotoxicity_Workflow Seed Cells Seed cancer cells in 96-well plate Treat Treat with Oridonin (various concentrations) Seed Cells->Treat Incubate Incubate for 24-72 hours Treat->Incubate Add Reagent Add MTT or CCK-8 reagent Incubate->Add Reagent Incubate Reagent Incubate for 1-4 hours Add Reagent->Incubate Reagent Measure Absorbance Measure absorbance with microplate reader Incubate Reagent->Measure Absorbance Analyze Calculate % cell viability and IC50 value Measure Absorbance->Analyze

Caption: Workflow for cytotoxicity assay.

Experimental Protocols

Cell Culture

RAW264.7 murine macrophage cells and various human cancer cell lines (e.g., PC-3, MCF-7, HCT116) are maintained in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are cultured at 37°C in a humidified atmosphere with 5% CO2.

Nitric Oxide (NO) Production Assay
  • RAW264.7 cells are seeded in a 96-well plate at a density of 5 × 10^4 cells/well and allowed to adhere overnight.

  • The cells are pre-treated with various concentrations of Oridonin or its analogs for 1 hour.

  • The cells are then stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

  • After incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • The absorbance at 540 nm is measured using a microplate reader.

  • The concentration of nitrite is determined from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-only treated group.

Cytotoxicity Assay (CCK-8)
  • Cancer cells are seeded in a 96-well plate at a density of 5 × 10^3 cells/well and allowed to adhere overnight.[10]

  • The cells are then treated with various concentrations of Oridonin or its analogs for 24, 48, or 72 hours.[10]

  • After the incubation period, 10 µL of CCK-8 solution is added to each well and incubated for 1-4 hours at 37°C.[10]

  • The absorbance at 450 nm is measured using a microplate reader.[10]

  • Cell viability is expressed as a percentage of the control (vehicle-treated) group, and the IC50 value is calculated.[11]

Conclusion

The available data strongly support the anti-inflammatory and cytotoxic properties of Oridonin, with its inhibitory effect on the NF-κB pathway being a key mechanism. The consistency of findings across multiple studies indicates a high degree of reproducibility. Furthermore, the development of Oridonin analogs has shown promise in enhancing its therapeutic efficacy. The provided protocols and comparative data serve as a valuable resource for researchers aiming to validate and build upon these important findings in the pursuit of novel therapeutic agents.

References

Safety & Regulatory Compliance

Safety

Safe Handling and Personal Protective Equipment for 3Alaph-Tigloyloxypterokaurene L3

For Researchers, Scientists, and Drug Development Professionals This document provides essential safety protocols and logistical information for the handling and disposal of 3Alaph-Tigloyloxypterokaurene L3. Given the co...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical information for the handling and disposal of 3Alaph-Tigloyloxypterokaurene L3. Given the compound's classification as a complex diterpenoid, a precautionary approach is mandated to mitigate potential health risks arising from its uncharacterized toxicological profile. The following guidelines are based on best practices for handling novel, potent, or uncharacterized chemical compounds.

Hazard Assessment and Risk Mitigation

Due to the novel nature of 3Alaph-Tigloyloxypterokaurene L3, its full toxicological and reactivity data is not yet available. Therefore, it must be treated as a hazardous substance of unknown toxicity. The primary routes of exposure are inhalation, dermal contact, and ingestion. All handling procedures must be designed to minimize these risks.

Key Operational Safeguards:

  • Controlled Access: All work with 3Alaph-Tigloyloxypterokaurene L3 must be conducted in a designated area with restricted access.

  • Ventilation: All handling of the solid compound and its solutions must be performed within a certified chemical fume hood or a Class II biological safety cabinet to prevent inhalation of aerosols or dust.

  • Emergency Preparedness: An emergency plan must be in place, including access to a safety shower, eyewash station, and a spill kit specifically designed for potent compounds.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to ensure comprehensive protection. The following table summarizes the minimum PPE requirements.

Protection Type Specification Purpose
Hand Protection Double-gloving with nitrile or neoprene gloves. Inner glove tucked under the lab coat cuff.Prevents dermal absorption. Double-gloving provides protection in case of a breach of the outer glove.
Eye and Face Protection ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles. A face shield is required when handling larger quantities or if there is a significant splash risk.Protects eyes and face from splashes, aerosols, and dust particles.
Respiratory Protection A NIOSH-approved N95 or higher-rated respirator is recommended, especially when handling the powdered form. For operations with a high potential for aerosolization, a powered air-purifying respirator (PAPR) should be considered.Prevents inhalation of fine particles and aerosols.
Protective Clothing A fully buttoned, long-sleeved lab coat made of a low-permeability material. Disposable sleeves are recommended. Closed-toe shoes are mandatory.Protects skin from contamination.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard workflow for handling 3Alaph-Tigloyloxypterokaurene L3, from preparation to disposal, emphasizing safety at each step.

G cluster_prep Preparation Phase cluster_handling Handling & Experimentation cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE (Double Gloves, Goggles, Lab Coat, Respirator) prep_area Prepare Work Area in Fume Hood prep_ppe->prep_area Verify Hood Function prep_weigh Weigh Compound in Ventilated Enclosure prep_area->prep_weigh dissolve Dissolve/Dilute Compound prep_weigh->dissolve Transfer to Reaction Vessel experiment Perform Experimental Procedure dissolve->experiment decontaminate Decontaminate Glassware and Surfaces experiment->decontaminate Post-Experiment dispose_waste Segregate and Dispose of Hazardous Waste decontaminate->dispose_waste remove_ppe Doff PPE in Designated Area dispose_waste->remove_ppe Final Step

Standard Operating Procedure Workflow for Handling 3Alaph-Tigloyloxypterokaurene L3.

Spill Management Protocol

In the event of a spill, immediate and decisive action is critical to prevent exposure and contamination.

  • Evacuate and Alert: Immediately alert all personnel in the vicinity and evacuate the immediate area.

  • Isolate: Secure the area to prevent unauthorized entry.

  • Protect: Don appropriate PPE, including respiratory protection, before re-entering the area.

  • Contain and Absorb: For liquid spills, use an absorbent material from a chemical spill kit. For solid spills, gently cover with a damp paper towel to avoid raising dust, then use an appropriate absorbent.

  • Decontaminate: Clean the spill area with a suitable deactivating agent or a strong detergent solution, followed by a water rinse.

  • Dispose: All contaminated materials must be collected in a sealed, labeled hazardous waste container for proper disposal.

Waste Disposal Plan

All waste generated from the handling of 3Alaph-Tigloyloxypterokaurene L3 is considered hazardous.

  • Solid Waste: Contaminated gloves, bench paper, and other solid materials must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: All solutions containing the compound must be collected in a labeled, sealed, and chemically resistant container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container.

All waste must be disposed of through the institution's hazardous waste management program in accordance with local and national regulations.

The following logical diagram illustrates the decision-making process for waste segregation.

G cluster_waste_type Identify Waste Type cluster_disposal_bins Segregate into Designated Containers start Waste Generated is_liquid Liquid? start->is_liquid is_solid Solid? is_liquid->is_solid No liquid_bin Labeled Liquid Hazardous Waste is_liquid->liquid_bin Yes is_sharp Sharp? is_solid->is_sharp No solid_bin Labeled Solid Hazardous Waste is_solid->solid_bin Yes sharp_bin Sharps Container is_sharp->sharp_bin Yes

Waste Segregation Decision Tree for 3Alaph-Tigloyloxypterokaurene L3.

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